Econazole

• CAS: 27220-47-9

Core Science & Biosynthesis

Econazole's Pleiotropic Effects: A Technical Guide to Mechanisms Beyond Ergosterol Synthesis

For Immediate Release

[City, State] – [Date] – While traditionally recognized for its potent inhibition of ergosterol synthesis in fungi, the imidazole derivative econazole exhibits a complex and multifaceted mechanism of action that extends well beyond this primary antifungal activity. This technical guide provides an in-depth exploration of these alternative mechanisms, offering researchers, scientists, and drug development professionals a comprehensive overview of econazole's broader biological effects, including the induction of apoptosis, disruption of calcium homeostasis, and generation of reactive oxygen species.

Quantitative Data Summary

The following table summarizes key quantitative data related to the non-ergosterol-synthesis-inhibiting effects of econazole across various cell lines and experimental conditions.

Effect	Cell Line(s)	Concentration/Dosage	Result	Reference(s)
Apoptosis Induction (IC50)	AGS (gastric cancer)	19.1 µM	50% inhibition of cell viability	[1]
SNU1 (gastric cancer)	5 µM	50% inhibition of cell viability	[1]
A549 (lung cancer)	69 µM	50% inhibition of cell viability	[1]
SNU449 (hepatocellular carcinoma)	75.2 µM	50% inhibition of cell viability	[1]
SK-hep1 (hepatocellular carcinoma)	93.5 µM	50% inhibition of cell viability	[1]
MDA-MB-453 (breast cancer)	130 µM	50% inhibition of cell viability	[1]
MCF-7 (breast cancer)	45 µM (for 48h)	50% inhibition of cell viability	[2]
Apoptosis Induction (%)	H661 & A549 (lung cancer)	0.5, 5, 10, 20 µM (24h)	Dose-dependent increase in Annexin V-positive cells	[3]
Calcium Homeostasis	OC2 (oral cancer)	10-50 µmol/L	Dose-dependent increase in intracellular Ca2+	[4][5]
OC2 (oral cancer)	50 µmol/L	90 ± 2 µmol/L increase in intracellular Ca2+	[6]
OC2 (oral cancer)	EC50 of 18 ± 1 µmol/L (in Ca2+-containing solution)	Half-maximal effective concentration for Ca2+ elevation	[5]
PC3 (prostate cancer)	0.1 µmol/L	Started to increase intracellular Ca2+	[7]
Jurkat T cells	~14 µM (IC50)	Blockade of Icrac (calcium current)
Cell Proliferation Inhibition	PC3 (prostate cancer)	1-30 µmol/L (overnight)	20-100% inhibition of proliferation	[7]
Reactive Oxygen Species	Candida albicans (Miconazole)	12.5 µg/ml	Fourfold increase in ROS production	[8]

Core Mechanisms of Action Beyond Ergosterol Synthesis

Econazole's influence extends to fundamental cellular processes, primarily through the induction of programmed cell death (apoptosis) and the disruption of intracellular calcium signaling.

Induction of Apoptosis

Econazole has been demonstrated to be a potent inducer of apoptosis in a variety of cancer cell lines.[1][2][9] This programmed cell death is orchestrated through multiple signaling cascades, often converging on the mitochondria and the activation of caspases.

• Mitochondrial Pathway: Econazole can lead to a loss of the mitochondrial membrane potential, a key event in the intrinsic apoptotic pathway.[9] This is often accompanied by the downregulation of the anti-apoptotic protein Bcl-2 and the decreased expression of procaspase-9 and procaspase-3.[9]

• Caspase Activation: The execution of apoptosis is carried out by a family of proteases called caspases. Econazole treatment has been shown to lead to the cleavage and activation of caspase-3, a key executioner caspase.[3]

• p53-Dependence: In gastric cancer cells, the apoptotic effect of econazole is dependent on the tumor suppressor protein p53.[1]

Econazole-induced apoptotic signaling pathway.

Disruption of Calcium Homeostasis

Econazole significantly alters intracellular calcium (Ca²⁺) levels, a critical second messenger involved in numerous cellular functions. This disruption can contribute to its cytotoxic effects.

• Depletion of Intracellular Stores: Econazole has been shown to deplete Ca²⁺ from thapsigargin-sensitive intracellular stores, which are primarily the endoplasmic reticulum (ER).[10]

• Activation of Extracellular Influx: In addition to releasing stored Ca²⁺, econazole can also promote the influx of extracellular Ca²⁺ into the cell.[7][10]

• Inhibition of Capacitative Calcium Entry: In some cellular contexts, econazole can also inhibit capacitative calcium entry, a process where the depletion of intracellular stores triggers the opening of plasma membrane Ca²⁺ channels.[10]

Disruption of calcium homeostasis by econazole.

Generation of Reactive Oxygen Species (ROS) and Mitochondrial Effects

Econazole treatment can lead to an increase in intracellular reactive oxygen species (ROS), contributing to cellular stress and damage.[8] This is often linked to its effects on mitochondria. Econazole has been observed to accumulate in mitochondria and inhibit the biosynthesis of mitochondrial membrane enzymes. Furthermore, it can induce a decrease in the mitochondrial membrane potential, which is a key indicator of mitochondrial dysfunction.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of econazole's alternative mechanisms of action.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) Assay for Apoptosis Detection

This protocol is adapted from a study investigating econazole-induced apoptosis in human neurofibroma tissue.[11]

Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• Paraffin-embedded tissue samples

• DeadEnd™ Fluorometric TUNEL System (Promega) or equivalent

• Fluorescence microscope

• DAPI nuclear stain

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene to remove paraffin.

  • Rehydrate the tissue sections through a graded series of ethanol washes (100%, 95%, 85%, 70%, 50%) and finally in deionized water.

• Permeabilization:

  • Incubate slides in Proteinase K solution to permeabilize the tissues.

  • Wash with PBS.

• Equilibration:

  • Incubate the tissue sections with Equilibration Buffer.

• Labeling Reaction:

  • Prepare the TdT reaction mix containing fluorescein-12-dUTP and TdT enzyme according to the manufacturer's protocol.

  • Apply the reaction mix to the tissue sections and incubate in a humidified chamber at 37°C.

• Stopping the Reaction:

  • Immerse the slides in 2X SSC to terminate the reaction.

  • Wash with PBS.

• Counterstaining:

  • Stain the nuclei with DAPI.

• Visualization:

  • Mount the slides with an appropriate mounting medium.

  • Visualize the samples using a fluorescence microscope. TUNEL-positive cells will exhibit green fluorescence, while all nuclei will be stained blue with DAPI.

Experimental workflow for TUNEL assay.

Measurement of Intracellular Calcium ([Ca²⁺]i) with Fura-2 AM

This protocol is a generalized method for measuring intracellular calcium mobilization using the ratiometric fluorescent indicator Fura-2 AM.

Objective: To quantify changes in intracellular calcium concentration in response to econazole treatment.

Materials:

• Cultured cells

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• HEPES-buffered saline

• Fluorescence plate reader or microscope with dual-excitation capabilities

• Econazole solution

Procedure:

• Cell Seeding:

  • Seed cells in a black, clear-bottom 96-well plate and culture until they reach the desired confluency.

• Dye Loading:

  • Prepare a loading buffer containing Fura-2 AM and Pluronic F-127 in HEPES-buffered saline.

  • Remove the culture medium from the cells and wash with HEPES-buffered saline.

  • Add the Fura-2 AM loading buffer to the cells and incubate in the dark at 37°C.

• Washing:

  • Remove the loading buffer and wash the cells with HEPES-buffered saline to remove extracellular dye.

• Measurement:

  • Place the plate in a fluorescence plate reader or on a fluorescence microscope.

  • Measure the baseline fluorescence ratio by exciting the cells at 340 nm and 380 nm and measuring the emission at 510 nm.

  • Add the econazole solution to the wells.

  • Immediately begin recording the fluorescence ratio over time to measure the change in intracellular calcium concentration.

JC-1 Assay for Mitochondrial Membrane Potential

This protocol outlines the use of the JC-1 dye to assess changes in mitochondrial membrane potential.

Objective: To determine if econazole induces mitochondrial depolarization.

Materials:

• Cultured cells

• JC-1 dye

• Fluorescence microscope or plate reader

• Econazole solution

Procedure:

• Cell Treatment:

  • Treat cultured cells with the desired concentrations of econazole for the specified time.

• JC-1 Staining:

  • Prepare a JC-1 staining solution according to the manufacturer's instructions.

  • Remove the treatment medium and incubate the cells with the JC-1 staining solution in the dark at 37°C.

• Washing:

  • Wash the cells with an appropriate buffer to remove excess dye.

• Visualization and Quantification:

  • Immediately analyze the cells using a fluorescence microscope or plate reader.

  • In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence.

  • In apoptotic or unhealthy cells with low mitochondrial membrane potential, JC-1 remains as monomers and emits green fluorescence.

  • The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

DCFH-DA Assay for Reactive Oxygen Species (ROS) Detection

This protocol describes a common method for measuring intracellular ROS levels.

Objective: To quantify the generation of ROS in response to econazole treatment.

Materials:

• Cultured cells

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• Fluorescence microscope or plate reader

• Econazole solution

Procedure:

• Cell Treatment:

  • Treat cultured cells with various concentrations of econazole.

• DCFH-DA Loading:

  • Prepare a working solution of DCFH-DA in a serum-free medium.

  • Incubate the treated cells with the DCFH-DA solution in the dark at 37°C. Inside the cells, esterases cleave the acetate groups, and ROS oxidize the non-fluorescent DCFH to the highly fluorescent DCF.

• Washing:

  • Wash the cells to remove the extracellular DCFH-DA.

• Measurement:

  • Measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~535 nm) or visualize using a fluorescence microscope. The intensity of the green fluorescence is proportional to the amount of ROS.

This in-depth guide highlights that econazole's cellular effects are far more intricate than its established role in ergosterol synthesis inhibition. The induction of apoptosis, disruption of calcium signaling, and generation of ROS are critical components of its biological activity that warrant further investigation, particularly in the context of drug repurposing and development. The provided protocols offer a robust framework for researchers to explore these pleiotropic effects in their own experimental systems.

References

• 1. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells [biomolther.org]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Effects of econazole on Ca2+ levels in and the growth of human prostate cancer PC3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endogenous Reactive Oxygen Species Is an Important Mediator of Miconazole Antifungal Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multiple effects of econazole on calcium signaling: depletion of thapsigargin-sensitive calcium store, activation of extracellular calcium influx, and inhibition of capacitative calcium entry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Econazole selectively induces cell death in NF1-homozygous mutant tumor cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Econazole Nitrate: Molecular Structure and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and chemical properties of econazole nitrate, a broad-spectrum antimycotic agent. The information is curated for professionals in research and drug development, with a focus on quantitative data, experimental methodologies, and the biochemical pathway of its action.

Molecular Structure and Identification

Econazole nitrate, a synthetic imidazole derivative, is structurally related to miconazole.[1] The molecule is a racemic mixture of (R) and (S) enantiomers.[2] Its chemical identity is defined by several key descriptors:

• IUPAC Name: 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid[3]

• Chemical Formula: C₁₈H₁₆Cl₃N₃O₄[3][4]

• SMILES: C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.--INVALID-LINK--(O)[O-][3]

• InChIKey: DDXORDQKGIZAME-UHFFFAOYSA-N[3]

The structure consists of a central imidazole ring linked to a dichlorophenylethyl group, which is further ether-linked to a chlorobenzyl group. The nitrate salt form enhances its stability and formulation properties.

Physicochemical Properties

The physicochemical properties of econazole nitrate are critical for its formulation, delivery, and biological activity. The following table summarizes key quantitative data.

Property	Value	Source(s)
Molecular Weight	444.7 g/mol	[3][4][5][6]
Physical Description	White to off-white crystalline solid/powder	[3][4]
Melting Point	162 °C	[1][4]
Solubility	- Insoluble in water.[7]- Very slightly soluble in water.[1]- Slightly soluble in alcohol.[1]- Sparingly soluble in chloroform and methylene chloride.[1]- Soluble in a 1:1 mixture of Chloroform:Methanol (25 mg/ml).[1]- Soluble in DMSO (0.4 mg/ml).[1]	[1][7]
LogP (Octanol-Water Partition Coefficient)	4.78	[8]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Econazole nitrate exerts its antifungal effect primarily by disrupting the integrity of the fungal cell membrane.[9] This is achieved through the inhibition of the cytochrome P450 enzyme, lanosterol 14-α-demethylase.[2][9][10] This enzyme is a crucial component of the ergosterol biosynthesis pathway, responsible for converting lanosterol to ergosterol, an essential sterol in fungal cell membranes analogous to cholesterol in mammalian cells.[2][9]

Inhibition of this enzyme leads to two primary effects:

• A depletion of ergosterol, which compromises the structural integrity and fluidity of the cell membrane, leading to increased permeability and leakage of essential intracellular components.[9][10]

• The accumulation of toxic methylated sterol intermediates (lanosterol), which further disrupts membrane-bound enzyme systems and contributes to cell death.[9][10]

The following diagram illustrates the ergosterol biosynthesis pathway and the inhibitory action of econazole nitrate.

Ergosterol biosynthesis pathway inhibition by Econazole Nitrate.

Experimental Protocols

Synthesis of Econazole Nitrate

The synthesis of econazole nitrate is typically achieved through a multi-step process. While various specific methods exist, a general protocol involves the O-alkylation of an imidazole ethanol intermediate.[11]

General Protocol (based on patent literature): [4][11][12][13]

• N-Alkylation (Formation of Imidazole Ethanol Intermediate): 1-(2,4-dichlorophenyl)-2-chloro-ethanol is reacted with imidazole in the presence of a base (e.g., potassium carbonate, sodium hydroxide) and a solvent (e.g., toluene, THF).[12] A phase transfer catalyst (e.g., tetrabutylammonium bromide - TBAB) may be used to improve reaction efficiency.[11][13] The reaction is typically heated to reflux for several hours.

• O-Alkylation: The resulting imidazole ethanol intermediate is then reacted with p-chlorobenzyl chloride in a suitable solvent system (e.g., toluene, isopropanol) with a base.[4][11] This step forms the econazole free base.

• Salt Formation: The crude econazole free base is dissolved in a solvent such as isopropanol.[4][11] Concentrated nitric acid is then added to the solution to precipitate econazole nitrate.[4]

• Purification: The precipitated solid is filtered, washed with water, and dried.[11] Recrystallization from a suitable solvent mixture (e.g., 2-propanol, methanol, and diisopropylether) is performed to yield the purified econazole nitrate product.[4]

Analytical Methods for Quantification

The quantification of econazole nitrate in pharmaceutical formulations is essential for quality control. High-Performance Liquid Chromatography (HPLC) is a widely used and robust method.

High-Performance Liquid Chromatography (HPLC) Method: [14][15]

• Objective: To determine the concentration and stability of econazole nitrate in formulations like creams and lotions.[14]

• Chromatographic System:

  • Mode: Reversed-Phase Liquid Chromatography (RP-LC).[14]

  • Column: C18 (L1 packing), 4.6-mm × 10-cm; 3-µm packing size.[14][15]

  • Column Temperature: 35°C.[15]

  • Mobile Phase: A gradient mixture of solutions is often employed. For example, a mixture of an aqueous ammonium acetate solution, methanol, and acetonitrile.[15] An isocratic mobile phase of methanol/aqueous ammonium carbonate solution/tetrahydrofuran has also been described.[14]

  • Flow Rate: 1.5 mL/min.[15]

  • Detector: UV at 225 nm.[15]

• Sample Preparation:

  • Standard Solution: A known concentration of USP Econazole Nitrate Reference Standard (e.g., 0.4 mg/mL) is prepared in a suitable diluent like a methanol/water mixture (40:60). Sonication may be required for dissolution.[15]

  • Sample Solution: The formulation containing econazole nitrate is accurately weighed and diluted with the same diluent to achieve a target concentration similar to the standard solution.[15]

• Quantification: The concentration of econazole nitrate in the sample is determined by comparing the peak area of the sample to the peak area of the standard solution.[14][15]

UV-Visible Spectrophotometry: [8][16]

A simpler, faster method for the determination of econazole nitrate can be performed using UV-Vis spectrophotometry.

• Objective: Rapid quantification of the drug substance.

• Procedure:

  • A standard calibration curve is prepared by measuring the absorbance of several known concentrations of econazole nitrate in a suitable solvent (e.g., methanol, distilled water).[8][16]

  • The wavelength of maximum absorbance (λmax) for econazole is determined, reported to be around 267 nm.[8]

  • The sample solution is prepared by dissolving the drug product in the same solvent and diluting it to fall within the concentration range of the standard curve.

  • The absorbance of the sample solution is measured at the λmax, and the concentration is calculated using the standard curve equation.[8]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. econazole | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Econazole Nitrate | C18H16Cl3N3O4 | CID 68589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Econazole nitrate | 24169-02-6 [chemicalbook.com]
• 5. apexbt.com [apexbt.com]
• 6. (R)-econazole nitrate | C18H16Cl3N3O4 | CID 12773793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ECONAZOLE NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. saspublishers.com [saspublishers.com]
• 9. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 10. Synergistic Activity of Econazole-Nitrate and Chelerythrine against Clinical Isolates of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A kind of preparation method of econazole nitrate - Eureka | Patsnap [eureka.patsnap.com]
• 12. CN110683992B - Method for synthesizing econazole nitrate by one-pot method - Google Patents [patents.google.com]
• 13. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 14. Stability indicating HPLC-method for the determination of econazole nitrate in cream and lotion formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. trungtamthuoc.com [trungtamthuoc.com]
• 16. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]

Unveiling the Untapped Potential of Econazole: A Technical Guide to its Undiscovered Cellular Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Econazole, a widely utilized imidazole antifungal agent, has long been recognized for its primary mechanism of action: the inhibition of ergosterol biosynthesis in fungal cell membranes. However, a growing body of evidence reveals that econazole's cellular influence extends far beyond this singular pathway, implicating it in a complex network of off-target effects with significant therapeutic potential. This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, aiming to illuminate the undiscovered cellular pathways affected by econazole. We will delve into its established and speculative mechanisms, present quantitative data on its diverse cellular impacts, provide detailed experimental protocols for further investigation, and visualize the intricate signaling networks it modulates. This exploration of econazole's pleiotropic effects opens new avenues for its repurposing in oncology and other therapeutic areas, highlighting the importance of understanding the full spectrum of a drug's molecular interactions.

Introduction: Beyond an Antifungal Agent

Econazole's clinical utility has traditionally been confined to the treatment of topical fungal infections. Its efficacy in this domain is attributed to its ability to inhibit the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, a critical step in the synthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][3][4] This disruption of ergosterol production leads to increased membrane permeability and ultimately, fungal cell death.[2][5]

However, the imidazole scaffold of econazole allows it to interact with a variety of mammalian cellular targets, leading to a cascade of effects that are independent of its antifungal properties. These off-target activities, which include the modulation of calcium homeostasis, induction of reactive oxygen species (ROS), and activation of apoptotic pathways, have garnered increasing interest for their potential therapeutic applications, particularly in the realm of oncology.[6][7][8] This guide will systematically explore these known off-target effects and provide a framework for investigating potentially undiscovered cellular pathways influenced by this versatile molecule.

Known and Potential Cellular Pathways Affected by Econazole

Econazole's interaction with cellular machinery is multifaceted, impacting several critical signaling pathways. This section will detail these interactions, supported by quantitative data where available.

Disruption of Calcium Homeostasis

One of the most well-documented off-target effects of econazole is its profound impact on intracellular calcium ([Ca2+]) signaling. Econazole has been shown to induce a rapid, dose-dependent increase in cytosolic [Ca2+] in various cell types.[9] This effect is multifaceted, involving both the release of calcium from intracellular stores and the influx of extracellular calcium.

The primary mechanism for intracellular calcium release involves the inhibition of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, an enzyme responsible for sequestering calcium within the endoplasmic reticulum (ER).[10] By blocking SERCA, econazole causes a sustained depletion of ER calcium stores, leading to ER stress.

Furthermore, econazole promotes the influx of extracellular calcium, although the precise channels involved are still under investigation and may be cell-type dependent. The disruption of calcium homeostasis is a critical upstream event that triggers several downstream signaling cascades, including those involved in apoptosis and ROS production.

Induction of Reactive Oxygen Species (ROS)

Econazole treatment has been associated with a significant increase in the production of reactive oxygen species (ROS) in various cell types.[6][11] The generation of ROS is closely linked to the disruption of mitochondrial function. While the exact mechanism is not fully elucidated, it is hypothesized that the influx of Ca2+ into the mitochondria, triggered by ER stress, disrupts the electron transport chain, leading to the formation of superoxide anions and other ROS.[12][13] This state of oxidative stress can damage cellular components, including lipids, proteins, and DNA, and is a potent inducer of apoptosis.

Activation of Apoptotic Pathways

Econazole is a potent inducer of apoptosis, or programmed cell death, in a variety of cancer cell lines.[7][8][14] This pro-apoptotic activity is a culmination of its effects on calcium signaling and ROS production. The sustained elevation of intracellular calcium and the accumulation of ROS can activate both the intrinsic (mitochondrial) and extrinsic apoptotic pathways.

• Intrinsic Pathway: ER stress and mitochondrial dysfunction, induced by econazole, lead to the release of cytochrome c from the mitochondria into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9 and the downstream executioner caspases-3 and -7.[8]

• p53-Dependent Apoptosis: Econazole has been shown to increase the expression of the tumor suppressor protein p53.[15] Activated p53 can transcriptionally upregulate pro-apoptotic proteins such as Bax, which promotes the release of cytochrome c from the mitochondria, thereby amplifying the apoptotic signal.[16][17]

Inhibition of the PI3K/AKT Signaling Pathway

Recent studies have identified econazole as an inhibitor of the Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway, a critical regulator of cell survival, proliferation, and growth.[18][19][20][21] Econazole has been shown to directly inhibit the catalytic activity of the p110α subunit of PI3K.[18] This inhibition prevents the phosphorylation and activation of AKT, a key downstream effector of the pathway. The downregulation of AKT activity leads to decreased phosphorylation of its targets, including mTOR and the anti-apoptotic protein Bcl-2, ultimately promoting apoptosis and inhibiting cell proliferation.[21]

Quantitative Data on Econazole's Cellular Effects

The following tables summarize the quantitative data available on the cellular effects of econazole, providing a valuable resource for comparing its potency across different cell lines and against various cellular targets.

Table 1: IC50 Values of Econazole for Cytotoxicity in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
MDA-MB-231/ADR	Adriamycin-resistant Breast Cancer	< 10	[18]
MCF-7/ADR	Adriamycin-resistant Breast Cancer	< 10	[18]
H661	Large Cell Lung Cancer	Not specified	[19]
A549	Lung Adenocarcinoma	Not specified	[19]
OC2	Oral Cancer	10-70 (range for cell death)	[9]

Table 2: Quantitative Effects of Econazole on Signaling Pathways

Target/Process	Cell Line	Effect	Concentration	Reference
PI3Kα kinase activity	-	IC50: 79.29 ± 6.97 nM	Not applicable	[18]
p-AKT (S473 & T308) expression	MDA-MB-231/ADR, MCF-7/ADR	Dose-dependent decrease	1-30 µM	[18]
P-gp expression	MDA-MB-231/ADR, MCF-7/ADR	Dose-dependent decrease	1-30 µM	[18]
Bcl-2 expression	MDA-MB-231/ADR, MCF-7/ADR	Dose-dependent decrease	1-30 µM	[18]
Apoptosis Induction	MDA-MB-231/ADR, MCF-7/ADR	Significant increase	3 µM	[18]
Intracellular Ca2+ ([Ca2+]i)	OC2 human oral cancer cells	EC50: 18 ± 1 µM (in Ca2+-containing solution)	10-50 µM	[22]
Intracellular Ca2+ ([Ca2+]i)	OC2 human oral cancer cells	EC50: 15 ± 2 µM (in Ca2+-deprived solution)	10-50 µM	[22]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the cellular effects of econazole.

Determination of IC50 for Cytotoxicity using MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of econazole on adherent cancer cells.[23]

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium

• Econazole nitrate

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Multi-channel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare a stock solution of econazole in DMSO.

• Perform serial dilutions of the econazole stock solution in complete medium to achieve the desired final concentrations.

• Remove the medium from the wells and add 100 µL of the econazole dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of the econazole concentration and determine the IC50 value using a non-linear regression curve fit.

Measurement of Intracellular Calcium ([Ca2+]i) using Fura-2 AM

This protocol describes the measurement of changes in intracellular calcium concentration in response to econazole treatment using the ratiometric fluorescent indicator Fura-2 AM.

Materials:

• Cells of interest

• Fura-2 AM

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+

• Econazole nitrate

• Fluorescence microscope or plate reader with dual excitation capabilities (340 nm and 380 nm)

Procedure:

• Seed cells on glass coverslips or in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

• Prepare a Fura-2 AM loading solution by dissolving Fura-2 AM and Pluronic F-127 in HBSS with Ca2+.

• Wash the cells once with HBSS with Ca2+.

• Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

• Wash the cells twice with HBSS with Ca2+ to remove extracellular dye.

• Mount the coverslip on the microscope stage or place the 96-well plate in the plate reader.

• Acquire a baseline fluorescence ratio by alternately exciting the cells at 340 nm and 380 nm and measuring the emission at 510 nm.

• Add econazole at the desired concentration and continuously record the fluorescence ratio over time.

• To calibrate the signal, at the end of the experiment, add ionomycin to obtain the maximum fluorescence ratio (Rmax) followed by the addition of EGTA to obtain the minimum fluorescence ratio (Rmin).

• Calculate the intracellular calcium concentration using the Grynkiewicz equation.

Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol details the detection and quantification of apoptotic cells using Annexin V-FITC and PI staining followed by flow cytometry.[1][24][25][26]

Materials:

• Cells of interest

• Econazole nitrate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and treat with econazole at the desired concentrations for the desired time. Include an untreated control.

• Harvest both adherent and floating cells by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Differentiate between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Visualization of Cellular Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key signaling pathways affected by econazole and a general experimental workflow for their investigation.

Caption: Signaling pathways affected by econazole.

Caption: General experimental workflow.

Investigating Undiscovered Pathways and Future Directions

While significant progress has been made in elucidating the off-target effects of econazole, several avenues for future research remain. The intricate crosstalk between the pathways discussed above warrants further investigation. For instance, the precise molecular links between econazole-induced calcium signaling, ROS production, and the activation of specific apoptotic effectors need to be more clearly defined.

Furthermore, the potential for econazole to modulate other cellular processes remains largely unexplored. High-throughput screening techniques, such as proteomics and metabolomics, could unveil novel protein targets and metabolic pathways affected by econazole. Investigating the effects of econazole in combination with other therapeutic agents could also reveal synergistic interactions and new therapeutic strategies.

Conclusion

Econazole is emerging as a molecule with a rich and complex pharmacology that extends far beyond its established role as an antifungal agent. Its ability to modulate fundamental cellular processes, including calcium homeostasis, redox signaling, and apoptosis, underscores its potential for repurposing in various diseases, most notably cancer. This technical guide has provided a comprehensive overview of the known and potential undiscovered cellular pathways affected by econazole, supported by quantitative data and detailed experimental protocols. It is our hope that this resource will stimulate further research into the multifaceted actions of this intriguing compound and accelerate the translation of these findings into novel therapeutic applications. By continuing to unravel the intricate web of its cellular interactions, the scientific community can unlock the full therapeutic potential of econazole.

References

• 1. bosterbio.com [bosterbio.com]
• 2. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 3. econazole | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Econazole selectively induces cell death in NF1-homozygous mutant tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Experimental study on apoptosis in leukemia cells induced by econazole] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Imidazole antifungals Miconazole and Econazole induce apoptosis in mouse lymphoma and human T cell leukemia cells: regulation by Bcl-2 and potential role of calcium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Imidazoles Induce Reactive Oxygen Species in Mycobacterium tuberculosis Which Is Not Associated with Cell Death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Reactive oxidant species induced by antifungal drugs: identity, origins, functions, and connection to stress-induced cell death [frontiersin.org]
• 13. Reactive oxidant species induced by antifungal drugs: identity, origins, functions, and connection to stress-induced cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. How does p53 induce apoptosis and how does this relate to p53-mediated tumour suppression? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. p53 induces apoptosis by caspase activation through mitochondrial cytochrome c release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Econazole nitrate reversed the resistance of breast cancer cells to Adriamycin through inhibiting the PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Econazole nitrate inhibits PI3K activity and promotes apoptosis in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Econazole nitrate reversed the resistance of breast cancer cells to Adriamycin through inhibiting the PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Action of econazole on Ca2+ levels and cytotoxicity in OC2 human oral cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. creative-bioarray.com [creative-bioarray.com]
• 24. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 26. documents.thermofisher.com [documents.thermofisher.com]

Econazole's Impact on Mitochondrial Function and Bioenergetics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Econazole, an imidazole antifungal agent, is primarily known for its inhibition of ergosterol synthesis in fungi. However, emerging evidence reveals its significant off-target effects on mammalian cellular bioenergetics, particularly mitochondrial function. This technical guide provides an in-depth analysis of econazole's impact on mitochondria, consolidating current research findings on its mechanisms of action, effects on key mitochondrial parameters, and the ensuing signaling pathways. This document is intended to serve as a comprehensive resource for researchers in drug development and cellular biology, offering detailed experimental protocols, quantitative data summaries, and visual representations of the underlying molecular interactions.

Introduction

Mitochondria are central to cellular metabolism, orchestrating cellular respiration, ATP synthesis, and the regulation of apoptosis. The disruption of mitochondrial function is a hallmark of various pathologies and a critical consideration in drug safety and development. Econazole nitrate, while effective against fungal infections, has demonstrated cytotoxic effects in various cancer cell lines, largely attributable to its interference with mitochondrial processes.[1][2] This guide elucidates the multifaceted impact of econazole on mitochondrial bioenergetics, providing a foundational understanding for future research and therapeutic development.

Effects of Econazole on Mitochondrial Parameters

Econazole exerts a range of disruptive effects on key mitochondrial functions. These effects are dose-dependent and can culminate in the induction of apoptosis.

Mitochondrial Membrane Potential (ΔΨm)

A primary and early event following econazole treatment is the dissipation of the mitochondrial membrane potential (ΔΨm).[1][3] This depolarization is a critical indicator of mitochondrial dysfunction and a key trigger for the intrinsic apoptotic pathway. Studies in various cell lines, including MCF-7 breast cancer cells, have demonstrated a significant loss of ΔΨm upon exposure to econazole in a dose-dependent manner.[1][2]

ATP Depletion

The disruption of the mitochondrial membrane potential and inhibition of oxidative phosphorylation by econazole leads to a significant reduction in cellular ATP levels.[3] This energy imbalance contributes to the overall cellular stress and cytotoxicity induced by the compound.

Reactive Oxygen Species (ROS) Generation

Econazole treatment has been shown to induce the production of reactive oxygen species (ROS) within the mitochondria.[4] The overproduction of ROS can lead to oxidative stress, damaging cellular components such as lipids, proteins, and DNA, and further contributing to mitochondrial dysfunction and the initiation of apoptosis.

Inhibition of Mitochondrial Respiration

While direct IC50 values for econazole's inhibition of mitochondrial oxygen consumption are not extensively reported, studies on related azole antifungals suggest an inhibitory effect on the electron transport chain. For instance, ketoconazole has been shown to inhibit Complex I (NADH:ubiquinone oxidoreductase) of the respiratory chain.[5] Given the structural and functional similarities among imidazole antifungals, it is plausible that econazole also impairs mitochondrial respiration through the inhibition of one or more respiratory complexes.

Quantitative Data Summary

The following tables summarize the available quantitative data on the effects of econazole on cellular and mitochondrial parameters.

Parameter	Cell Line	Concentration	Time	Effect	Reference
Cell Viability (IC50)	MCF-7	45 µM	48 h	50% inhibition of cell proliferation	[1]
Prostate Cancer (PC3)	1-30 µM	Overnight	20-100% decrease in cell proliferation	[1]
Mitochondrial Membrane Potential	MCF-7	20, 40, 60 µM	48 h	Dose-dependent decrease in ΔΨm	[1]
Mouse Sertoli TM4	20 µM (with 40 µM Tebuconazole)	-	Synergistic decrease in ΔΨm	[3]
Apoptosis	H661 & A549 Lung Cancer	0.5, 5, 10, 20 µM	24 h	Dose-dependent increase in Annexin V positive cells	[6]
MCF-7	40, 60 µM	48 h	DNA laddering indicative of apoptosis	[1]
Protein Expression	MCF-7	20, 40, 60 µM	48 h	Dose-dependent decrease in Bcl-2 expression	[1]
MCF-7	20, 40, 60 µM	48 h	Dose-dependent decrease in procaspase-3 and procaspase-9	[2]

Signaling Pathways

Econazole-induced mitochondrial dysfunction triggers a cascade of signaling events that ultimately lead to apoptosis. The intrinsic apoptotic pathway is the primary mechanism implicated in econazole's cytotoxicity.

The Intrinsic Apoptotic Pathway

The dissipation of the mitochondrial membrane potential is a key initiating event. This leads to the permeabilization of the outer mitochondrial membrane and the subsequent release of pro-apoptotic factors, most notably cytochrome c, into the cytoplasm.[1]

Caption: Econazole-induced intrinsic apoptosis pathway.

Regulation by Bcl-2 Family Proteins

Econazole treatment leads to the downregulation of the anti-apoptotic protein Bcl-2.[1] Bcl-2 normally functions to stabilize the mitochondrial outer membrane and prevent the release of cytochrome c. Its downregulation by econazole facilitates mitochondrial outer membrane permeabilization (MOMP).

Caspase Activation Cascade

Once in the cytoplasm, cytochrome c binds to Apaf-1, forming the apoptosome, which in turn activates procaspase-9 to its active form, caspase-9.[1][2] Activated caspase-9 then initiates a caspase cascade by activating effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving various cellular substrates.[1][2]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of econazole's effects on mitochondrial function.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

Principle: The JC-1 dye exhibits potential-dependent accumulation in mitochondria. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains as monomers in the cytoplasm and fluoresces green. The ratio of red to green fluorescence is used as an indicator of the mitochondrial membrane potential.

Protocol:

• Cell Culture: Plate cells in a 96-well plate at a density of 5 x 104 cells/well and incubate overnight.

• Treatment: Treat cells with varying concentrations of econazole for the desired duration. Include a vehicle control (e.g., DMSO) and a positive control for depolarization (e.g., 50 µM CCCP for 5-10 minutes).

• JC-1 Staining: Prepare a 2 µM working solution of JC-1 in pre-warmed cell culture medium. Remove the treatment medium and add 100 µL of the JC-1 working solution to each well.

• Incubation: Incubate the plate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

• Washing: Gently wash the cells twice with 100 µL of pre-warmed phosphate-buffered saline (PBS).

• Analysis: Measure the fluorescence intensity using a fluorescence plate reader. Read the red fluorescence at an excitation of ~560 nm and emission of ~595 nm (aggregates) and the green fluorescence at an excitation of ~485 nm and emission of ~535 nm (monomers).

• Data Interpretation: Calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial membrane depolarization.

Caption: Workflow for JC-1 mitochondrial membrane potential assay.

Measurement of Intracellular ATP Levels

Principle: Cellular ATP levels can be quantified using a luciferase-based assay. In the presence of ATP and O2, luciferase catalyzes the oxidation of luciferin, producing light. The amount of light emitted is directly proportional to the ATP concentration.

Protocol:

• Cell Culture and Treatment: Plate cells and treat with econazole as described for the ΔΨm assay.

• Cell Lysis: After treatment, lyse the cells using a suitable lysis buffer to release intracellular ATP.

• ATP Assay: Add the cell lysate to a luminometer-compatible plate. Add the luciferase/luciferin reagent to each well.

• Measurement: Immediately measure the luminescence using a luminometer.

• Standard Curve: Generate a standard curve using known concentrations of ATP to determine the absolute ATP concentration in the samples.

• Normalization: Normalize the ATP levels to the total protein concentration in each sample.

Measurement of Reactive Oxygen Species (ROS)

Principle: The cell-permeable dye 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is non-fluorescent until it is deacetylated by intracellular esterases and subsequently oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is proportional to the level of intracellular ROS.

Protocol:

• Cell Culture and Treatment: Plate cells and treat with econazole. Include a positive control for ROS production (e.g., H2O2).

• DCFH-DA Staining: Prepare a 10 µM working solution of DCFH-DA in serum-free medium. Remove the treatment medium and incubate the cells with the DCFH-DA solution for 30 minutes at 37°C in the dark.

• Washing: Wash the cells twice with PBS to remove excess dye.

• Analysis: Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm.

Conclusion

Econazole's impact on mitochondrial function is a critical aspect of its off-target cytotoxicity. This guide has synthesized the current understanding of how econazole disrupts mitochondrial membrane potential, depletes ATP, and induces ROS production, ultimately leading to apoptosis through the intrinsic pathway. The provided quantitative data, signaling pathway diagrams, and detailed experimental protocols offer a valuable resource for researchers investigating the mitochondrial effects of econazole and other xenobiotics. Further research is warranted to elucidate the specific molecular targets of econazole within the mitochondria and to fully characterize its dose-dependent effects on respiratory chain complex activities. A deeper understanding of these mechanisms will be instrumental in the development of safer therapeutic agents and in repurposing existing drugs for new indications.

References

• 1. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mitochondrial regulation by c-Myc and hypoxia-inducible factor-1 alpha controls sensitivity to econazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial Complex I Is a Global Regulator of Secondary Metabolism, Virulence and Azole Sensitivity in Fungi | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]

The Multifaceted Role of Econazole in Modulating Intracellular Signaling Cascades: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Econazole, an imidazole antifungal agent, is primarily recognized for its efficacy in treating topical fungal infections. Its mechanism of action has long been attributed to the disruption of fungal cell membrane integrity through the inhibition of ergosterol biosynthesis. However, a growing body of evidence reveals that econazole's bioactivity extends beyond this primary antifungal effect, demonstrating a complex interplay with various intracellular signaling cascades in both fungal and mammalian cells. This technical guide provides an in-depth exploration of the molecular mechanisms through which econazole modulates these critical cellular pathways, offering valuable insights for researchers in drug discovery and development.

This document summarizes key quantitative data, provides detailed experimental methodologies for cited experiments, and visualizes complex signaling pathways and workflows to facilitate a comprehensive understanding of econazole's diverse pharmacological effects.

Core Mechanisms of Action and Intracellular Signaling Modulation

Econazole's influence on intracellular signaling is multifaceted, primarily revolving around three core areas: inhibition of ergosterol biosynthesis, disruption of calcium homeostasis, and induction of reactive oxygen species (ROS). Furthermore, emerging research indicates its potential to modulate the PI3K/AKT pathway and interact with drug efflux pumps like P-glycoprotein.

Inhibition of Ergosterol Biosynthesis

The canonical mechanism of action for econazole and other azole antifungals is the inhibition of the ergosterol biosynthesis pathway, a critical process for maintaining the structural integrity and fluidity of the fungal cell membrane.[1]

Mechanism: Econazole specifically targets and inhibits the enzyme lanosterol 14-alpha-demethylase, a cytochrome P450 enzyme (CYP51A1).[1] This enzyme catalyzes a crucial step in the conversion of lanosterol to ergosterol. By blocking this enzyme, econazole leads to a depletion of ergosterol and an accumulation of toxic 14-alpha-methylated sterols within the fungal cell membrane. This disruption of membrane composition alters its fluidity and permeability, leading to the leakage of essential intracellular components and ultimately, fungal cell death.[1]

Signaling Pathway Diagram:

Caption: Inhibition of Ergosterol Biosynthesis by Econazole.

Disruption of Intracellular Calcium Homeostasis

Econazole significantly impacts intracellular calcium ([Ca²⁺]i) signaling in a variety of cell types, including mammalian cells. This modulation is complex, involving both the release of calcium from intracellular stores and the regulation of calcium influx across the plasma membrane.

Key Effects on Calcium Signaling:

• Dose-Dependent Increase in [Ca²⁺]i: Econazole induces a dose-dependent increase in cytosolic free calcium concentration.[2][3] In human osteosarcoma cells (MG63), this effect is observed at concentrations as low as 0.1 µM.[2] In Madin Darby canine kidney (MDCK) cells, econazole at concentrations of 5-50 µM leads to a rise in [Ca²⁺]i.[3]

• Depletion of Intracellular Stores: Econazole triggers the release of Ca²⁺ from the endoplasmic reticulum (ER), a major intracellular calcium store. This is evidenced by the fact that in the absence of extracellular calcium, econazole still elicits a transient increase in [Ca²⁺]i.[2] Furthermore, pretreatment with econazole can deplete thapsigargin-sensitive Ca²⁺ stores, indicating an overlapping mechanism of action on the ER.[2][3]

• Modulation of Store-Operated Calcium Entry (SOCE): Econazole has a dual effect on SOCE. While it can induce capacitative Ca²⁺ entry itself, it also acts as a potent inhibitor of SOCE triggered by other agents like thapsigargin.[2][3] In human platelets, econazole blocks thapsigargin-induced calcium influx with an IC50 of 11 µM.[1]

Signaling Pathway Diagram:

Caption: Modulation of Calcium Signaling by Econazole.

Induction of Reactive Oxygen Species (ROS)

Econazole treatment has been shown to induce the production of reactive oxygen species (ROS) in various cell types, contributing to its cytotoxic effects. This oxidative stress is a significant secondary mechanism of action.

Mechanism: The precise source of econazole-induced ROS is still under investigation, but mitochondria are considered a major contributor. The disruption of the fungal cell membrane and its associated electron transport chains by econazole can lead to electron leakage and the formation of superoxide anions, which are then converted to other ROS. This increase in oxidative stress can damage cellular macromolecules, including lipids, proteins, and DNA, ultimately leading to cell death.

Experimental Workflow Diagram:

Caption: Workflow for Measuring ROS Production.

Modulation of the PI3K/AKT Signaling Pathway

Recent studies have identified econazole as a potential inhibitor of the Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway, a cascade crucial for cell survival, proliferation, and drug resistance in cancer cells.

Mechanism: Econazole has been shown to directly inhibit the kinase activity of PI3Kα. This inhibition prevents the phosphorylation and subsequent activation of AKT, a key downstream effector of the PI3K pathway. The downregulation of p-AKT leads to decreased expression of anti-apoptotic proteins like Bcl-2, thereby promoting apoptosis in cancer cells.

Quantitative Data: In a cell-free system, econazole inhibited PI3Kα kinase activity with an IC50 of 79.29 ± 6.97 nM.

Signaling Pathway Diagram:

Caption: Inhibition of the PI3K/AKT Pathway by Econazole.

Interaction with P-glycoprotein (P-gp)

While specific data on econazole's interaction with the multidrug resistance transporter P-glycoprotein (P-gp or ABCB1) is limited, studies on other azole antifungals suggest a potential for interaction. P-gp is an efflux pump that can actively transport a wide range of xenobiotics out of cells, contributing to multidrug resistance in cancer and affecting drug disposition.

Inhibitory Potential (by Analogy): Other imidazole antifungals, such as ketoconazole and itraconazole, have been shown to inhibit P-gp function. For instance, itraconazole and ketoconazole inhibit P-gp with IC50 values of approximately 2 µM and 6 µM, respectively.[4] Given the structural similarities, it is plausible that econazole may also act as a P-gp inhibitor, a hypothesis that warrants further investigation.

Quantitative Data Summary

Parameter	Effect of Econazole	Cell Line / System	Concentration / IC50	Reference
[Ca²⁺]i Increase	Induces a dose-dependent increase	Human Osteosarcoma (MG63)	Starts at 0.1 µM	[2]
[Ca²⁺]i Increase	Induces a dose-dependent increase	Madin Darby Canine Kidney (MDCK)	5-50 µM	[3]
SOCE Inhibition	Blocks thapsigargin-induced Ca²⁺ influx	Human Platelets	IC50 = 11 µM	[1]
PI3Kα Inhibition	Inhibits kinase activity	Cell-free system	IC50 = 79.29 ± 6.97 nM
P-gp Inhibition	Inhibition of P-gp function (by other azoles)	P-gp overexpressing cells	Itraconazole: ~2 µM, Ketoconazole: ~6 µM	[4]

Detailed Experimental Protocols

Measurement of Intracellular Calcium Concentration using Fura-2 AM

This protocol describes the use of the ratiometric fluorescent indicator Fura-2 AM to measure changes in intracellular calcium concentration following treatment with econazole.

Materials:

• Cells of interest cultured on glass coverslips

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Econazole stock solution

• Fluorescence microscopy system equipped for ratiometric imaging (excitation at 340 nm and 380 nm, emission at ~510 nm)

Procedure:

• Cell Preparation: Seed cells on glass coverslips and grow to the desired confluency.

• Fura-2 AM Loading:

  • Prepare a loading buffer containing 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS.

  • Wash the cells once with HBSS.

  • Incubate the cells in the Fura-2 AM loading buffer for 30-60 minutes at 37°C in the dark.

• Washing and De-esterification:

  • Wash the cells twice with HBSS to remove extracellular dye.

  • Incubate the cells in fresh HBSS for an additional 30 minutes at room temperature to allow for complete de-esterification of the Fura-2 AM within the cells.

• Imaging:

  • Mount the coverslip in a perfusion chamber on the microscope stage.

  • Continuously perfuse the cells with HBSS.

  • Acquire baseline fluorescence images by alternating excitation between 340 nm and 380 nm and collecting the emission at ~510 nm.

  • Introduce econazole at the desired concentration into the perfusion solution.

  • Continue to acquire ratiometric images to monitor the change in intracellular calcium concentration over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities (F340/F380) for each time point.

  • The change in this ratio is proportional to the change in intracellular calcium concentration.

Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol outlines the use of the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS levels after econazole treatment.

Materials:

• Cells of interest cultured in a multi-well plate

• DCFH-DA

• Phosphate Buffered Saline (PBS)

• Econazole stock solution

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Econazole Treatment:

  • Treat the cells with various concentrations of econazole for the desired time period (e.g., 1-24 hours).

  • Include an untreated control group.

• Probe Loading:

  • Remove the treatment media and wash the cells once with warm PBS.

  • Prepare a 10 µM working solution of DCFH-DA in serum-free media.

  • Add the DCFH-DA solution to each well and incubate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement:

  • Wash the cells twice with PBS to remove excess probe.

  • Add 100 µL of PBS to each well.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

• Data Analysis:

  • Normalize the fluorescence intensity of the treated samples to the untreated control to determine the fold change in ROS production.

Western Blotting for PI3K/AKT Pathway Proteins

This protocol describes the detection of key proteins in the PI3K/AKT signaling pathway by western blotting to assess the effect of econazole.

Materials:

• Cells of interest

• Econazole stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with the desired concentrations of econazole for the specified time.

  • Wash the cells with ice-cold PBS and lyse them in lysis buffer.

  • Clarify the lysates by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative changes in protein expression and phosphorylation.

Conclusion

Econazole's pharmacological profile is significantly more complex than its traditional role as a topical antifungal suggests. Its ability to modulate fundamental intracellular signaling cascades, including ergosterol biosynthesis, calcium homeostasis, ROS production, and the PI3K/AKT pathway, highlights its potential for broader therapeutic applications and provides a rich area for further research. This technical guide serves as a foundational resource for scientists and researchers aiming to dissect the intricate molecular mechanisms of econazole and to explore its potential in new therapeutic contexts. A thorough understanding of these off-target effects is crucial for both elucidating its complete mechanism of action and for the development of novel, more selective therapeutic agents.

References

• 1. Interaction of Common Azole Antifungals with P Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interaction of common azole antifungals with P glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and Empiric Evaluation of New Inhibitors of the Multidrug Transporter P-Glycoprotein (ABCB1) - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential of Econazole Beyond Mycosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Econazole, an imidazole derivative, is a well-established antifungal agent. However, a growing body of preclinical evidence suggests its therapeutic utility extends beyond fungal infections. This technical guide explores the promising non-antifungal applications of econazole, with a primary focus on its anticancer and antibacterial activities. We delve into the molecular mechanisms underpinning these effects, present quantitative efficacy data, and provide detailed experimental protocols to facilitate further research in this burgeoning field of drug repurposing.

Introduction

Drug repurposing, the identification of new therapeutic uses for existing drugs, offers a cost-effective and accelerated pathway for drug development. Econazole, traditionally used for topical treatment of fungal skin infections, is emerging as a compelling candidate for repurposing.[1] Its established safety profile for topical administration provides a strong foundation for exploring its efficacy in other therapeutic areas.[2] This guide synthesizes the current understanding of econazole's non-antifungal properties, offering a comprehensive resource for researchers seeking to build upon these findings.

Anticancer Applications of Econazole

Econazole has demonstrated significant cytotoxic activity against a range of cancer cell lines, including those of the lung, breast, and stomach.[3][4][5] The primary mechanisms underlying its anticancer effects involve the induction of apoptosis and the inhibition of critical cell survival signaling pathways.

Mechanism of Action in Cancer

Econazole's anticancer activity is multifaceted, primarily targeting the PI3K/AKT signaling pathway and modulating intracellular calcium levels.

• Inhibition of the PI3K/AKT Signaling Pathway: The phosphatidylinositol-3-kinase (PI3K)/AKT pathway is a crucial regulator of cell proliferation, survival, and differentiation, and its aberrant activation is a hallmark of many cancers.[3] Econazole has been identified as an inhibitor of PI3Kα.[6] By inhibiting this pathway, econazole leads to the dephosphorylation and inactivation of AKT, a key downstream effector. This, in turn, downregulates the expression of anti-apoptotic proteins like Bcl-2 and induces the cleavage of caspase-3 and PARP, ultimately triggering apoptosis.[3][5]

• Modulation of Intracellular Calcium Signaling: Econazole has been shown to induce an increase in intracellular calcium concentration ([Ca2+]i) in cancer cells.[4][7] This disruption of calcium homeostasis can lead to endoplasmic reticulum (ER) stress and the activation of mitochondrial-mediated apoptotic pathways.[4][7] The increase in [Ca2+]i is attributed to both the influx of extracellular calcium and the release of calcium from intracellular stores.[8]

• Induction of p53-Dependent Apoptosis: In gastric cancer cells, econazole has been shown to increase the protein level of the tumor suppressor p53.[9] This leads to the activation of p53-dependent apoptotic pathways. The knockdown of p53 has been found to block econazole-induced apoptosis, highlighting the critical role of this pathway in its anticancer effects in certain cancer types.[9]

Quantitative Data: In Vitro Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values of econazole against various human cancer cell lines, providing a quantitative measure of its cytotoxic potency.

Cell Line	Cancer Type	IC50 (µM)	Reference
AGS	Gastric Cancer	19.1	[9]
SNU1	Gastric Cancer	5	[9]
A549	Lung Cancer	69	[9]
H661	Lung Cancer	N/A	[3][5]
SNU449	Hepatocellular Carcinoma	75.2	[9]
SK-hep1	Hepatocellular Carcinoma	93.5	[9]
MDA-MB-453	Breast Cancer	130	[9]
MCF-7	Breast Cancer	N/A	[4][7]
PC3	Prostate Cancer	1-30 (cell proliferation inhibition)	[7]
COLO 205	Colon Cancer	N/A	[7]
MDA-MB-231/ADR	Adriamycin-resistant Breast Cancer	More sensitive than parental line	[6]
MCF-7/ADR	Adriamycin-resistant Breast Cancer	More sensitive than parental line	[6]

Note: N/A indicates that while cytotoxic effects were observed, specific IC50 values were not provided in the cited sources. The study on PC3 cells reported a concentration range for proliferation inhibition rather than a specific IC50.[7]

Experimental Protocols: Anticancer Studies

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of econazole (e.g., 0.5, 5, 10, 20 µM) for 24, 48, or 72 hours.[10][11] Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3.5-4 hours at 37°C.[12]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of MTT solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[12][13]

• Absorbance Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Measure the absorbance at 570 nm or 590 nm using a microplate reader.[11][12]

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Procedure:

• Cell Treatment: Treat cells with desired concentrations of econazole for 24 hours.[10]

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.[14]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[14]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

This technique is used to detect and quantify specific proteins in a complex mixture, allowing for the assessment of changes in protein expression and phosphorylation status.

Procedure:

• Cell Lysis: After treatment with econazole, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[3]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.[15]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against total AKT, phospho-AKT (Ser473 and Thr308), Bcl-2, cleaved caspase-3, and PARP overnight at 4°C.[3][15]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[15] Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[15]

Antibacterial Applications of Econazole

Econazole exhibits notable activity against Gram-positive bacteria, particularly Staphylococcus and Streptococcus species.[16][17] Its antibacterial effect makes it a potential candidate for treating bacterial skin infections.

Mechanism of Action in Bacteria

The primary antifungal mechanism of econazole involves the inhibition of lanosterol 14-alpha-demethylase, an enzyme crucial for ergosterol synthesis in the fungal cell membrane.[1] While bacteria do not produce ergosterol, the antibacterial mechanism of econazole is thought to involve disruption of the bacterial cell membrane integrity, leading to leakage of intracellular components and cell death.[5] This is supported by its efficacy against Gram-positive bacteria, which have a different cell wall structure compared to Gram-negative bacteria.

Quantitative Data: In Vitro Efficacy

The following table presents the Minimum Inhibitory Concentration (MIC) values of econazole against various bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Bacterial Strain	MIC Range (µg/mL)	Reference
Gram-positive bacteria (general)	0.78-25	[16]
Staphylococcus aureus	N/A	[17][18]
Methicillin-susceptible S. aureus (MSSA)	MIC50 comparable to other antibiotics	[17]
Methicillin-resistant S. aureus (MRSA)	MIC50 lower than other antibiotics	[17]
Methicillin-susceptible S. epidermidis (MSSE)	MIC50 comparable to other antibiotics	[17]
Methicillin-resistant S. epidermidis (MRSE)	MIC50 comparable to other antibiotics	[17]
Streptococcus species	N/A	[16]

Note: Specific MIC ranges for S. aureus and Streptococcus species were not consistently provided in the search results, but comparative efficacy was noted.[16][17]

Experimental Protocol: Antibacterial Susceptibility Testing (Broth Microdilution Method)

This is a standard method for determining the MIC of an antimicrobial agent.[19][20][21][22]

Procedure:

• Preparation of Econazole Dilutions: Prepare a stock solution of econazole and perform serial twofold dilutions in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).[20]

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) from an overnight culture.[23]

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the econazole dilutions. Include a positive control (broth with inoculum, no drug) and a negative control (broth only).[19]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[19]

• MIC Determination: The MIC is the lowest concentration of econazole that shows no visible bacterial growth (i.e., no turbidity).[19]

Visualization of Signaling Pathways and Workflows

Signaling Pathways

Caption: Econazole inhibits the PI3K/AKT pathway, leading to apoptosis.

Caption: Econazole disrupts calcium homeostasis, inducing apoptosis.

Experimental Workflows

Caption: Experimental workflow for evaluating econazole's anticancer effects.

Caption: Workflow for determining the MIC of econazole against bacteria.

Conclusion and Future Directions

The evidence presented in this guide strongly supports the exploration of econazole as a repurposed therapeutic agent for non-antifungal applications. Its demonstrated anticancer and antibacterial activities, coupled with a well-characterized safety profile, make it an attractive candidate for further investigation. Future research should focus on in vivo studies to validate the preclinical findings and to assess the efficacy and safety of econazole in animal models of cancer and bacterial infections. Furthermore, optimizing drug delivery systems to target specific tissues could enhance its therapeutic index and minimize potential systemic side effects. The continued exploration of econazole's non-antifungal properties holds the promise of delivering novel and effective treatments for a range of challenging diseases.

References

• 1. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 2. Econazole (topical route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 3. Econazole nitrate inhibits PI3K activity and promotes apoptosis in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Function of the Econazole and its derivative - Creative Peptides [creative-peptides.com]
• 6. Econazole nitrate reversed the resistance of breast cancer cells to Adriamycin through inhibiting the PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]
• 8. researchgate.net [researchgate.net]
• 9. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. atcc.org [atcc.org]
• 12. researchgate.net [researchgate.net]
• 13. broadpharm.com [broadpharm.com]
• 14. kumc.edu [kumc.edu]
• 15. benchchem.com [benchchem.com]
• 16. Antimicrobial activity of econazole and miconazole in vitro and in experimental candidiasis and aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. In vitro antimicrobial activity of econazole and miconazole sulfosalicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 21. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 22. protocols.io [protocols.io]
• 23. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery of Novel Cellular Targets of Econazole Using Proteomics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Econazole, a broad-spectrum antifungal agent, has demonstrated promising anti-neoplastic properties in various cancer cell lines. While its primary antifungal mechanism, the inhibition of lanosterol 14α-demethylase in the ergosterol biosynthesis pathway, is well-established, its anticancer effects are pleiotropic and not fully elucidated. Quantitative proteomics presents a powerful, unbiased approach to systematically identify novel cellular targets and unravel the complex mechanisms of action of econazole, paving the way for its potential repurposing in oncology. This technical guide outlines a comprehensive proteomics workflow to identify and characterize these novel targets, providing detailed experimental protocols and data interpretation strategies.

Introduction: Econazole's Known Mechanisms and the Rationale for Proteomic Investigation

Econazole is an imidazole antifungal drug traditionally used to treat topical fungal infections.[1] Beyond its established role in disrupting fungal cell wall synthesis, a growing body of evidence highlights its potential as an anticancer agent.[2] Studies have shown that econazole can induce cell-cycle arrest and apoptosis in various cancer cell lines, including breast, gastric, colon, pancreatic, and lung cancer.[2][3] Its purported mechanisms of anticancer activity are diverse and appear to be cell-type specific, involving the generation of reactive oxygen species (ROS), induction of endoplasmic reticulum (ER) stress-mediated apoptosis, and modulation of key signaling pathways.[2][4]

Notably, econazole has been shown to:

• Induce p53-dependent apoptosis in gastric cancer cells.[3]

• Inhibit steroidogenesis by disrupting Steroidogenic Acute Regulatory (StAR) protein expression.[5]

• Act as a pharmacological autophagy inhibitor in pancreatic ductal adenocarcinoma.[4]

• Exhibit selective anti-tumor activity in NF1-homozygous mutant tumor cells.[2]

The multifaceted nature of econazole's bioactivity suggests the existence of multiple, yet unidentified, cellular targets. Quantitative proteomics offers an unbiased and comprehensive methodology to globally assess changes in the proteome of cancer cells upon econazole treatment.[6][7] This approach can simultaneously identify and quantify thousands of proteins, providing a systems-level view of the drug's impact and enabling the discovery of novel, off-target effects that could be therapeutically exploited.[6][8]

Proposed Experimental Workflow for Proteomic Target Discovery

A robust experimental design is critical for the successful identification of bona fide cellular targets of econazole. The following workflow outlines a quantitative proteomics strategy using Tandem Mass Tag (TMT)-based labeling for relative protein quantification.

Caption: A comprehensive workflow for the proteomic identification of econazole's cellular targets.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the key experiments in the proposed workflow.

Cell Culture and Econazole Treatment

• Cell Line Selection: Choose a cancer cell line relevant to the desired therapeutic area (e.g., MCF-7 for breast cancer, A549 for lung cancer).

• Culture Conditions: Culture cells in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

• Dose-Response and Time-Course: To determine the optimal treatment conditions, perform a dose-response experiment with varying concentrations of econazole nitrate (e.g., 1, 5, 10, 20 µM) for a fixed time (e.g., 24 hours).[3] Subsequently, perform a time-course experiment (e.g., 6, 12, 24, 48 hours) with a selected concentration. Cell viability can be assessed using an MTT assay.

• Experimental Treatment: Plate cells and allow them to adhere overnight. Treat cells with the determined optimal concentration of econazole nitrate or vehicle control (e.g., DMSO) for the chosen duration. Harvest cells for protein extraction.

Protein Extraction, Digestion, and TMT Labeling

• Cell Lysis: Wash cell pellets with ice-cold PBS. Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Reduction, Alkylation, and Digestion:

  • Reduce disulfide bonds by incubating with dithiothreitol (DTT).

  • Alkylate cysteine residues with iodoacetamide (IAA).

  • Digest proteins into peptides overnight at 37°C using sequencing-grade trypsin.

• TMT Labeling: Label the resulting peptide mixtures with the appropriate TMT reagents according to the manufacturer's protocol. Combine the labeled samples.

Mass Spectrometry (LC-MS/MS)

• Peptide Fractionation: To increase proteome coverage, fractionate the combined, labeled peptide sample using high-pH reversed-phase liquid chromatography.

• LC-MS/MS Analysis:

  • Analyze each fraction using a high-resolution Orbitrap mass spectrometer coupled with a nano-liquid chromatography system.

  • Separate peptides on a C18 analytical column using a gradient of acetonitrile in 0.1% formic acid.[9]

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode, acquiring full MS scans in the Orbitrap and fragmenting the most abundant precursor ions using higher-energy collisional dissociation (HCD).[9]

Data Analysis and Target Identification

• Database Searching: Process the raw mass spectrometry data using a software suite like MaxQuant.[10] Search the MS/MS spectra against a human protein database (e.g., UniProt) to identify peptides and proteins.

• Quantitative Analysis: Calculate the reporter ion intensities for each identified protein to determine the relative protein abundance between econazole-treated and control samples. Perform statistical analysis (e.g., t-test) to identify proteins that are significantly up- or downregulated.

• Bioinformatics Analysis:

  • Gene Ontology (GO) Enrichment Analysis: Identify over-represented biological processes, molecular functions, and cellular components among the significantly altered proteins.

  • Pathway Analysis: Use databases like KEGG or Reactome to identify signaling pathways that are significantly perturbed by econazole treatment.

  • Protein-Protein Interaction (PPI) Network Analysis: Construct PPI networks using tools like STRING to visualize the functional relationships between the identified protein targets.

Quantitative Data Presentation

The quantitative results from the proteomics experiment should be summarized in a clear and structured table to facilitate comparison and interpretation.

Protein Accession	Gene Symbol	Protein Name	Log₂ Fold Change (Econazole/Control)	p-value	Function/Pathway
P04637	TP53	Cellular tumor antigen p53	1.8	0.001	Apoptosis, Cell Cycle
P42336	CASP3	Caspase-3	2.1	0.0005	Apoptosis
P10415	PARP1	Poly(ADP-ribose) polymerase 1	-1.5	0.002	DNA Repair, Apoptosis
Q99527	STARD1	Steroidogenic acute regulatory protein	-2.5	0.0001	Steroidogenesis
P00533	EGFR	Epidermal growth factor receptor	-1.2	0.01	MAPK Signaling
...	...	...	...	...	...
Note: This is a hypothetical data table for illustrative purposes.

Key Signaling Pathways for Investigation

Based on existing literature, several signaling pathways are known to be affected by econazole. The proteomics data should be specifically interrogated for changes in proteins within these pathways.

p53-Mediated Apoptosis Pathway

Econazole has been shown to elevate p53 protein levels, leading to apoptosis in gastric cancer cells.[3] Proteomic analysis can confirm the upregulation of p53 and identify downstream effectors in this pathway.

Caption: The p53-mediated apoptotic pathway induced by econazole.

Autophagy Regulation Pathway

In pancreatic cancer cells, econazole can inhibit lysosomal biogenesis, leading to an accumulation of autophagosomes and subsequent ER stress-mediated apoptosis.[4]

Caption: Econazole's role in inhibiting autophagy and inducing ER stress.

Conclusion and Future Directions

The application of quantitative proteomics provides a powerful and unbiased platform for the discovery of novel cellular targets of econazole. By elucidating the comprehensive molecular landscape of econazole's activity, this approach can uncover new mechanisms of action, identify potential biomarkers for patient stratification, and guide the rational design of combination therapies. The validation of novel targets identified through this workflow will be a critical next step, employing techniques such as siRNA-mediated gene silencing, CRISPR-Cas9 gene editing, and thermal proteome profiling. Ultimately, a deeper understanding of econazole's polypharmacology will be instrumental in its potential repurposing as a valuable therapeutic agent in oncology and other diseases.

References

• 1. Development and Characterization of Econazole Topical Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Econazole selectively induces cell death in NF1-homozygous mutant tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Repurposing econazole as a pharmacological autophagy inhibitor to treat pancreatic ductal adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Econazole and miconazole inhibit steroidogenesis and disrupt steroidogenic acute regulatory (StAR) protein expression post-transcriptionally - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selectscience.net [selectscience.net]
• 7. Promise of Quantitative Proteomics in the Qualification of New Approach Methodologies | Semantic Scholar [semanticscholar.org]
• 8. Proteomics study isolates drug targets [asbmb.org]
• 9. A proteomics dataset capturing myeloid cell responses upon cellular exposure to fungicides, adjuvants and fungicide formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A proteomic landscape of pharmacologic perturbations for functional relevance - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: A Technical Guide to Preliminary Studies on the Synthesis of Novel Econazole Derivatives

Executive Summary: Econazole is a broad-spectrum imidazole antifungal agent widely used for treating superficial mycoses. Its mechanism involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane, leading to compromised cell integrity and death.[1][2] The emergence of drug-resistant fungal strains and the need for agents with improved pharmacokinetic profiles necessitate the development of novel econazole derivatives. This technical guide provides a comprehensive overview of preliminary studies into the synthesis of such derivatives. It details synthetic methodologies, including a one-pot synthesis for econazole nitrate and multi-step pathways for novel analogues. Furthermore, it presents quantitative data on their biological activities and outlines the experimental protocols for their synthesis and evaluation, aiming to equip researchers with the foundational knowledge for further drug discovery and development in this area.

Introduction to Econazole and Rationale for Derivative Synthesis

Econazole is a prominent member of the azole class of antifungal drugs, structurally related to miconazole.[3] It is primarily used as a topical formulation (econazole nitrate) for dermatomycoses and vaginal candidiasis.[4][5] The therapeutic action of econazole stems from its ability to inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[2] This enzyme is crucial for the conversion of lanosterol to ergosterol. Disruption of this pathway damages the fungal cell membrane, alters its permeability, and leads to the leakage of essential intracellular components.[2][6] Additionally, it can inhibit the biosynthesis of triglycerides and phospholipids and interfere with oxidative enzymes, contributing to cell necrosis.[2][6]

While effective, the development of new econazole derivatives is driven by several key objectives:

• Enhanced Potency: To achieve greater efficacy at lower concentrations.

• Broadened Antifungal Spectrum: To improve activity against a wider range of fungal pathogens, including resistant strains.

• Improved Physicochemical Properties: To address limitations such as poor water solubility, thereby enhancing bioavailability and formulation possibilities.[7]

• Reduced Side Effects: To minimize potential local irritation or systemic toxicity.

This guide explores foundational synthetic strategies and biological evaluations that serve as a starting point for developing next-generation econazole-based antifungal agents.

General Synthetic Pathways

The synthesis of novel econazole derivatives typically involves modifications at specific sites on the core econazole structure or the preparation of new salts. The foundational synthesis of the parent compound, econazole, is a key prerequisite.

Core Structure of Econazole for Derivatization

The econazole molecule offers several sites for chemical modification. The diagram below illustrates the core structure and highlights potential points for derivatization, such as the imidazole ring, the ether linkage, and the aromatic rings.

References

• 1. Econazole Nitrate | Active Pharmaceutical Ingredients | Bayview Pharmacy [bayviewrx.com]
• 2. Econazole Nitrate | C18H16Cl3N3O4 | CID 68589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Econazole: a review of its antifungal activity and therapeutic efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Characterization of Econazole Topical Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Function of the Econazole and its derivative - Creative Peptides [creative-peptides.com]
• 7. Novel drug delivery strategies for improving econazole antifungal action - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Econazole Nitrate in Fungal Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of econazole nitrate, a broad-spectrum imidazole antifungal agent, in fungal cell culture experiments. This document is intended to guide researchers in accurately assessing the antifungal activity of econazole nitrate and understanding its mechanism of action.

Introduction

Econazole nitrate is a synthetic imidazole derivative with potent activity against a wide range of fungi, including yeasts and molds.[1] Its primary mechanism of action involves the inhibition of the cytochrome P450 enzyme lanosterol 14α-demethylase (Erg11p), a crucial enzyme in the biosynthesis of ergosterol.[2][3][4] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.[2][5] Inhibition of ergosterol synthesis leads to the disruption of the cell membrane, increased permeability, and ultimately, fungal cell death.[2][4]

Mechanism of Action

Econazole nitrate exerts its fungistatic and fungicidal effects through a multi-faceted approach targeting the fungal cell membrane. The primary mechanism is the inhibition of lanosterol 14α-demethylase. This enzyme catalyzes the demethylation of lanosterol to 4,4-dimethyl-cholesta-8,14,24-trienol, a critical step in the ergosterol biosynthesis pathway.[2][6]

The inhibition of this enzyme by econazole nitrate results in two key consequences:

• Depletion of Ergosterol: The lack of ergosterol compromises the structural and functional integrity of the fungal cell membrane.

• Accumulation of Toxic Sterol Intermediates: The blockage of the pathway leads to an accumulation of lanosterol and other 14α-methylated sterol precursors, which are toxic to the fungal cell and further disrupt membrane function.[7]

This disruption of the cell membrane leads to increased permeability, leakage of essential intracellular components, and inhibition of fungal growth and proliferation.

Data Presentation: In Vitro Antifungal Activity of Econazole Nitrate

The following table summarizes the Minimum Inhibitory Concentration (MIC) ranges of econazole nitrate against various clinically relevant fungal species as reported in the literature. MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Fungal Species	Type	MIC Range (µg/mL)
Candida albicans	Yeast	0.016 - 32
Candida krusei	Yeast	0.016 - 16
Candida tropicalis	Yeast	0.016 - 16
Candida parapsilosis	Yeast	0.016 - 16
Candida glabrata	Yeast	0.016 - 16
Aspergillus fumigatus	Mold	Data not consistently available
Aspergillus flavus	Mold	Data not consistently available
Trichophyton rubrum	Dermatophyte	Data not consistently available
Trichophyton mentagrophytes	Dermatophyte	Data not consistently available
Epidermophyton floccosum	Dermatophyte	Data not consistently available

Note: MIC values can vary depending on the specific strain, testing methodology (e.g., CLSI guidelines followed), and incubation conditions. The data presented here is a compilation from various sources for comparative purposes.[8]

Experimental Protocols

The following protocols are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) for antifungal susceptibility testing.[9][10]

Protocol 1: Preparation of Econazole Nitrate Stock Solution

Econazole nitrate is sparingly soluble in water but soluble in organic solvents.

Materials:

• Econazole nitrate powder

• Dimethyl sulfoxide (DMSO) or Methanol (analytical grade)[11][12][13][14]

• Sterile, nuclease-free microcentrifuge tubes or glass vials

• Vortex mixer

Procedure:

• Accurately weigh the desired amount of econazole nitrate powder in a sterile container.

• Add a small volume of DMSO or methanol to the powder. For example, to prepare a 10 mg/mL stock solution, dissolve 10 mg of econazole nitrate in 1 mL of solvent.

• Vortex the mixture thoroughly until the econazole nitrate is completely dissolved. Gentle warming may be required for some solvents, but care should be taken to avoid degradation.

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile container.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the CLSI M27 guidelines for yeasts.[9][10]

Materials:

• Fungal isolate to be tested

• Sabouraud Dextrose Agar (SDA) or other suitable growth medium

• RPMI-1640 medium with L-glutamine, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Econazole nitrate stock solution

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer or McFarland standards

• Incubator (35°C)

• Multichannel pipette

Procedure:

1. Inoculum Preparation: a. Subculture the fungal isolate on an SDA plate and incubate at 35°C for 24-48 hours to ensure purity and viability. b. Pick several well-isolated colonies and suspend them in sterile saline. c. Adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm. d. Dilute this suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL.

2. Preparation of Econazole Nitrate Dilutions: a. Prepare a series of twofold dilutions of the econazole nitrate stock solution in RPMI-1640 medium in a separate 96-well plate or in tubes. The final concentration range should typically span from 0.016 to 16 µg/mL or higher, depending on the expected susceptibility of the fungus. b. For example, in a 96-well plate, add 100 µL of RPMI-1640 to wells 2 through 12. c. Add 200 µL of the appropriate starting concentration of econazole nitrate to well 1. d. Transfer 100 µL from well 1 to well 2, mix well, and continue this serial dilution across the plate to well 10. Discard 100 µL from well 10. e. Well 11 should be a growth control (no drug), and well 12 should be a sterility control (no inoculum).

3. Inoculation and Incubation: a. Add 100 µL of the standardized fungal inoculum to each well from 1 to 11. Well 12 receives 100 µL of sterile RPMI-1640 medium only. b. The final volume in each well will be 200 µL. c. Seal the plate or cover it with a lid and incubate at 35°C for 24-48 hours.

4. Reading the MIC: a. After incubation, visually inspect the wells for turbidity (growth). b. The MIC is the lowest concentration of econazole nitrate at which there is a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control well.[8]

Protocol 3: Determination of Minimum Fungicidal Concentration (MFC)

The MFC is the lowest concentration of an antifungal agent that kills a particular fungus.

Materials:

• MIC plate from the previous experiment

• SDA plates

• Sterile pipette tips

• Incubator (35°C)

Procedure:

• Following the determination of the MIC, take a 10-20 µL aliquot from each well of the MIC plate that shows no visible growth (i.e., at and above the MIC).[15]

• Spot the aliquot onto a fresh SDA plate.

• Also, plate an aliquot from the growth control well to ensure the viability of the inoculum.

• Incubate the SDA plates at 35°C for 24-48 hours, or until growth is clearly visible in the spot from the growth control.

• The MFC is the lowest concentration of econazole nitrate that results in no fungal growth or a significant reduction in the number of colonies (e.g., ≥99.9% killing) compared to the initial inoculum.[15]

Mandatory Visualization

Signaling Pathway of Econazole Nitrate Action

The following diagram illustrates the mechanism of action of econazole nitrate by inhibiting the ergosterol biosynthesis pathway in fungi.

Caption: Mechanism of econazole nitrate action on the fungal ergosterol biosynthesis pathway.

Experimental Workflow for MIC and MFC Determination

The following diagram outlines the experimental workflow for determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of econazole nitrate.

Caption: Workflow for determining the MIC and MFC of econazole nitrate.

References

• 1. [Econazole nitrate. In vitro tests and clinical trial] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biosynthesis of ergosterol | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. Ergosterol - Wikipedia [en.wikipedia.org]
• 6. Recent Advances in Ergosterol Biosynthesis and Regulation Mechanisms in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synergistic Activity of Econazole-Nitrate and Chelerythrine against Clinical Isolates of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 10. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formulation and Evaluation of Nanoemulgel of Econazole Nitrate to Treat the Topical Fungal Infection – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 12. sciencescholar.us [sciencescholar.us]
• 13. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 14. researchgate.net [researchgate.net]
• 15. Testing Conditions for Determination of Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Aspergillus spp.: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Establishing a Stable Econazole Solution for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and stabilization of econazole solutions for use in a variety of in vitro assays. The information is intended to guide researchers in achieving consistent and reproducible results.

Econazole, an imidazole antifungal agent, is widely utilized for its broad-spectrum activity against various fungi.[1][2] Its primary mechanism of action involves the inhibition of the enzyme lanosterol 14-α-demethylase, which is crucial for the synthesis of ergosterol, an essential component of the fungal cell membrane.[3][4][5] This disruption of ergosterol synthesis leads to increased cell membrane permeability and ultimately, fungal cell death.[2][3] Beyond its antifungal properties, econazole has also been shown to interact directly with cellular membranes and may inhibit the PI3K/AKT signaling pathway, suggesting its potential in other research areas.[3][6]

A significant challenge in working with econazole, particularly econazole nitrate, is its low aqueous solubility.[6][7] This document outlines effective methods for solubilization and the preparation of stable stock and working solutions for cell-based and biochemical assays.

Data Presentation

Table 1: Solubility of Econazole Nitrate in Various Solvents

Solvent/System	Solubility	Reference(s)
Water	Very slightly soluble (1.48 µg/ml)	[7][8][9]
Methanol	Soluble	[8][10]
Ethanol	Slightly soluble	[8][9]
Chloroform	Sparingly soluble	[8]
Methylene Chloride	Sparingly soluble	[8]
Chloroform:Methanol (1:1)	25 mg/ml (with heat and sonication)	[11]
Dimethyl Sulfoxide (DMSO)	0.4 mg/ml	[11]
DMSO	76 mg/mL	[12]
Peppermint Oil	82 mg/ml	[7]
Propylene Glycol	8.45 mg/ml	[7]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	[13]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	[13]

Table 2: Recommended Storage Conditions for Econazole Stock Solutions

Storage Temperature	Duration	Reference(s)
-80°C	6 months	[13]
-20°C	1 month	[13]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Econazole Nitrate Stock Solution in DMSO

Materials:

• Econazole nitrate powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out the required amount of econazole nitrate powder. The molecular weight of econazole nitrate is 444.7 g/mol . For 1 ml of a 10 mM stock solution, 4.447 mg of econazole nitrate is needed.

• Add the econazole nitrate powder to a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a 10 mM concentration.

• Vortex the solution vigorously until the powder is completely dissolved. If necessary, use a sonicator to aid dissolution.[13]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[13]

Protocol 2: Preparation of Econazole Working Solution for Cell-Based Assays

Materials:

• 10 mM Econazole nitrate stock solution in DMSO

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum as required for the specific cell line.

Procedure:

• Thaw a single-use aliquot of the 10 mM econazole nitrate stock solution at room temperature.

• Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your experiment.

• It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

• For example, to prepare a 10 µM working solution, add 1 µl of the 10 mM stock solution to 999 µl of cell culture medium.

• Mix the working solution thoroughly by gentle pipetting or inverting the tube before adding it to the cell cultures.

• A recommended concentration for use as an antifungal agent in cell culture systems is 1 µg/ml.[14] At this concentration, no detectable effects on various human cell functions were observed.[15]

Protocol 3: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[16]

Materials:

• Econazole working solutions at various concentrations

• Fungal isolates (e.g., Candida albicans)

• RPMI-1640 medium buffered with MOPS

• Sterile 96-well microtiter plates

• Inoculum of the fungal suspension standardized to the appropriate density (e.g., 0.5-2.5 x 10³ CFU/ml)

Procedure:

• Dispense 100 µl of RPMI-1640 medium into each well of a 96-well plate.

• Add 100 µl of the highest concentration of econazole working solution to the first well of each row to be tested.

• Perform serial twofold dilutions by transferring 100 µl from the first well to the second, and so on, down the plate. Discard the final 100 µl from the last well.

• This will result in wells containing 100 µl of varying econazole concentrations.

• Add 100 µl of the standardized fungal inoculum to each well. This will bring the final volume in each well to 200 µl and dilute the drug concentration by half.

• Include a drug-free well (growth control) and an un-inoculated well (sterility control).

• Incubate the plates at 35°C for 24-48 hours.

• Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of econazole that visibly inhibits fungal growth.[16]

Mandatory Visualizations

Caption: Workflow for Econazole Solution Preparation.

References

• 1. [Econazole nitrate. In vitro tests and clinical trial] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 4. What is Econazole Nitrate used for? [synapse.patsnap.com]
• 5. econazole | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Function of the Econazole and its derivative - Creative Peptides [creative-peptides.com]
• 7. japsonline.com [japsonline.com]
• 8. drugfuture.com [drugfuture.com]
• 9. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 10. bepls.com [bepls.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. An imidazole derivative (Econazole) as an antifungal agent in cell culture systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An evaluation of Econazole, an antifungal agent, for use in quantitative cell culture experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Econazole Nitrate Cytotoxicity Assay in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Econazole nitrate, an imidazole antifungal agent, has demonstrated significant cytotoxic and anti-proliferative effects against a variety of cancer cell lines.[1][2][3][4] These application notes provide a comprehensive overview and detailed protocols for assessing the cytotoxicity of econazole nitrate in cancer cell lines. The methodologies described herein are essential for researchers in oncology and drug development seeking to evaluate the therapeutic potential of econazole nitrate. The primary assays covered are the MTT assay for cell viability and the Annexin V/PI flow cytometry assay for the detection of apoptosis.

Mechanism of Action Overview

Econazole nitrate induces cancer cell death through multiple signaling pathways. A primary mechanism is the induction of apoptosis, or programmed cell death.[5] This is often initiated through the mitochondrial pathway, characterized by the loss of mitochondrial membrane potential and the release of pro-apoptotic factors.[1][6][7] Subsequently, a cascade of caspases, key executioner proteins in apoptosis, is activated.[1][2][7]

Furthermore, econazole nitrate has been shown to inhibit the PI3K/AKT signaling pathway, a critical pathway for cell survival and proliferation that is often dysregulated in cancer.[3] In some cancer types, econazole nitrate's pro-apoptotic effects are mediated through the p53 tumor suppressor protein.[4]

Quantitative Data Summary

The cytotoxic efficacy of econazole nitrate, often quantified by the half-maximal inhibitory concentration (IC50), varies across different cancer cell lines. The following table summarizes reported IC50 values.

Cancer Type	Cell Line	IC50 (µM)	Reference
Gastric Cancer	AGS	19.1	[4]
Gastric Cancer	SNU1	5	[4]
Lung Cancer	A549	69	[4]
Liver Cancer	SNU449	75.2	[4]
Liver Cancer	SK-hep1	93.5	[4]
Breast Cancer	MDA-MB-453	130	[4]

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8][9] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.[9]

Materials:

• Cancer cell line of interest

• Complete culture medium

• Econazole nitrate (stock solution prepared in a suitable solvent like DMSO)

• 96-well plates

• MTT solution (5 mg/mL in PBS)[8]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)[10][11]

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete culture medium.[10][11] Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of econazole nitrate in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the various concentrations of econazole nitrate. Include a vehicle control (medium with the same concentration of solvent used to dissolve econazole nitrate) and an untreated control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[2]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[10]

• Solubilization: After the incubation with MTT, carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[9][11]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[8] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used for background subtraction.[8]

• Data Analysis: Calculate the percentage of cell viability for each treatment by comparing the absorbance of the treated wells to the control wells. Plot the cell viability against the log of the econazole nitrate concentration to determine the IC50 value.

Annexin V/PI Flow Cytometry for Apoptosis Detection

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[5] Early apoptotic cells translocate phosphatidylserine (PS) to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[5][12] Propidium iodide (PI), a fluorescent nucleic acid stain, is unable to cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[13][14]

Materials:

• Cancer cell line of interest

• Complete culture medium

• Econazole nitrate

• 6-well plates or T25 flasks

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer (10 mM Hepes pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)[13]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed 1 x 10^6 cells in a T25 flask or an appropriate number of cells in 6-well plates.[14] After 24 hours, treat the cells with various concentrations of econazole nitrate for the desired time. Include an untreated control.

• Cell Harvesting:

  • Suspension cells: Collect cells by centrifugation.

  • Adherent cells: Collect the supernatant (containing floating apoptotic cells) and then detach the adherent cells using trypsin. Combine the supernatant and the detached cells.[14]

• Washing: Wash the collected cells twice with cold PBS by centrifugation at approximately 300-600 x g for 5 minutes.[15]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[13]

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[5]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.[5]

  • Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[5][13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples immediately (within 1 hour) by flow cytometry.[5][13]

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells[13]

  • Annexin V+ / PI+: Late apoptotic or necrotic cells[13]

  • Annexin V- / PI+: Necrotic cells

Visualizations

Caption: Workflow for assessing econazole nitrate cytotoxicity.

Caption: Key signaling pathways affected by econazole nitrate.

References

• 1. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. Econazole nitrate reversed the resistance of breast cancer cells to Adriamycin through inhibiting the PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. broadpharm.com [broadpharm.com]
• 10. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 11. MTT (Assay protocol [protocols.io]
• 12. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 13. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Econazole

Audience: Researchers, scientists, and drug development professionals.

Introduction

Econazole is an imidazole antifungal agent used for the topical treatment of fungal skin infections. Accurate and reliable quantification of econazole in pharmaceutical formulations and biological matrices is crucial for quality control, formulation development, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique that offers high specificity, sensitivity, and accuracy for the determination of econazole. This application note provides a detailed overview of a validated stability-indicating HPLC method for the quantification of econazole nitrate.

Principle of the Method

The described method utilizes reversed-phase HPLC (RP-HPLC) with UV detection to separate and quantify econazole. The separation is achieved on a C18 or C8 stationary phase with a mobile phase consisting of an organic solvent and an aqueous buffer. The choice of a stability-indicating method ensures that econazole can be accurately quantified in the presence of its degradation products, making it suitable for stability studies.

Data Presentation

The following tables summarize quantitative data and chromatographic conditions from various validated HPLC methods for econazole quantification, providing a comparative overview.

Table 1: Chromatographic Conditions for Econazole Quantification

Parameter	Method 1[1]	Method 2[2][3][4]	Method 3[5]	Method 4[6]	Method 5[7]
Column	Thermo C18 (250mm x 4.6mm, 5µm)	Thermo Hypersil BDS C8 (150mm x 4.6mm, 5µm)	C18	RP-18	Amino and C8 columns
Mobile Phase	0.5% Triethylamine (pH 6.5) and Acetonitrile (85:15 v/v)	Gradient elution with 0.2% w/v phosphoric acid (pH 3.0) and methanol	Acetonitrile-0.05 mol·L-1 (NH4)H2PO4 (70:44)	Methanol/aqueous ammonium carbonate solution/tetrahydrofuran	Acetonitrile–water, 30 + 70 (v/v), pH 2.5
Flow Rate	0.6 mL/min	-	-	-	-
Detection Wavelength	260 nm	225 nm	230 nm	-	230 nm
Internal Standard	Fluconazole	-	-	Yes	-
Retention Time	7.7 min	18.36 min	-	-	-

Table 2: Validation Parameters for Econazole Quantification

Parameter	Method 1[1]	Method 2[2][3][4]	Method 3[5]	Method 4[6]
Linearity Range	-	1.5–300 µg/mL	0.04–20.0 mg·L-1	5-15 mg/g
Correlation Coefficient (r²)	-	>0.9999	0.9983	-
Recovery	97.36% to 99.93%	-	-	98.7-100.2%
Limit of Detection (LOD)	3.0 ng/mL	-	-	-
Limit of Quantification (LOQ)	8.0 ng/mL	-	-	-
Precision (%RSD)	<1% (reproducibility)	-	-	<1%

Experimental Protocols

This section provides a detailed methodology for the quantification of econazole using a stability-indicating RP-HPLC method.

Materials and Reagents

• Econazole Nitrate reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Triethylamine (analytical grade)

• Phosphoric acid (analytical grade)

• Ammonium carbonate (analytical grade)

• Tetrahydrofuran (HPLC grade)

• Water (HPLC grade/deionized)

• 0.45 µm membrane filters

Instrumentation

A standard HPLC system equipped with:

• Solvent delivery pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

• Chromatography data acquisition and processing software

Preparation of Solutions

Mobile Phase Preparation (Example based on Method 1[1]):

• Prepare a 0.5% solution of Triethylamine in water.

• Adjust the pH of the Triethylamine solution to 6.5 using phosphoric acid.

• Mix the aqueous solution with Acetonitrile in a ratio of 85:15 (v/v).

• Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication before use.

Standard Stock Solution Preparation:

• Accurately weigh about 10 mg of Econazole Nitrate reference standard.

• Dissolve it in 10 mL of methanol to obtain a stock solution of 1 mg/mL.[1]

• Store the stock solution in a refrigerator at 2-8°C, protected from light.[1]

Working Standard Solutions:

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the desired calibration range (e.g., 1.5–300 µg/mL).[2][3][4]

Sample Preparation

For Cream Formulations:

• Accurately weigh a portion of the cream equivalent to a known amount of econazole nitrate.

• Disperse the cream in a suitable solvent, such as methanol or a mixture of methanol and water.

• Sonication or vortexing may be required to ensure complete extraction of the drug.

• Centrifuge the sample to precipitate excipients.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Dilute the filtered solution with the mobile phase to a concentration within the calibration range.

For Plasma Samples (Protein Precipitation): [1]

• To 0.5 mL of plasma in an Eppendorf tube, add 0.5 mL of a precipitating agent like trichloroacetic acid (TCA).[1]

• Vortex the mixture for 2 minutes to denature and precipitate plasma proteins.[1]

• Centrifuge the sample at 4000 RPM for 7 minutes.[1]

• Transfer the supernatant to a clean tube and centrifuge again at 4000 RPM for 2 minutes.[1]

• Transfer the final supernatant to an HPLC vial for injection.[1]

HPLC Analysis

• Set up the HPLC system with the appropriate column and mobile phase.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure no interfering peaks are present.

• Inject the prepared standard solutions in increasing order of concentration to construct a calibration curve.

• Inject the prepared sample solutions.

• Record the chromatograms and integrate the peak area of econazole.

Data Analysis

• Construct a calibration curve by plotting the peak area of the econazole standards against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Determine the concentration of econazole in the sample solutions by interpolating their peak areas from the calibration curve.

• Calculate the final concentration of econazole in the original sample, taking into account all dilution factors.

Mandatory Visualization

The following diagram illustrates the general workflow for the HPLC quantification of econazole.

Caption: HPLC analysis workflow for econazole quantification.

This application note provides a comprehensive guide for the quantification of econazole using a validated HPLC method. The provided protocols and data can be adapted for various research and quality control applications. It is recommended to perform method validation according to ICH guidelines for any new or modified method.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. A validated stability-indicating HPLC-DAD method for simultaneous determination of econazole nitrate, triamcinolone acetonide, benzoic acid and butylated hydroxyanisole in cream dosage form - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. A validated stability-indicating HPLC-DAD method for simultaneous determination of econazole nitrate, triamcinolone acetonide, benzoic acid and butylated hydroxyanisole in cream dosage form - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. A validated stability-indicating HPLC-DAD method for simultaneous determination of econazole nitrate, triamcinolone acetonide, benzoic acid and butylated hydroxyanisole in cream dosage form | Semantic Scholar [semanticscholar.org]
• 5. Determination of Econazole Nitrate in Plasma by RP-HPLC After Different Administration [journal11.magtechjournal.com]
• 6. Stability indicating HPLC-method for the determination of econazole nitrate in cream and lotion formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. akjournals.com [akjournals.com]

Application of Econazole in Elucidating Drug Resistance Mechanisms in Candida

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing econazole, an imidazole antifungal agent, as a tool to investigate the multifaceted mechanisms of drug resistance in Candida species. Understanding how Candida develops resistance to azoles is critical for the development of novel antifungal strategies and for optimizing existing therapies. Econazole, by inhibiting lanosterol 14α-demethylase (Erg11p), disrupts ergosterol biosynthesis, a key pathway in the fungal cell membrane.[1][2] This targeted action makes it an excellent candidate for studying the various adaptive responses of Candida that lead to drug resistance.

The primary mechanisms of azole resistance in Candida that can be investigated using econazole include the upregulation of efflux pumps, modifications of the drug target Erg11p, and alterations in the ergosterol biosynthesis pathway. Furthermore, econazole can be employed to study its effects on Candida biofilms, which are notoriously resistant to antifungal agents.

Key Resistance Mechanisms Investigated Using Econazole:

• Overexpression of Efflux Pumps: Candida species can actively transport azoles out of the cell, reducing the intracellular drug concentration. The two major families of efflux pumps involved are the ATP-binding cassette (ABC) transporters (encoded by CDR1 and CDR2 genes) and the major facilitator superfamily (MFS) transporters (encoded by the MDR1 gene). Econazole can be used to study its potential as a substrate for these pumps and to investigate its ability to induce their expression.

• Alterations in the Drug Target (Erg11p): Mutations in the ERG11 gene can lead to structural changes in the Erg11p enzyme, reducing its binding affinity for azole drugs.[3][4] Econazole can be used in susceptibility testing of Candida strains with known ERG11 mutations to characterize the impact of these changes on drug efficacy.

• Alterations in the Ergosterol Biosynthesis Pathway: The fungal cell can adapt to the inhibition of Erg11p by modifying other steps in the ergosterol biosynthesis pathway. Econazole can be used to probe these adaptive changes by quantifying the levels of ergosterol and its precursors in treated cells.

• Biofilm Formation: Candida biofilms exhibit high levels of drug resistance due to factors such as the extracellular matrix and the physiological state of the cells within the biofilm. Econazole's efficacy against both planktonic cells and biofilms can be compared to understand the specific resistance mechanisms at play in this growth form.

Data Presentation

The following tables summarize key quantitative data relevant to the application of econazole in Candida research.

Table 1: In Vitro Susceptibility of Candida Species to Econazole and Comparator Azoles

Candida Species	Antifungal Agent	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
C. albicans	Econazole	0.016 - 16	0.031	0.25
Miconazole	0.016 - 16	0.031	0.125
Itraconazole	0.032 - 16	0.031	0.125
Fluconazole	0.25 - 64	0.5	4
C. tropicalis	Econazole	0.016 - 0.125	Not Determined	Not Determined
C. parapsilosis	Econazole	0.016 - 0.062	Not Determined	Not Determined
C. glabrata	Econazole	0.062 - 1	Not Determined	Not Determined
C. krusei	Econazole	0.062 - 0.25	Not Determined	Not Determined
C. guilliermondii	Econazole	0.031 - 0.125	Not Determined	Not Determined

Data compiled from a study on clinical isolates from superficial candidiasis. MIC50 and MIC90 were not determined for non-albicans species due to insufficient sample size in the cited study.[5]

Table 2: Synergistic Interaction of Econazole Nitrate (ECZN) with Chelerythrine (CHT) against Fluconazole-Resistant C. albicans

Isolate	MIC (µg/mL) of ECZN alone	MIC (µg/mL) of CHT alone	FICI	Interpretation
C. albicans 687	16	32	0.125	Synergism
C. albicans 762	32	64	0.25	Synergism

FICI (Fractional Inhibitory Concentration Index): ≤ 0.5 indicates synergism. Data from a study on fluconazole-resistant clinical isolates.[2]

Experimental Protocols

Here, we provide detailed methodologies for key experiments to study drug resistance mechanisms in Candida using econazole.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of Econazole for Planktonic Candida Cells

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27-A3 document for broth microdilution.

Materials:

• Candida isolates

• Sabouraud Dextrose Agar (SDA) plates

• Sterile saline (0.85% NaCl)

• RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Econazole nitrate powder

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well flat-bottom microtiter plates

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Inoculum Preparation:

  • Subculture the Candida isolate on an SDA plate and incubate at 35°C for 24 hours.

  • Pick several colonies and suspend them in 5 mL of sterile saline.

  • Vortex the suspension for 15 seconds.

  • Adjust the cell density spectrophotometrically to a transmittance of 75-77% at 530 nm. This corresponds to a stock suspension of 1-5 x 106 CFU/mL.

  • Dilute this stock suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 103 CFU/mL.[5]

• Econazole Preparation:

  • Prepare a stock solution of econazole nitrate in DMSO.

  • Perform serial twofold dilutions of econazole in RPMI 1640 medium in the 96-well plate to achieve final concentrations ranging from, for example, 0.016 to 16 µg/mL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted Candida suspension to each well of the microtiter plate containing 100 µL of the econazole dilutions.

  • Include a drug-free well as a positive growth control and an uninoculated well as a negative control.

  • Incubate the plates at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of econazole that causes a significant inhibition of growth (typically ≥50% or ≥80%) compared to the drug-free control well, determined visually or by reading the absorbance at 490 nm.[5][6]

Protocol 2: Analysis of Efflux Pump Activity using Rhodamine 6G (R6G) Efflux Assay with Flow Cytometry

This protocol is designed to assess whether econazole is a substrate or inducer of ABC transporter efflux pumps.

Materials:

• Candida cells (wild-type and potentially efflux pump-deficient mutants)

• Yeast extract-Peptone-Dextrose (YPD) broth

• Phosphate-buffered saline (PBS)

• Rhodamine 6G (R6G) stock solution (1 mg/mL in DMSO)

• Glucose solution (2%)

• Econazole

• Flow cytometer

• 96-well V-bottom plates

Procedure:

• Cell Preparation:

  • Grow Candida cells overnight in YPD broth at 30°C with shaking.

  • Dilute the overnight culture to an OD600 of 0.1 in fresh YPD and grow to mid-log phase (OD600 of 0.8-1.0).

  • (Optional for induction studies) Add a sub-inhibitory concentration of econazole to the culture during the growth phase.

  • Harvest the cells by centrifugation, wash twice with PBS, and resuspend in PBS to an OD600 of 1.0.

• R6G Loading:

  • Add R6G to the cell suspension to a final concentration of 10 µM.

  • Incubate in the dark at 30°C for 30 minutes with gentle shaking to allow for R6G uptake.

  • Wash the cells twice with cold PBS to remove extracellular R6G.

• Efflux Assay:

  • Resuspend the R6G-loaded cells in PBS.

  • To initiate efflux, add glucose to a final concentration of 2%.

  • (Optional for inhibition studies) Add econazole at various concentrations to different aliquots of the cell suspension before adding glucose.

  • Take samples at different time points (e.g., 0, 15, 30, 60 minutes).

• Flow Cytometry Analysis:

  • Analyze the fluorescence of the Candida cells using a flow cytometer with an excitation wavelength of 488 nm and an emission filter suitable for R6G (e.g., 530/30 nm).

  • Measure the mean fluorescence intensity of the cell population at each time point.

  • A decrease in intracellular fluorescence over time indicates active efflux of R6G. Compare the efflux rate in econazole-treated cells to untreated controls.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is for quantifying the expression levels of resistance-related genes (CDR1, MDR1, ERG11) in Candida following exposure to econazole.

Materials:

• Candida cells

• YPD broth

• Econazole

• RNA extraction kit

• DNase I

• Reverse transcriptase kit for cDNA synthesis

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (CDR1, MDR1, ERG11) and a reference gene (e.g., ACT1)

• Real-time PCR system

Procedure:

• Cell Culture and Treatment:

  • Grow Candida cells in YPD broth to mid-log phase.

  • Expose the cells to a sub-inhibitory concentration of econazole for a defined period (e.g., 1-4 hours).

  • Include an untreated control culture.

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells by centrifugation and immediately freeze in liquid nitrogen.

  • Extract total RNA using a suitable RNA extraction kit, including a DNase I treatment step to remove genomic DNA contamination.

  • Synthesize cDNA from the extracted RNA using a reverse transcriptase kit.

• qRT-PCR:

  • Set up the qPCR reactions using the qPCR master mix, cDNA, and specific primers for the target and reference genes.

  • Run the qPCR program on a real-time PCR system.

• Data Analysis:

  • Calculate the relative expression of the target genes in the econazole-treated samples compared to the untreated control using the ΔΔCt method, normalizing to the expression of the reference gene.

Protocol 4: Antifungal Susceptibility Testing of Candida Biofilms

This protocol uses the XTT reduction assay to determine the metabolic activity of Candida biofilms after treatment with econazole.

Materials:

• Candida isolates

• RPMI 1640 medium (as described in Protocol 1)

• Sterile 96-well flat-bottom microtiter plates

• Econazole

• XTT (2,3-bis(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) solution

• Menadione solution

• PBS

• Plate reader (490 nm)

Procedure:

• Biofilm Formation:

  • Prepare a Candida cell suspension in RPMI 1640 at a concentration of 1 x 106 cells/mL.

  • Add 100 µL of the cell suspension to the wells of a 96-well plate.

  • Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• Econazole Treatment:

  • After the biofilm formation period, gently wash the biofilms twice with PBS to remove non-adherent cells.

  • Add 100 µL of RPMI 1640 containing serial dilutions of econazole to the biofilm-containing wells.

  • Include drug-free wells as controls.

  • Incubate the plate for a further 24-48 hours at 37°C.

• XTT Reduction Assay:

  • Prepare the XTT-menadione solution immediately before use.

  • Wash the biofilms twice with PBS.

  • Add 100 µL of the XTT-menadione solution to each well.

  • Incubate the plate in the dark at 37°C for 2-3 hours.

• Data Analysis:

  • Measure the absorbance of the formazan product at 490 nm using a plate reader.

  • The sessile minimum inhibitory concentration (SMIC) can be defined as the lowest econazole concentration that results in a significant reduction (e.g., 50% or 80%) in metabolic activity compared to the control biofilms.[6]

Visualizations

The following diagrams illustrate key pathways and experimental workflows.

Figure 1. Mechanism of action of econazole on the ergosterol biosynthesis pathway in Candida.

Figure 2. Experimental workflow for the Rhodamine 6G efflux assay.

References

• 1. researchgate.net [researchgate.net]
• 2. brieflands.com [brieflands.com]
• 3. Erg11 mutations associated with azole resistance in clinical isolates of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contribution of Clinically Derived Mutations in ERG11 to Azole Resistance in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Econazole-Loaded Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation and characterization of econazole-loaded nanoparticles for drug delivery studies. The information is intended to guide researchers in developing novel nano-based therapeutic systems for enhanced topical and ocular delivery of the antifungal agent econazole.

Introduction to Econazole Nanoparticles

Econazole is a broad-spectrum imidazole antifungal agent commonly used for topical treatment of fungal infections. However, its poor water solubility can limit its efficacy and penetration into deeper skin layers or across the ocular barrier. Encapsulating econazole into nanoparticles offers a promising strategy to overcome these limitations. Nanoparticulate systems can enhance drug solubility, provide controlled release, improve skin penetration, and potentially reduce side effects.[1][2] This document outlines the preparation and evaluation of various econazole-loaded nanoparticles, including solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), chitosan nanoparticles, and silica nanoparticles.

Experimental Workflows and Methodologies

General Experimental Workflow

The development of econazole-loaded nanoparticles typically follows a multi-step process from formulation to characterization and in vitro evaluation. The general workflow involves the selection of appropriate materials, preparation of the nanoparticles using a suitable method, and subsequent analysis of their physicochemical properties and drug release profile.

General workflow for developing and evaluating econazole nanoparticles.

Formulation Protocols

Protocol 1: Preparation of Econazole-Loaded Solid Lipid Nanoparticles (SLNs) by High-Shear Homogenization

This method involves the dispersion of a molten lipid phase containing the drug into a hot aqueous surfactant solution.

Materials:

• Econazole Nitrate

• Solid Lipid (e.g., Stearic Acid, Glyceryl Palmitate)[3][4]

• Surfactant (e.g., Tween 80)[4]

• Co-surfactant (e.g., Glycerol)[3]

• Purified Water

Procedure:

• Preparation of the Lipid Phase: Melt the solid lipid at a temperature approximately 5-10°C above its melting point. Dissolve the econazole nitrate in the molten lipid.

• Preparation of the Aqueous Phase: Heat the aqueous solution containing the surfactant and co-surfactant to the same temperature as the lipid phase.

• Homogenization: Add the hot lipid phase to the hot aqueous phase and immediately homogenize using a high-shear homogenizer at a specified speed (e.g., 10,000-20,000 rpm) for a defined period (e.g., 10-30 minutes).

• Cooling and Nanoparticle Formation: Transfer the resulting o/w emulsion to an ice bath and continue stirring at a lower speed until it cools down and the lipid recrystallizes, forming the SLNs.

• Purification (Optional): The SLN dispersion can be purified by dialysis or centrifugation to remove excess surfactant and unencapsulated drug.

Protocol 2: Preparation of Econazole-Loaded Chitosan Nanoparticles by Ionic Gelation

This technique is based on the electrostatic interaction between the positively charged chitosan and a negatively charged cross-linking agent.

Materials:

• Econazole Nitrate

• Chitosan

• Acetic Acid

• Sodium Tripolyphosphate (TPP)

• Purified Water

Procedure:

• Chitosan Solution Preparation: Dissolve chitosan in a dilute acetic acid solution (e.g., 1% v/v) with gentle stirring to obtain a clear solution.

• Drug Incorporation: Disperse econazole nitrate in the chitosan solution and stir until a homogenous suspension is formed.

• Nanoparticle Formation: Add the TPP solution dropwise to the chitosan-drug mixture under constant magnetic stirring at room temperature. The formation of nanoparticles is spontaneous due to the ionic cross-linking of chitosan by TPP.

• Maturation: Continue stirring for a specified time (e.g., 30-60 minutes) to allow for the stabilization of the nanoparticles.

• Collection: Collect the nanoparticles by centrifugation, wash with purified water to remove unreacted reagents, and then lyophilize for long-term storage.[5]

Characterization Protocols

Protocol 3: Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis

These parameters are crucial for predicting the stability and in vivo behavior of the nanoparticles.

Instrumentation:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Procedure:

• Sample Preparation: Dilute the nanoparticle suspension with an appropriate solvent (usually purified water) to a suitable concentration to avoid multiple scattering effects.

• Particle Size and PDI Measurement: Place the diluted sample in a cuvette and measure the particle size and PDI using DLS. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles.

• Zeta Potential Measurement: For zeta potential, place the diluted sample in a specific electrophoresis cell. The instrument applies an electric field and measures the velocity of the particles, from which the zeta potential is calculated. This indicates the surface charge of the nanoparticles.[1][6]

• Data Recording: Perform all measurements in triplicate and report the values as mean ± standard deviation.

Protocol 4: Determination of Encapsulation Efficiency (EE) and Drug Loading (DL)

EE refers to the percentage of the initial drug that is successfully entrapped within the nanoparticles, while DL is the percentage of drug weight relative to the total weight of the nanoparticle.

Procedure:

• Separation of Free Drug: Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm) for a specified time (e.g., 30 minutes) to pellet the nanoparticles.

• Quantification of Free Drug: Carefully collect the supernatant, which contains the unencapsulated (free) drug.

• Quantification of Total Drug: Take a known amount of the nanoparticle suspension and disrupt the nanoparticles using a suitable solvent to release the encapsulated drug.

• Analysis: Measure the concentration of econazole in the supernatant and the total drug sample using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation:

  • Encapsulation Efficiency (%EE):

    %DL = [(Total Drug - Free Drug) / Weight of Nanoparticles] x 100

Protocol 5: In Vitro Drug Release Study

This study evaluates the rate and extent of drug release from the nanoparticles over time, which is crucial for predicting their in vivo performance.

Instrumentation:

• Franz Diffusion Cell Apparatus

• Dialysis Membrane

Procedure:

• Setup: Place a known quantity of the econazole-loaded nanoparticle formulation in the donor compartment of a Franz diffusion cell, which is separated from the receptor compartment by a dialysis membrane.

• Receptor Medium: Fill the receptor compartment with a suitable release medium (e.g., phosphate buffer pH 7.4) that is maintained at a constant temperature (e.g., 37°C) and stirred continuously. [5]3. Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the receptor medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analysis: Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., HPLC).

• Data Analysis: Plot the cumulative percentage of drug released versus time to obtain the drug release profile. [5][7]

Workflow for conducting an in vitro drug release study.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of different econazole-loaded nanoparticle formulations as reported in the literature.

Table 1: Physicochemical Properties of Econazole-Loaded Nanoparticles

Nanoparticle Type	Formulation Method	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Chitosan NP	Ionic Gelation	233 - 423	-	-33.7	77.9 - 87.9	[5]
SLN	High-Shear Homogenization	~150	-	-	~100	[8]
SLN	Microemulsion	18.88 ± 0.38	-	+3.53 ± 0.01	94.06 ± 1.54	[3]
NLC	Emulsification-Diffusion	-	0.208	-11.6	-	[1][6]
SLN (Ocular)	Ultrasonication	235 ± 3.53 - 289 ± 4.59	< 0.3	-23.72 to -29.87	-	[4]
Ethosomes	Cold Method	202.85 ± 5.10	-	-	81.05 ± 0.13	[9]
NLC (Ocular)	Probe Sonication	192.3	0.207	-44.8	66.9	[10]

Table 2: In Vitro Drug Release Data for Econazole-Loaded Nanoparticles

Nanoparticle Type	Time (hours)	Cumulative Release (%)	Release Medium	Reference
Chitosan NP (F1)	24	80.70	pH 7.4 Phosphate Buffer	[5]
Chitosan NP (F2)	24	76.77	pH 7.4 Phosphate Buffer	[5]
Chitosan NP (F3)	24	73.22	pH 7.4 Phosphate Buffer	[5]
Chitosan NP (F4)	24	69.29	pH 7.4 Phosphate Buffer	[5]
Nanogels	-	77	-	[1][6]
SLN (Ocular)	12	Sustained Release	-	[4]
Ethosomal Gel	12	Controlled Release	-	[9]
NLC Gel (Ocular)	17	84.51	-	[10]

Conclusion

The development of econazole-loaded nanoparticles presents a viable approach to enhance the therapeutic efficacy of this antifungal agent. The protocols and data presented herein provide a foundational framework for researchers to formulate and characterize these advanced drug delivery systems. The choice of nanoparticle type and formulation method will depend on the specific application (e.g., topical vs. ocular) and desired release characteristics. Further in vivo studies are necessary to fully elucidate the clinical potential of these novel formulations.

References

• 1. impactfactor.org [impactfactor.org]
• 2. Formulation Of Econazole Nitrate Nanocrystals Loaded Hydrogel And Fungicidal Activity | Semantic Scholar [semanticscholar.org]
• 3. Optimization of Formulation of Econazole Solid Lipid Nanoparticles Based on Pseudo-ternary Phase Diagrams and Central Composite Design-Response Surface Methodology [journal11.magtechjournal.com]
• 4. jrtdd.com [jrtdd.com]
• 5. technologyjournal.net [technologyjournal.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Solid lipid nanoparticles (SLN) as carriers for the topical delivery of econazole nitrate: in-vitro characterization, ex-vivo and in-vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nanosized ethanolic vesicles loaded with econazole nitrate for the treatment of deep fungal infections through topical gel formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]

Application Notes and Protocols for Utilizing Econazole in High-Throughput Screening for Antifungal Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant global health challenge. High-throughput screening (HTS) has become an indispensable tool in the discovery and development of novel antifungal agents. Econazole, an imidazole antifungal drug, is a well-characterized inhibitor of ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity.[1][2][3] Its established mechanism of action and broad-spectrum activity make it a valuable tool in HTS campaigns, not only as a positive control for assay validation but also as a candidate for drug repurposing efforts to identify new therapeutic uses and combination therapies.[4][5]

These application notes provide detailed protocols for incorporating econazole into HTS workflows for the discovery of new antifungal compounds. The protocols cover primary screening against common fungal pathogens, dose-response analysis for hit validation, and key secondary assays.

Mechanism of Action of Econazole

Econazole exerts its antifungal effect primarily by inhibiting the enzyme lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway.[1][6] This enzyme is responsible for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that is analogous to cholesterol in mammalian cells.[6] Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, which disrupt the structure and function of the fungal cell membrane, increase its permeability, and ultimately lead to cell death.[6] Additionally, some evidence suggests that econazole may also have a direct interaction with fungal cell membranes, contributing to its rapid antifungal effect.[6]

Ergosterol Biosynthesis Pathway and Econazole's Target

Caption: Mechanism of action of econazole in the fungal ergosterol biosynthesis pathway.

Data Presentation: Antifungal Activity of Econazole

The following table summarizes the in vitro antifungal activity of econazole against various clinical isolates of Candida species, as determined by broth microdilution methods. While not generated from a high-throughput screening assay, these Minimum Inhibitory Concentration (MIC) values provide a quantitative baseline for econazole's potency.

Fungal Species	Number of Isolates	Econazole MIC Range (µg/mL)	Econazole MIC50 (µg/mL)	Econazole MIC90 (µg/mL)	Reference
Candida albicans	67	0.016 - 16	0.25	2	[7]
Candida parapsilosis	15	0.016 - 2	0.25	1	[7]
Candida tropicalis	10	0.016 - 2	0.125	1	[7]
Candida glabrata	4	0.25 - 16	N/A	N/A	[7]
Candida krusei	2	0.5 - 2	N/A	N/A	[7]
Candida guilliermondii	2	0.064 - 0.125	N/A	N/A	[7]
Candida albicans (Clinical Isolates)	10	16 - 32	N/A	N/A	[5]

Note: MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively. N/A indicates that the value was not provided in the cited reference due to the small number of isolates.

Experimental Protocols

The following protocols are representative of how econazole can be utilized in a high-throughput screening campaign for the discovery of novel antifungal agents. These protocols are designed for 96- or 384-well microtiter plates to maximize throughput.

Protocol 1: Primary High-Throughput Screening for Fungal Growth Inhibitors

This protocol describes a cell-based HTS assay to identify compounds that inhibit the growth of fungal pathogens such as Candida albicans, Aspergillus fumigatus, or Cryptococcus neoformans. Econazole is used as a positive control to monitor assay performance.

Materials:

• Fungal strain of interest (e.g., Candida albicans ATCC 90028)

• RPMI-1640 medium with L-glutamine, buffered with MOPS

• Compound library dissolved in dimethyl sulfoxide (DMSO)

• Econazole nitrate (positive control)

• DMSO (negative control)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• Sterile 96- or 384-well flat-bottom microtiter plates

• Automated liquid handling systems

• Plate reader capable of fluorescence detection (Ex/Em: ~560/590 nm)

• Plate incubator

Experimental Workflow:

Caption: High-throughput screening workflow for antifungal discovery.

Procedure:

• Compound Plate Preparation: Prepare assay plates containing the compound library, positive controls (econazole), and negative controls (DMSO). Typically, compounds are tested at a final concentration of 10-20 µM.

• Fungal Inoculum Preparation: Culture the fungal strain in RPMI-1640 medium. Adjust the cell suspension to a final concentration that will result in logarithmic growth during the incubation period (e.g., 1-5 x 103 cells/mL for Candida albicans).

• Assay Assembly: Using an automated liquid handler, dispense the fungal inoculum into the wells of the compound-containing microtiter plates. The final volume per well is typically 50-100 µL.

• Incubation: Seal the plates and incubate at the optimal temperature for the fungal species (e.g., 35°C for Candida albicans) for 24-48 hours, or until sufficient growth is observed in the negative control wells.

• Viability Assessment: Add resazurin solution to each well and incubate for an additional 2-6 hours. Viable, metabolically active cells will reduce resazurin to the fluorescent product, resorufin.

• Data Acquisition: Measure the fluorescence intensity using a plate reader.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each compound using the following formula: % Inhibition = 100 x (1 - (Fluorescencecompound - Fluorescencebackground) / (Fluorescencenegative control - Fluorescencebackground))

  • Assess the quality of the assay by calculating the Z'-factor using the positive (econazole) and negative (DMSO) controls.[2][8] A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[2][8] Z' = 1 - (3 * (SDpositive + SDnegative)) / |Meanpositive - Meannegative|

  • Identify "hits" as compounds that exhibit a certain threshold of inhibition (e.g., >50% or 3 standard deviations from the mean of the negative controls).

Protocol 2: Dose-Response Analysis for Hit Confirmation

This protocol is used to determine the potency (e.g., IC50) of the hits identified in the primary screen.

Materials: Same as Protocol 1.

Procedure:

• Compound Preparation: Prepare serial dilutions of the hit compounds and econazole (as a reference compound) in DMSO. A typical concentration range would span from low nanomolar to high micromolar.

• Assay Assembly and Execution: Follow the same procedure as the primary screen (Protocol 1), but with the serially diluted compounds.

• Data Analysis:

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value for each compound.[9]

Protocol 3: Secondary Assay - Minimum Fungicidal Concentration (MFC) Determination

This assay helps to distinguish between fungistatic (growth-inhibiting) and fungicidal (cell-killing) compounds.

Materials:

• Confirmed hits from dose-response analysis

• Econazole

• Fungal strain

• RPMI-1640 medium

• Sabouraud Dextrose Agar (SDA) plates

• Sterile 96-well plates

Procedure:

• Broth Microdilution: Perform a broth microdilution assay similar to the dose-response analysis to determine the Minimum Inhibitory Concentration (MIC) of the hit compounds and econazole. The MIC is the lowest concentration of the compound that prevents visible growth.

• Subculturing: After determining the MIC, take a small aliquot (e.g., 10 µL) from the wells of the microtiter plate that show no visible growth and plate it onto SDA plates.

• Incubation: Incubate the SDA plates at the optimal temperature for 24-48 hours.

• MFC Determination: The MFC is the lowest concentration of the compound that results in no fungal growth on the SDA plate, indicating that the fungal cells were killed.

Conclusion

Econazole is a valuable and versatile tool for antifungal drug discovery in a high-throughput screening setting. Its well-defined mechanism of action and robust antifungal activity make it an ideal positive control for validating primary screening assays and for benchmarking the potency of newly identified hits. The protocols outlined in these application notes provide a framework for the systematic screening and validation of novel antifungal compounds, with econazole serving as a critical component of this workflow. By leveraging these methodologies, researchers can accelerate the identification of new therapeutic candidates to combat the growing threat of fungal infections.

References

• 1. nbinno.com [nbinno.com]
• 2. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 3. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Repurposing econazole as a pharmacological autophagy inhibitor to treat pancreatic ductal adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synergistic Activity of Econazole-Nitrate and Chelerythrine against Clinical Isolates of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 7. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assay.dev [assay.dev]
• 9. researchgate.net [researchgate.net]

A Comprehensive Guide to the Laboratory Synthesis and Purification of Econazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and purification of econazole, a widely used antifungal agent. This guide is intended for laboratory use by professionals in the fields of chemistry and drug development.

Introduction

Econazole is a synthetic imidazole antifungal agent effective against a broad spectrum of fungi, including dermatophytes, yeasts, and molds. Its primary mechanism of action involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane. By disrupting the integrity of the cell membrane, econazole leads to increased permeability and ultimately, fungal cell death.[1] This guide outlines a reliable method for the synthesis of econazole starting from 2',4'-dichloroacetophenone, followed by a detailed purification protocol to obtain a high-purity product suitable for research purposes.

Mechanism of Action

Econazole's antifungal activity stems from its ability to interfere with the fungal cytochrome P450 enzyme lanosterol 14α-demethylase. This enzyme is crucial for the conversion of lanosterol to ergosterol. Inhibition of this enzyme leads to the accumulation of toxic methylated sterols and a depletion of ergosterol, compromising the fungal cell membrane's structure and function.

Caption: Mechanism of action of econazole.

Synthesis of Econazole

The synthesis of econazole can be achieved through a multi-step process starting from commercially available 2',4'-dichloroacetophenone. The general workflow involves three main stages: bromination, substitution with imidazole, and finally, etherification.

Caption: Overall workflow for econazole synthesis and purification.

Experimental Protocols

Materials:

• 2',4'-Dichloroacetophenone

• Bromine

• Dichloromethane (DCM)

• Imidazole

• Sodium bicarbonate

• Sodium borohydride (NaBH₄)

• Methanol

• 4-Chlorobenzyl chloride

• Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

• Ethanol (for recrystallization)

Step 1: Synthesis of 2-Bromo-1-(2,4-dichlorophenyl)ethanone

• Dissolve 2',4'-dichloroacetophenone (1 equivalent) in dichloromethane (DCM).

• Slowly add bromine (1 equivalent) dropwise to the solution at room temperature while stirring.

• Continue stirring for 2-3 hours until the reaction is complete (monitored by TLC).

• Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude bromoketone, which can be used in the next step without further purification.

Step 2: Synthesis of 1-(2,4-Dichlorophenacyl)imidazole

• Dissolve the crude 2-bromo-1-(2,4-dichlorophenyl)ethanone (1 equivalent) in DCM.

• Add a solution of imidazole (2 equivalents) in DCM dropwise to the bromoketone solution.

• Stir the mixture at room temperature for 4-6 hours.

• Wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Step 3: Synthesis of 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

• Dissolve the crude 1-(2,4-dichlorophenacyl)imidazole (1 equivalent) in methanol.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 4: Synthesis of Econazole

• To a solution of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol (1 equivalent) in anhydrous DMF, add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) portion-wise at 0°C.

• Stir the mixture at 0°C for 30 minutes.

• Add 4-chlorobenzyl chloride (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude econazole.

Purification of Econazole

Purification of the crude econazole is essential to remove unreacted starting materials and byproducts. Recrystallization is a highly effective method for this purpose.

Experimental Protocol: Recrystallization

• Dissolve the crude econazole in a minimum amount of hot ethanol (near boiling point).

• If the solution is colored, a small amount of activated charcoal can be added, and the hot solution is filtered to remove the charcoal.

• Allow the clear filtrate to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the precipitated crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified econazole crystals under vacuum. The melting point of pure econazole nitrate is approximately 162°C.[2]

Characterization and Purity Analysis

The purity and identity of the synthesized econazole should be confirmed using various analytical techniques.

Data Presentation

Analytical Technique	Parameter	Expected Value/Observation
Melting Point	Melting Range	~162 °C (for econazole nitrate)[2]
FTIR (KBr, cm⁻¹)	C-H stretching (aromatic)	~3086[3]
C=C stretching (aromatic)	~1596[3]
C-O stretching (ether)	~1089[3]
C-Cl stretching	~674[3]
¹H NMR (CDCl₃, δ ppm)	Aromatic protons	Multiplets in the range of 6.8-7.5
Imidazole protons	Singlets around 6.9, 7.0, and 7.4
Methylene and methine protons	Multiplets in the range of 3.9-4.8
HPLC (RP-C18)	Retention Time	Dependent on specific method conditions. A typical retention time is around 6 minutes with a C18 column and a mobile phase of 0.5% Triethylamine (pH 6.5) and Acetonitrile (85:15% v/v) at a flow rate of 0.6 mL/min.[4]

Note: The provided NMR data are approximate and may vary depending on the solvent and instrument used. It is recommended to acquire reference spectra for comparison.

High-Performance Liquid Chromatography (HPLC) Protocol for Purity Analysis

A reverse-phase HPLC method can be employed to determine the purity of the synthesized econazole.

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)[4]

• Mobile Phase: A mixture of 0.5% Triethylamine (pH 6.5) and Acetonitrile (85:15 v/v)[4]

• Flow Rate: 0.6 mL/min[4]

• Detection: UV at 220 nm

• Injection Volume: 20 µL

• Procedure: Dissolve a small amount of the purified econazole in the mobile phase to prepare a standard solution. Inject the solution into the HPLC system and record the chromatogram. Purity is determined by the percentage of the area of the econazole peak relative to the total area of all peaks.

Safety Precautions

• All synthesis and purification steps should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Bromine is highly corrosive and toxic; handle with extreme care.

• Sodium hydride is a flammable solid and reacts violently with water; handle under an inert atmosphere.

• Dichloromethane and other organic solvents are volatile and flammable; avoid open flames and sparks.

• Consult the Safety Data Sheets (SDS) for all chemicals used in these protocols.

By following these detailed protocols, researchers can reliably synthesize and purify econazole for various laboratory applications, ensuring a high-quality starting material for further studies.

References

• 1. Econazole Nitrate | C18H16Cl3N3O4 | CID 68589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciencescholar.us [sciencescholar.us]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Preventing Econazole Precipitation in Cell Culture Media

For researchers, scientists, and drug development professionals utilizing econazole in their experiments, maintaining its solubility in cell culture media is critical for obtaining accurate and reproducible results. Econazole, a hydrophobic compound, is prone to precipitation in aqueous environments, which can lead to inconsistent drug concentrations and flawed experimental outcomes. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and prevent econazole precipitation in your cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my econazole solution precipitate when added to cell culture media?

A1: Econazole, particularly econazole nitrate, has very low aqueous solubility.[1] Precipitation, often referred to as "crashing out," typically occurs when a concentrated stock solution of econazole, usually prepared in an organic solvent like dimethyl sulfoxide (DMSO), is diluted into the aqueous environment of the cell culture medium. This happens because the econazole molecules are no longer soluble once the concentration of the organic solvent is significantly reduced.[2][3]

Q2: What is the recommended solvent for preparing econazole stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing high-concentration stock solutions of econazole for in vitro studies.[4][5] It is crucial to use anhydrous, cell culture-grade DMSO to ensure the stability and integrity of the compound.

Q3: What is the maximum recommended final concentration of DMSO in my cell culture?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.5%, and for many cell lines, below 0.1%.[2] It is essential to include a vehicle control (media with the same final concentration of DMSO without econazole) in your experiments to account for any potential effects of the solvent on your cells.

Q4: How does serum in the media affect econazole solubility?

A4: Serum proteins, such as albumin, can bind to hydrophobic compounds like econazole, which can increase their apparent solubility in cell culture media.[3][6] However, this binding can also reduce the free concentration of econazole available to the cells, potentially impacting its biological activity.[3] It is important to be consistent with the serum concentration used in your experiments.

Q5: Can the pH of the cell culture media influence econazole precipitation?

A5: Yes, the pH of the media can affect the solubility of econazole. For imidazole-based compounds like econazole, solubility can be pH-dependent. While specific data for econazole in various culture media is limited, related compounds like miconazole show increased solubility at a slightly acidic to neutral pH.[7] Standard cell culture media is typically buffered to a physiological pH of around 7.2-7.4. Significant changes in pH due to cellular metabolism, especially in dense cultures, could potentially lead to precipitation.[2]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition of Econazole Stock to Media

This is the most common issue encountered and is often due to the rapid change in solvent environment.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of econazole in the media exceeds its solubility limit in the aqueous environment.[2]	- Decrease the final working concentration of econazole if your experimental design allows. - Perform a solubility test to determine the maximum soluble concentration in your specific media and conditions (see Experimental Protocol 1).
"Solvent Shock"	Rapid dilution of a concentrated DMSO stock into the aqueous media causes the econazole to immediately precipitate.[8]	- Pre-warm your cell culture media to 37°C before adding the econazole stock solution.[2] - Add the econazole stock solution dropwise to the pre-warmed media while gently swirling or vortexing to ensure rapid and even dispersion.[2] - Prepare an intermediate dilution of the econazole stock in a small volume of pre-warmed media before adding it to the final culture volume.
Low Temperature of Media	Adding a room temperature or cold stock solution to cold media can decrease the solubility of econazole.	- Always use pre-warmed (37°C) cell culture media when preparing your final econazole solutions.[2]

Issue 2: Econazole Precipitates Over Time in the Incubator

Precipitation that occurs after a period of incubation can be due to subtle changes in the media or the compound's stability.

Potential Cause	Explanation	Recommended Solution
Supersaturated Solution	The initial concentration was at the very limit of its solubility and over time, the compound begins to crystallize out of the solution.	- Lower the final working concentration of econazole. - Consider preparing fresh media with econazole immediately before each experiment or media change.
pH Shift in Media	Cellular metabolism can lead to a decrease in the pH of the culture media, which may affect the solubility of econazole.[2]	- Monitor the pH of your culture media, especially in long-term or high-density cultures. - Change the media more frequently to maintain a stable pH.
Interaction with Media Components	Econazole may interact with components in the media over time, leading to the formation of insoluble complexes.	- If you suspect an interaction with a specific component, you may need to test different media formulations.
Evaporation	Evaporation of media from the culture vessel can increase the concentration of all components, including econazole, potentially exceeding its solubility limit.	- Ensure your incubator has adequate humidity. - Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.

Data Presentation: Econazole Solubility

The following table summarizes the known solubility data for econazole nitrate. It is important to note that solubility in specific cell culture media can vary.

Solvent/Medium	Solubility	Reference
DMSO	~25 mg/mL	[4]
DMSO	0.4 mg/mL	[5]
Ethanol	~0.1 mg/mL	[4]
1:2 solution of DMSO:PBS (pH 7.2)	~0.3 mg/mL	[4]
Water	Very slightly soluble	[1][5]

Note: The differing reported solubilities in DMSO may be due to variations in the specific econazole salt, purity, and experimental conditions.

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration of Econazole in Your Cell Culture Medium

This protocol will help you empirically determine the highest concentration of econazole that remains soluble in your specific experimental conditions.

Materials:

• Econazole nitrate powder

• Anhydrous, cell culture-grade DMSO

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with your desired serum concentration (e.g., 10% FBS)

• Sterile microcentrifuge tubes or a 96-well plate

• Incubator at 37°C with 5% CO₂

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Dissolve econazole nitrate in 100% DMSO to create a concentrated stock solution (e.g., 10 mM or 20 mM). Ensure the powder is completely dissolved by vortexing. Gentle warming or brief sonication may be used if necessary.

• Prepare Serial Dilutions:

  • Pre-warm your complete cell culture medium to 37°C.

  • In sterile microcentrifuge tubes or a 96-well plate, prepare a series of dilutions of your econazole stock solution directly into the pre-warmed medium. Aim for a range of final concentrations that you plan to use in your experiments (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM).

  • Crucially, ensure the final DMSO concentration is the same in all dilutions and does not exceed your desired maximum (e.g., 0.1% or 0.5%). You may need to prepare an intermediate DMSO stock for the lower econazole concentrations to maintain a consistent final DMSO concentration.

• Visual Inspection (Time 0):

  • Immediately after preparing the dilutions, visually inspect each tube or well for any signs of precipitation (e.g., cloudiness, visible particles, or a film). A light microscope can be used for more sensitive detection.

• Incubation:

  • Incubate the tubes or plate at 37°C with 5% CO₂ for a duration that reflects your typical experiment length (e.g., 24, 48, or 72 hours).

• Final Visual Inspection:

  • After the incubation period, carefully inspect each dilution again for any signs of precipitation.

• Determine Maximum Soluble Concentration:

  • The highest concentration that remains clear and free of precipitate after the incubation period is your maximum soluble concentration under these specific conditions.

Protocol 2: Preparing Econazole Working Solutions Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[9][10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with low toxicity.

Materials:

• Econazole nitrate powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile water or PBS

• Your complete cell culture medium

• Sterile filters (0.22 µm)

Procedure:

• Prepare the Cyclodextrin Solution:

  • Dissolve HP-β-CD in sterile water or PBS to a desired concentration (e.g., 10-50 mM). Gentle warming may be required to fully dissolve the HP-β-CD. Allow the solution to cool to room temperature.

• Form the Econazole-Cyclodextrin Complex:

  • Add an excess of econazole nitrate powder to the HP-β-CD solution.

  • Stir or shake the mixture vigorously at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• Isolate the Solubilized Econazole:

  • Centrifuge the suspension at high speed (e.g., 10,000 x g) for 15-30 minutes to pellet the undissolved econazole.

  • Carefully collect the supernatant, which contains the solubilized econazole-cyclodextrin complex.

• Sterilization and Concentration Determination:

  • Sterilize the supernatant by passing it through a 0.22 µm filter.

  • It is highly recommended to determine the exact concentration of econazole in the sterilized solution using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Preparing the Final Working Solution:

  • Dilute the econazole-cyclodextrin stock solution into your pre-warmed complete cell culture medium to achieve your desired final econazole concentration.

Visualizations

Caption: A general workflow for preparing econazole solutions for cell culture.

Caption: A troubleshooting decision tree for econazole precipitation.

References

• 1. japsonline.com [japsonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 8. benchchem.com [benchchem.com]
• 9. alzet.com [alzet.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Econazole Concentration for Effective Fungal Growth Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of econazole in fungal growth inhibition experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with econazole.

Question: My econazole nitrate won't dissolve in my aqueous culture medium. What should I do?

Answer:

Econazole nitrate has very low solubility in aqueous solutions.[1][2][3][4] To overcome this, a stock solution should be prepared in an organic solvent before diluting it into your final culture medium.

• Recommended Solvents: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are effective solvents, with a solubility of approximately 25 mg/mL.[5] Ethanol can also be used, but the solubility is much lower (around 0.1 mg/mL).[5]

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of econazole nitrate in 100% DMSO.

  • For use in aqueous buffers like PBS, first dissolve the econazole nitrate in DMSO. Then, dilute this stock solution with the buffer. A 1:2 solution of DMSO:PBS can achieve a solubility of approximately 0.3 mg/mL.[5]

• Final Dilution: When adding the stock solution to your culture medium, ensure the final concentration of the solvent (e.g., DMSO) is low (typically <1%) to avoid solvent-induced toxicity to the fungal cells. Add the stock solution to your medium while vortexing to ensure rapid dispersal and minimize precipitation.[6]

• Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[7] Avoid repeated freeze-thaw cycles. Aqueous solutions of econazole are not recommended for storage beyond one day.[5]

Question: I am observing significant variability in my Minimum Inhibitory Concentration (MIC) results between experiments. What are the likely causes and how can I improve consistency?

Answer:

Inconsistent MIC results can be attributed to several factors. Adhering to standardized protocols is crucial for reproducibility.

• Inoculum Preparation: The density of the initial fungal inoculum is a critical variable. Ensure a standardized and homogenous fungal suspension. For yeast, this is typically adjusted to a 0.5 McFarland standard, which is then further diluted in the test medium to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.[8][9]

• Media Composition and pH: Use a standardized medium like RPMI 1640 buffered with MOPS to maintain a consistent pH of 7.0.[8] The pH of the medium can significantly impact the activity of some antifungal agents.[3][10]

• Incubation Conditions: Maintain a constant incubation temperature (typically 35°C) and a consistent incubation period (e.g., 24 or 48 hours).[8] Fluctuations can alter fungal growth rates and affect MIC values.

• Endpoint Reading: Subjective visual determination of the MIC endpoint can lead to variability. For fungistatic agents like econazole, the endpoint is often defined as a significant reduction in growth (e.g., ≥50% or ≥80%) compared to the growth control.[8][9] Using a spectrophotometer to read the optical density can provide a more objective measurement.

Question: I am observing "trailing growth" (also known as the paradoxical effect) in my MIC assay. How should I interpret these results?

Answer:

Trailing growth is the phenomenon of reduced but persistent fungal growth at concentrations of an antifungal agent above the MIC. This can make the visual determination of the MIC endpoint challenging.[11]

• Standardized Reading Time: For some fungi, reading the MIC at an earlier time point, such as 24 hours instead of 48 hours, can help minimize the trailing effect.[8][12]

• Spectrophotometric Reading: Using a microplate reader to quantify growth can provide a more objective endpoint determination than visual inspection alone.

Frequently Asked Questions (FAQs)

What is the mechanism of action of econazole?

Econazole is an imidazole antifungal agent. Its primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme lanosterol 14-α-demethylase.[7][13][14] This enzyme is essential for the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane.[5][7][13][15] By disrupting ergosterol synthesis, econazole increases the permeability of the fungal cell membrane, leading to the leakage of essential cellular components and ultimately, fungal cell death.[7][13]

What is the typical Minimum Inhibitory Concentration (MIC) range for econazole against common fungi?

The MIC of econazole can vary depending on the fungal species and the specific strain being tested. The following table summarizes reported MIC ranges for econazole against various fungi.

Fungal Group	Species	MIC Range (µg/mL)	Reference
Yeasts	Candida spp.	0.016 - 16	[9][16]
Yeasts	General	1.56 - 25	[14]
Filamentous Fungi	General (excluding Rhizopus oryzae and Absidia corymbifera)	Generally lower than for yeasts	[14]

What factors can influence the in vitro activity of econazole?

Several factors can affect the apparent activity of econazole in in vitro experiments:

• Protein Binding: Econazole is known to bind to serum proteins. The presence of bovine serum in the culture medium has been shown to strongly influence MIC values, suggesting that the effective concentration of free drug may be reduced.[14]

• Media Composition: While some studies report no effect of different nutrient media on econazole's MIC, the pH of the medium can play a role.[10][14]

• Inoculum Size: The density of the fungal inoculum should be carefully controlled as it can impact the MIC value.[17]

Are there known mechanisms of resistance to econazole?

Resistance to azole antifungals, including econazole, can develop through several mechanisms:

• Target Site Modification: Mutations in the ERG11 gene, which encodes the target enzyme lanosterol 14-α-demethylase, can reduce the binding affinity of the drug.

• Overexpression of the Target Enzyme: Increased production of lanosterol 14-α-demethylase can overcome the inhibitory effect of the drug.

• Increased Drug Efflux: Fungal cells can actively pump the drug out of the cell through the action of membrane transporters.

• Alterations in the Ergosterol Biosynthesis Pathway: Changes in the metabolic pathway can reduce the cell's dependence on the target enzyme.

Experimental Protocols

Protocol for Preparation of Econazole Nitrate Stock Solution

• Weigh out the desired amount of econazole nitrate powder in a sterile container.

• Add 100% dimethyl sulfoxide (DMSO) to achieve a high concentration stock solution (e.g., 10-25 mg/mL).[5]

• Gently warm and/or sonicate the solution to ensure the econazole nitrate is completely dissolved.[7]

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter.

• Aliquot the stock solution into sterile, single-use tubes and store at -20°C or -80°C.[7]

Protocol for Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution (Based on CLSI M27/M38 Guidelines)

This protocol provides a general overview. For detailed instructions, refer to the official CLSI documents.[18][19][20][21]

• Media Preparation: Prepare RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS to a pH of 7.0.

• Drug Dilution:

  • In a 96-well microtiter plate, add 100 µL of RPMI 1640 medium to wells 2 through 12.

  • Add 200 µL of the econazole working solution (prepared from the stock solution) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and continuing this process down to well 10. Discard 100 µL from well 10. Well 11 serves as a growth control (no drug), and well 12 can be a sterility control (no inoculum).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL in the test wells.[8][9]

• Inoculation: Add 100 µL of the final inoculum suspension to each well (except the sterility control).

• Incubation: Incubate the plate at 35°C for 24 to 48 hours.

• MIC Determination: After incubation, determine the MIC as the lowest concentration of econazole that causes a significant inhibition of growth (e.g., ≥50%) compared to the growth control well. This can be done visually or with a microplate reader.

Visualizations

Caption: Mechanism of action of econazole via inhibition of ergosterol synthesis.

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Antifungal activity of econazole nitrate/cyclodextrin complex: Effect of pH and formation of complex aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Factors influencing susceptibility testing of antifungal drugs: a critical review of document M27-A4 from the Clinical and Laboratory Standards Institute (CLSI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Antifungal Susceptibility Testing: Practical Aspects and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Formulation and Evaluation of Nanoemulgel of Econazole Nitrate to Treat the Topical Fungal Infection – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 14. Antimicrobial activity of econazole and miconazole in vitro and in experimental candidiasis and aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 19. scribd.com [scribd.com]
• 20. webstore.ansi.org [webstore.ansi.org]
• 21. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]

Troubleshooting econazole solubility issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with econazole nitrate in aqueous solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of econazole nitrate?

A1: Econazole nitrate is classified as a Biopharmaceutical Classification System (BCS) Class IV drug, meaning it has low permeability and low solubility.[1] Its aqueous solubility is very low, reported to be approximately 1.48 µg/mL.[1] Due to this poor solubility, dissolving econazole nitrate directly in aqueous buffers for experimental use is challenging.

Q2: In which organic solvents is econazole nitrate soluble?

A2: Econazole nitrate is soluble in a variety of organic solvents. This property is often utilized to create a concentrated stock solution before further dilution into an aqueous medium. For specific solubility data, please refer to the data table below.

Q3: My econazole nitrate precipitated when I diluted my DMSO stock solution into an aqueous buffer. What causes this?

A3: This is a common issue known as "solvent-shifting" or "crashing out." It occurs when a compound that is highly soluble in an organic solvent (like DMSO) is introduced into an aqueous buffer where it is poorly soluble. The rapid change in the solvent environment causes the compound to exceed its solubility limit in the new mixture, leading to precipitation.

Q4: How does pH affect the solubility of econazole nitrate?

A4: Econazole nitrate is a weakly basic drug with a pKa of 6.6.[1] This means its solubility is highly dependent on the pH of the solution. In acidic conditions (pH below its pKa), econazole becomes protonated and more soluble in water. Conversely, in neutral or alkaline conditions (pH above its pKa), it exists predominantly in its less soluble, non-ionized form.

Q5: Can I heat the solution to dissolve my econazole nitrate?

A5: Gentle heating can be used to aid in the initial dissolution of econazole nitrate in an organic solvent or a co-solvent mixture.[2] However, caution should be exercised as excessive heat can potentially degrade the compound. It is also important to note that if the compound precipitates upon cooling to your experimental temperature, the solution was likely supersaturated.

Data Presentation: Solubility of Econazole Nitrate

The following tables summarize the solubility of econazole nitrate in various solvents.

Table 1: Solubility in Common Solvents

Solvent	Solubility	Reference(s)
Water	Very slightly soluble (~1.48 µg/mL)	[1]
Methanol	Soluble (1 part in 25)	[3]
Ethanol (96%)	Slightly soluble (1 part in 125)	[3]
Dimethyl Sulfoxide (DMSO)	~25 mg/mL to 50 mg/mL	[4][5]
Chloroform	Sparingly soluble (1 part in 60)	[3]
Chloroform:Methanol (1:1)	25 mg/mL (with heat and sonication)	[2]
Dimethylformamide (DMF)	~25 mg/mL	[4]

Table 2: Solubility in Nanoemulsion Components

Component	Type	Solubility (mg/mL)	Reference
Peppermint Oil	Oil	82	[1]
Eucalyptus Oil	Oil	57	[1]
Olive Oil	Oil	6.85	[1]
Tween 40	Surfactant	3.87	[1]
Brij 35	Surfactant	2.3	[1]
Propylene Glycol	Co-surfactant	8.45	[1]
PEG 400	Co-surfactant	3.8	[1]

Experimental Protocols

Protocol 1: Preparation of Econazole Nitrate Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of econazole nitrate in DMSO, suitable for subsequent dilution into aqueous buffers for in vitro assays.

Materials:

• Econazole nitrate powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipette

Procedure:

• Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of econazole nitrate powder.

• Add the appropriate volume of sterile DMSO to achieve the desired stock concentration (e.g., 10-50 mg/mL).

• Vortex the solution thoroughly until the econazole nitrate is completely dissolved. Gentle warming (e.g., 37°C) or brief sonication can be used to aid dissolution if necessary.[2]

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

Protocol 2: Preparation of Econazole Nitrate Working Solution for Cell Culture

This protocol details the dilution of a DMSO stock solution into a cell culture medium or aqueous buffer (e.g., PBS) to minimize precipitation.

Materials:

• Econazole nitrate stock solution in DMSO (from Protocol 1)

• Pre-warmed (37°C) sterile cell culture medium or aqueous buffer (e.g., PBS)

• Sterile dilution tubes

Procedure:

• Thaw an aliquot of the econazole nitrate DMSO stock solution at room temperature.

• Calculate the volume of the stock solution required to achieve the desired final concentration in your experiment. Crucially, ensure the final DMSO concentration in your working solution is non-toxic to your cells (typically <0.5%).

• In a sterile tube, place the required volume of pre-warmed (37°C) aqueous buffer or cell culture medium.

• While vigorously vortexing or stirring the aqueous buffer, add the calculated volume of the econazole nitrate stock solution dropwise. This rapid mixing is critical to prevent localized high concentrations and subsequent precipitation.

• Visually inspect the final working solution for any signs of precipitation (e.g., cloudiness, crystals).

• Use the freshly prepared working solution immediately. It is not recommended to store aqueous solutions of econazole nitrate for more than one day.[4]

Troubleshooting Guides

Issue 1: Precipitate forms immediately upon dilution of DMSO stock into aqueous buffer.

Immediate Precipitation Troubleshooting Workflow

Issue 2: Solution is initially clear but forms a precipitate over time.

Delayed Precipitation Troubleshooting Workflow

Advanced Solubility Enhancement

For particularly challenging experiments requiring higher aqueous concentrations of econazole nitrate, consider the following advanced methods:

• Co-solvents: The use of a mixture of solvents can improve solubility. A common approach involves first dissolving econazole nitrate in DMSO, then adding other co-solvents like PEG300 and a surfactant like Tween-80 before the final dilution in an aqueous solution.[3]

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules like econazole nitrate, thereby increasing their aqueous solubility. Studies have shown that both α-cyclodextrin and γ-cyclodextrin can enhance the solubility of econazole nitrate, particularly in acidic solutions.

References

• 1. japsonline.com [japsonline.com]
• 2. Antifungal activity of econazole nitrate/cyclodextrin complex: Effect of pH and formation of complex aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Econazole Off-Target Effects in Cellular Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the off-target effects of econazole in your cellular assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary known off-target effects of econazole that can interfere with my cellular assays?

A1: Econazole, while an effective antifungal agent, is known to exhibit several off-target effects that can confound experimental results. The most well-documented off-target activities include:

• Disruption of Calcium Homeostasis: Econazole can induce a rapid increase in intracellular calcium concentration ([Ca²⁺]i) by promoting calcium influx from the extracellular space and triggering its release from intracellular stores like the endoplasmic reticulum.[1][2][3][4][5][6] This can activate various calcium-dependent signaling pathways.

• Inhibition of Cytochrome P450 (CYP) Enzymes: As an imidazole derivative, econazole can bind to and inhibit mammalian CYP enzymes.[7] This is a crucial consideration if your assay involves compounds metabolized by CYPs or if the cellular processes you are studying are influenced by CYP activity.

• Inhibition of Steroidogenesis: Econazole can interfere with the synthesis of steroid hormones by inhibiting key enzymes in the steroidogenic pathway, such as 17α-hydroxylase/17,20-lyase (P450c17).[8][9][10][11]

• Induction of Cytotoxicity: At higher concentrations, econazole can induce cytotoxicity in mammalian cells through mechanisms that may be independent of its antifungal activity.[2][3]

• Modulation of TRPM2 Channels: Econazole has been shown to inhibit Transient Receptor Potential Melastatin 2 (TRPM2) channels, which are involved in calcium signaling and oxidative stress responses.[12]

Q2: At what concentrations do the off-target effects of econazole typically become significant?

A2: The concentration at which off-target effects become prominent can vary depending on the cell type and the specific effect. However, here is a general guide based on available data:

Effect	Effective Concentration (IC50/EC50)	Cell Type/System
On-Target Antifungal Activity	MIC range: 0.016 - 16 µg/mL	Candida spp.
ED50: 0.053 ppm (µg/mL)	Fusarium oxysporum
Off-Target: Calcium Mobilization	EC50: 15 - 18 µM	OC2 human oral cancer cells
Starts at 0.1 µM	Human MG63 osteosarcoma cells[4]
Off-Target: Cytotoxicity	Varies (e.g., 10-70 µM shows dose-dependent cytotoxicity)	OC2 human oral cancer cells[3]
No significant effect at 1 µg/mL, slight effect at 3 µg/mL	Human epithelioid and kidney cells[1]
Off-Target: Steroidogenesis Inhibition	IC50: 12.69 µM (Progesterone production)	MA-10 Leydig cells[8]
Off-Target: Cytochrome P450 Inhibition	Potent inhibitor (specific IC50 varies by isoform)	Human liver microsomes
Off-Target: TRPM2 Inhibition	3 - 30 µM (causes complete inhibition)	HEK-293 cells expressing hTRPM2[12]

Note: MIC = Minimum Inhibitory Concentration, ED50 = Median Effective Dose, EC50 = Half-maximal Effective Concentration, IC50 = Half-maximal Inhibitory Concentration. Values are approximate and can vary between studies and experimental conditions.

Q3: Are there any alternative antifungal agents with a better off-target profile for in vitro studies?

A3: Yes, several other azole antifungals are available, and their off-target profiles may differ. However, it is important to note that many share similar off-target liabilities due to their common mechanism of action and chemical structure.

• Miconazole: Structurally very similar to econazole, miconazole also inhibits steroidogenesis and affects calcium signaling.[8][9] It has shown comparable or slightly better antifungal activity against some Candida species.[13][14]

• Clotrimazole: Another imidazole antifungal, clotrimazole, is also known to inhibit TRPM2 channels and affect steroidogenesis.[10][12] Its antifungal potency is comparable to econazole for many fungal species.[15][16]

• Ketoconazole: While an effective antifungal, ketoconazole is a known potent inhibitor of mammalian CYP enzymes and steroidogenesis.[17]

• Fluconazole: As a triazole, fluconazole may have a different off-target profile. For instance, some studies suggest it has less impact on steroidogenesis compared to some imidazoles.[10][18] However, its antifungal spectrum may differ from that of econazole.

When selecting an alternative, it is crucial to review the literature for its specific off-target effects and validate its suitability for your particular assay.

Troubleshooting Guides

Problem 1: I'm observing unexpected changes in my calcium signaling assay after treating cells with econazole.

Cause: Econazole directly interferes with cellular calcium homeostasis, causing an increase in intracellular calcium levels.[2][4][6] This can mask or alter the calcium signals you intend to measure.

Solutions:

• Dose-Response and Time-Course Optimization:

  • Determine the minimal inhibitory concentration (MIC) of econazole for your target fungus under your specific experimental conditions.

  • Concurrently, perform a dose-response analysis of econazole on your mammalian cells to identify the concentration range that does not significantly alter basal calcium levels.

  • Use the lowest effective antifungal concentration of econazole for the shortest possible duration in your main experiment.

• Experimental Controls:

  • Vehicle Control: Always include a vehicle control (the solvent used to dissolve econazole, e.g., DMSO) at the same final concentration used for the econazole treatment.

  • Econazole-Only Control: Treat your mammalian cells with econazole in the absence of your experimental stimulus to quantify the direct effect of econazole on calcium signaling.

  • Positive Control for Calcium Signaling: Use a known agonist for your calcium signaling pathway to ensure that the pathway is functional.

• Mitigation Strategies:

  • Calcium-Free Medium: If your experimental design allows, you can perform short-term experiments in a calcium-free medium to assess the contribution of intracellular calcium release versus extracellular influx. Note that econazole can still release calcium from intracellular stores.[2]

  • Calcium Chelators: The use of intracellular calcium chelators like BAPTA-AM can help to buffer the econazole-induced calcium increase. However, be aware that this can also affect the physiological calcium signals you are studying.[3]

Problem 2: My experimental results are inconsistent when using econazole in combination with other small molecules.

Cause: Econazole is a known inhibitor of various cytochrome P450 (CYP) enzymes.[7] If your other small molecules are metabolized by these enzymes, econazole can alter their effective concentration and lead to variable results.

Solutions:

• Assess Potential for Interaction:

  • Research whether the other small molecules in your assay are substrates of common CYP isoforms (e.g., CYP3A4, CYP2C9, CYP2D6).

  • If this information is not available, you may need to perform a CYP inhibition assay.

• Experimental Design to Minimize CYP Inhibition:

  • Use the Lowest Effective Econazole Concentration: As with calcium signaling, using the lowest possible concentration of econazole will reduce the extent of CYP inhibition.

  • Include Proper Controls:

    • Metabolite Analysis: If possible, use LC-MS/MS to measure the concentration of your other small molecules in the presence and absence of econazole to directly assess any metabolic changes.

    • Control for CYP Inhibition: Include a known, specific inhibitor of the relevant CYP isoform as a positive control to understand the potential magnitude of the effect.

• Consider Alternative Antifungals:

  • If CYP inhibition is a major concern, consider using an antifungal from a different class that does not have broad CYP inhibitory activity. Research the specific off-target profile of any alternative before use.

Experimental Protocols

Protocol 1: Assessing Econazole's Impact on Mammalian Cell Viability

This protocol uses the MTT assay to determine the cytotoxic effects of econazole on a mammalian cell line.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Econazole stock solution (e.g., in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader (570 nm)

Methodology:

• Cell Seeding: Seed your mammalian cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours.

• Econazole Treatment: Prepare serial dilutions of econazole in complete culture medium. Remove the old medium from the cells and add 100 µL of the econazole dilutions to the respective wells. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results to determine the IC50 value for cytotoxicity.

Protocol 2: Quantifying Econazole-Induced Intracellular Calcium Mobilization

This protocol uses the fluorescent calcium indicator Fura-2 AM to measure changes in intracellular calcium.

Materials:

• Mammalian cell line of interest

• Hanks' Balanced Salt Solution (HBSS) with and without calcium

• Fura-2 AM

• Econazole stock solution

• Pluronic F-127 (optional, to aid dye loading)

• Fluorimeter or fluorescence microscope with ratiometric imaging capabilities (excitation at 340 nm and 380 nm, emission at 510 nm)

Methodology:

• Cell Preparation: Grow cells on glass coverslips suitable for fluorescence imaging.

• Dye Loading: Incubate the cells with Fura-2 AM (e.g., 2-5 µM) in HBSS for 30-60 minutes at 37°C.

• Washing: Wash the cells twice with HBSS to remove extracellular dye.

• Baseline Measurement: Place the coverslip in the imaging chamber with HBSS. Record the baseline ratiometric fluorescence (340/380 nm excitation) for a few minutes.

• Econazole Application: Add econazole at the desired concentration and continue recording the fluorescence to observe any changes in intracellular calcium.

• Controls:

  • Vehicle Control: Perform a mock addition of the vehicle to control for any mechanical or solvent-induced artifacts.

  • Positive Control: Use a known calcium agonist (e.g., ATP or thapsigargin) to confirm cell responsiveness.[5]

• Data Analysis: Analyze the change in the 340/380 nm fluorescence ratio over time to quantify the change in intracellular calcium concentration.

Visualizations

Caption: Overview of Econazole's Primary Off-Target Interactions.

Caption: Troubleshooting Workflow for Econazole Off-Target Effects.

References

• 1. An evaluation of Econazole, an antifungal agent, for use in quantitative cell culture experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Action of econazole on Ca2+ levels and cytotoxicity in OC2 human oral cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Econazole induces increases in free intracellular Ca2+ concentrations in human osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Multiple effects of econazole on calcium signaling: depletion of thapsigargin-sensitive calcium store, activation of extracellular calcium influx, and inhibition of capacitative calcium entry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. Econazole and miconazole inhibit steroidogenesis and disrupt steroidogenic acute regulatory (StAR) protein expression post-transcriptionally - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. An imidazole derivative (Econazole) as an antifungal agent in cell culture systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Clotrimazole Topical vs Econazole Topical Comparison - Drugs.com [drugs.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of econazole stock solutions for long-term experiments

This guide provides researchers, scientists, and drug development professionals with detailed information and troubleshooting advice for preparing and maintaining stable econazole stock solutions for long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing econazole nitrate stock solutions?

A1: The choice of solvent depends on the desired concentration and the experimental application. Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are highly recommended for preparing concentrated stock solutions.[1] Econazole nitrate is sparingly soluble in ethanol and very slightly soluble in water.[1][2][3][4] For applications requiring aqueous buffers, it is best to first dissolve econazole nitrate in DMSO and then dilute it with the aqueous buffer of choice.[1]

Q2: What are the typical concentrations for econazole nitrate stock solutions?

A2: In DMSO and DMF, stock solutions can be prepared at concentrations of approximately 25 mg/mL.[1] In ethanol, the solubility is significantly lower, at around 0.1 mg/mL.[1] For aqueous solutions prepared by diluting a DMSO stock, a final concentration of about 0.3 mg/mL in a 1:2 DMSO:PBS (pH 7.2) solution can be achieved.[1]

Q3: How should I store my econazole nitrate stock solution to ensure long-term stability?

A3: For long-term stability, stock solutions prepared in organic solvents like DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or at -80°C for up to six months.[5] The solid form of econazole nitrate is stable for at least four years when stored at room temperature.[1] Aqueous solutions are not recommended for storage for more than one day.[1] It is also crucial to protect solutions from light, as light can accelerate degradation.[6][7]

Q4: My econazole solution is precipitating in my cell culture media. Why is this happening and what can I do?

A4: Precipitation in aqueous cell culture media is a common issue due to econazole's low aqueous solubility.[8][9] This often occurs when a concentrated stock solution in an organic solvent is diluted into the aqueous media.[8] To prevent this, you can try the following:

• Lower the final concentration: If your experiment allows, reducing the final concentration of econazole can prevent it from exceeding its solubility limit.[8]

• Optimize DMSO concentration: Ensure the final DMSO concentration in your culture is low (typically <0.5%) to avoid solvent toxicity, but sufficient to maintain solubility.[8]

• Pre-warm the media: Adding the stock solution to media pre-warmed to 37°C can improve solubility.[8]

• Ensure rapid mixing: Add the stock solution dropwise while gently swirling the media to facilitate rapid and even dispersion.[8]

Troubleshooting Guide

Problem	Possible Cause	Solution
Immediate, heavy precipitation upon dilution in aqueous buffer or media.	The concentration of econazole exceeds its aqueous solubility limit.	Lower the final concentration of econazole.[8] Prepare a less concentrated stock solution to minimize the volume of organic solvent added. Add the stock solution slowly to pre-warmed (37°C) media while vortexing gently.[8]
Fine, crystalline precipitate forms after several hours or overnight incubation.	Slow precipitation from a supersaturated solution.	This indicates the concentration is at the edge of its solubility. Consider reducing the working concentration for long-term experiments.[8] Monitor cultures for any changes.
Stock solution in DMSO/DMF appears cloudy or has precipitated.	The solution may have been stored improperly (e.g., moisture absorption by DMSO, temperature fluctuations).	Warm the solution and sonicate to aid dissolution.[5] If precipitation persists, prepare a fresh stock solution. Ensure DMSO is of high quality and anhydrous.
Loss of drug activity over time in long-term experiments.	Degradation of econazole due to exposure to light or improper storage temperature.	Store stock solutions protected from light in a dark container.[6][7] Aliquot the stock solution and store at -20°C or -80°C to minimize freeze-thaw cycles.[5]

Data Presentation: Econazole Nitrate Solubility

Solvent	Solubility	Reference
DMSO	~76 mg/mL	[10]
DMF	~25 mg/mL	[1]
Ethanol	~0.1 mg/mL	[1]
Methanol	Soluble (1 part in 25)	[4]
Chloroform:Methanol (1:1)	25 mg/mL (with heat and sonication)	[2]
Water	Very slightly soluble / Practically insoluble	[2][3][11]
1:2 DMSO:PBS (pH 7.2)	~0.3 mg/mL	[1]

Experimental Protocols

Protocol 1: Preparation of a Stable Econazole Nitrate Stock Solution in DMSO

• Materials:

  • Econazole nitrate (crystalline solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or cryovials

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh the desired amount of econazole nitrate powder in a sterile tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 25 mg/mL).

  • Vortex the solution vigorously until the solid is completely dissolved. If needed, use a sonicator or gentle warming to aid dissolution.[5]

  • Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and light exposure.

  • Label the aliquots clearly with the name, concentration, and date of preparation.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Protocol 2: Preparation of a Working Solution in Cell Culture Media

• Materials:

  • Econazole nitrate stock solution in DMSO

  • Pre-warmed (37°C) cell culture medium

  • Sterile tubes

• Procedure:

  • Thaw one aliquot of the econazole nitrate DMSO stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium. Ensure the final DMSO concentration is below 0.5%.

  • In a sterile tube, add the required volume of pre-warmed cell culture medium.

  • While gently vortexing or swirling the medium, add the calculated volume of the econazole stock solution dropwise.[8]

  • Visually inspect the solution for any signs of precipitation.

  • Use the freshly prepared working solution immediately. Do not store aqueous dilutions.[1]

Visualizations

Caption: Experimental workflow for preparing stable econazole solutions.

Caption: Logic diagram for troubleshooting econazole precipitation issues.

Caption: Signaling pathway for econazole's inhibition of ergosterol synthesis.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Function of the Econazole and its derivative - Creative Peptides [creative-peptides.com]
• 4. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Research on Impurities of Econazole Nitrate Raw Material and Cream Agent [journal11.magtechjournal.com]
• 8. benchchem.com [benchchem.com]
• 9. Antifungal activity of econazole nitrate/cyclodextrin complex: Effect of pH and formation of complex aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. saspublishers.com [saspublishers.com]

Method refinement for consistent results in econazole susceptibility testing

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) to promote consistent and reliable results in econazole susceptibility testing. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why are my econazole MIC or zone diameter results for Quality Control (QC) strains out of the expected range?

A1: When your QC strain results fall outside the acceptable range, it signals a potential systemic issue in the testing process. Do not proceed with testing clinical isolates until the issue is resolved. Common causes include:

• Improper Inoculum Preparation: The most frequent source of error is an incorrect inoculum density. An inoculum that is too heavy can lead to smaller zone sizes or falsely elevated Minimum Inhibitory Concentration (MIC) values. Conversely, an inoculum that is too light can produce larger zones or lower MICs. Always standardize your inoculum to a 0.5 McFarland turbidity standard.

• Media Issues: The pH of the Mueller-Hinton agar (for disk diffusion) or RPMI-1640 medium (for broth dilution) is critical. An incorrect pH can alter the activity of econazole. Additionally, the quality and formulation of the media components can influence results.

• Incubation Conditions: Deviations from the recommended incubation temperature (35°C) and duration (24-48 hours for yeasts) can significantly affect fungal growth rates and, consequently, the susceptibility results.

• Reagent Potency: Ensure that the econazole powder or disks have been stored correctly and have not expired. Improper storage can lead to a loss of potency.

• QC Strain Viability/Purity: Subculturing QC strains repeatedly can lead to mutations. It is recommended to use fresh subcultures from frozen stocks.[1] Always ensure the QC strain culture is pure and not contaminated.

Q2: What is "trailing growth" in broth microdilution assays and how should I interpret it?

A2: Trailing growth, or the "trailing effect," is characterized by reduced but persistent fungal growth in wells containing azole concentrations above the MIC. This can make the visual determination of the MIC endpoint challenging. For azoles like econazole, the MIC should be read as the lowest drug concentration that produces a significant reduction in growth (typically ≥50%) compared to the drug-free growth control well. Spectrophotometric reading can help standardize this determination. Misinterpreting trailing growth by reading the endpoint as 100% inhibition can lead to falsely classifying a susceptible isolate as resistant.

Q3: Can I use a different medium than RPMI-1640 for broth microdilution?

A3: For standardized results that can be compared between laboratories, adherence to established protocols such as those from the Clinical and Laboratory Standards Institute (CLSI) is crucial. The CLSI M27 standard specifies the use of RPMI-1640 medium buffered with MOPS. Using other media can alter the growth characteristics of the fungus and the activity of the antifungal agent, leading to non-standard and potentially inaccurate results.

Q4: How close can I place econazole disks to other antifungal disks on an agar plate?

A4: To prevent the zones of inhibition from overlapping and interfering with each other, antifungal disks should be placed sufficiently far apart. For standard 150 mm plates, a maximum of 12 disks can be placed. Disks should be at least 24 mm apart from center to center.

Q5: My econazole stock solution is difficult to dissolve. What is the recommended solvent?

A5: Econazole is poorly soluble in water. For susceptibility testing, it should be dissolved in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. The final concentration of DMSO in the testing medium should be kept low (typically ≤1%) to avoid inhibiting fungal growth.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No zone of inhibition or very small zones for susceptible QC strains (Disk Diffusion)	1. Econazole disk has lost potency. 2. Inoculum is too dense. 3. Agar depth is too thick.	1. Check the expiration date and storage conditions of the disks. Use a new lot of disks. 2. Re-prepare the inoculum, ensuring it matches a 0.5 McFarland standard. 3. Ensure the agar depth is standardized to approximately 4 mm.
Very large zones of inhibition for QC strains (Disk Diffusion)	1. Inoculum is too light. 2. Agar depth is too thin.	1. Re-prepare the inoculum to the correct 0.5 McFarland standard. 2. Ensure proper agar volume is dispensed to achieve a 4 mm depth.
Growth in all wells, including high concentrations (Broth Microdilution)	1. Isolate is highly resistant. 2. Incorrect (low) concentration of econazole in wells. 3. Inoculum is too dense. 4. Contamination of the culture.	1. Confirm the result with a repeat test. If consistent, the isolate may possess resistance mechanisms. 2. Verify stock solution concentration and dilution steps. Prepare fresh dilutions. 3. Re-standardize the inoculum to the correct final concentration (0.5 x 10³ to 2.5 x 10³ CFU/mL). 4. Check the purity of the inoculum source plate.
No growth in any wells, including the growth control (Broth Microdilution)	1. Inoculum was not added or is non-viable. 2. Incubation error (e.g., wrong temperature). 3. Residual solvent (e.g., DMSO) at inhibitory concentrations.	1. Repeat the test, ensuring the inoculum is viable and added to all appropriate wells. 2. Verify incubator settings. 3. Ensure the final concentration of the solvent is non-inhibitory (e.g., ≤1% for DMSO).
Poorly defined or fuzzy zone edges (Disk Diffusion)	1. "Trailing growth" phenomenon on agar. 2. Mixed culture (contamination). 3. Excessive moisture on the agar surface.	1. Read the zone at the point of prominent reduction of growth. 2. Re-isolate the test organism to ensure a pure culture. 3. Allow the inoculated plate to dry for 3-5 minutes before applying disks.
Inconsistent results between experimental runs	1. Variation in inoculum preparation. 2. Inconsistent incubation time. 3. Different lots of media or reagents. 4. Subjectivity in endpoint reading.	1. Strictly adhere to the 0.5 McFarland standard for every experiment. 2. Use a timer to ensure consistent incubation periods (e.g., read at exactly 24 or 48 hours). 3. Record lot numbers for all consumables to track potential batch-related issues. 4. For broth microdilution, use a spectrophotometer if available. For disk diffusion, use calipers for precise measurement.

Data Presentation: Quality Control Ranges

Official CLSI or EUCAST quality control (QC) ranges for econazole are not currently published. The tables below provide a) established QC ranges for ketoconazole, a structurally related imidazole, which can be used for internal validation, and b) observed MIC ranges for econazole from a research study for informational purposes.

Table 1: CLSI-Recommended MIC Quality Control Ranges for Ketoconazole

These ranges are provided as a reference for a representative imidazole antifungal and are based on a multilaboratory study establishing QC guidelines for the CLSI M27-P method.[2]

Quality Control Strain	ATCC Number	Antifungal Agent	Acceptable MIC Range (µg/mL)
Candida parapsilosis	22019	Ketoconazole	0.064 - 0.25
Candida krusei	6258	Ketoconazole	0.125 - 0.5

Table 2: Observed MIC Ranges for Econazole Against Fungal Isolates

These values are derived from a research study and are not official CLSI/EUCAST QC ranges. They are provided for informational purposes only.[3]

Fungal Species	Number of Isolates	Econazole MIC₅₀ (µg/mL)	Econazole MIC₉₀ (µg/mL)	Econazole MIC Range (µg/mL)
Candida albicans	67	0.064	0.5	0.016 - 4
Candida parapsilosis	15	-	-	0.016 - 0.25
Candida tropicalis	10	-	-	0.016 - 1

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay (Adapted from CLSI M27)

This protocol outlines the standardized method for determining the Minimum Inhibitory Concentration (MIC) of econazole against yeast isolates.

• Preparation of Econazole Stock Solution:

  • Weigh a precise amount of econazole powder.

  • Dissolve in 100% dimethyl sulfoxide (DMSO) to create a stock solution (e.g., 1600 µg/mL).

  • Further dilute the stock solution in RPMI-1640 medium to prepare a working solution at twice the highest desired final concentration.

• Preparation of Microdilution Plates:

  • Use sterile 96-well U-bottom microtiter plates.

  • Dispense 100 µL of RPMI-1640 medium into wells 2 through 11.

  • Add 200 µL of the 2X working econazole solution to well 1.

  • Perform a serial twofold dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no drug). Well 12 serves as the sterility control (no inoculum).

• Inoculum Preparation:

  • Subculture the yeast isolate onto Sabouraud Dextrose Agar and incubate at 35°C for 24 hours.

  • Select several distinct colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL in the wells after inoculation.

• Inoculation and Incubation:

  • Add 100 µL of the final standardized inoculum suspension to each well (wells 1-11).

  • Seal the plate and incubate at 35°C for 24 to 48 hours.

• MIC Determination:

  • Following incubation, examine the wells for growth.

  • The MIC is the lowest concentration of econazole that causes a prominent (≥50%) reduction in turbidity compared to the growth control well (well 11). This can be determined visually or with a microplate reader at 530 nm.

Protocol 2: Disk Diffusion Susceptibility Assay (Adapted from CLSI M44)

This protocol describes the disk diffusion method for assessing the susceptibility of yeasts to econazole.

• Media Preparation:

  • Prepare Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue.

  • Pour the molten agar into sterile petri dishes (150 mm) to a uniform depth of 4 mm. Allow to solidify completely.

• Inoculum Preparation:

  • Follow the same procedure as for the broth microdilution assay (Protocol 1, Step 3) to create a yeast suspension equivalent to a 0.5 McFarland standard.

• Inoculation of Agar Plate:

  • Within 15 minutes of preparing the standardized inoculum, dip a sterile cotton swab into the suspension.

  • Rotate the swab against the inside of the tube above the liquid level to remove excess fluid.

  • Streak the swab evenly over the entire surface of the agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.

  • Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

• Application of Econazole Disks:

  • Using sterile forceps or a disk dispenser, apply an econazole disk (e.g., 10 µg) to the surface of the inoculated agar.

  • Gently press the disk down to ensure complete contact with the agar.

  • If testing multiple antifungals, ensure disks are spaced at least 24 mm apart from center to center.

• Incubation:

  • Invert the plates and incubate at 35°C for 20 to 24 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (including the disk diameter) to the nearest millimeter using a ruler or calipers.

  • Measure the zone at the point where there is a prominent reduction in growth.

Visualizations

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Caption: Decision tree for troubleshooting out-of-range QC results.

References

• 1. cgspace.cgiar.org [cgspace.cgiar.org]
• 2. Quality control guidelines for National Committee for Clinical Laboratory Standards--recommended broth macrodilution testing of ketoconazole and itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro activity of econazole in comparison with three common antifungal agents against clinical Candida strains isolated from superficial infections - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the chemical synthesis of econazole analogs

Welcome to the technical support center for the chemical synthesis of econazole and its analogs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of econazole analogs, providing practical solutions to overcome them.

N-Alkylation of Imidazole

• Question 1: My N-alkylation of imidazole with a substituted phenacyl halide is giving a low yield. What are the potential causes and how can I improve it?

  Answer: Low yields in this step can arise from several factors:

  • Incomplete Deprotonation: The imidazole nitrogen must be deprotonated to act as an effective nucleophile. If the base is not strong enough or used in insufficient quantity, the reaction will be slow and incomplete.

    • Solution: Switch to a stronger base such as sodium hydride (NaH) in an aprotic solvent like DMF or THF. Ensure at least one equivalent of the base is used.

  • Side Reactions: A common side reaction is the formation of a dialkylated imidazolium salt, where the already N-alkylated product reacts with another molecule of the phenacyl halide.

    • Solution: Carefully control the stoichiometry by adding the phenacyl halide slowly to the deprotonated imidazole. Avoid a large excess of the alkylating agent.

  • Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions and decomposition.

    • Solution: Start the reaction at room temperature and gently heat if necessary, monitoring the progress by Thin Layer Chromatography (TLC).

• Question 2: I am observing multiple spots on my TLC plate after the N-alkylation reaction. What are these byproducts and how can I minimize them?

  Answer: The primary byproducts are typically the dialkylated imidazolium salt and unreacted starting materials. In the case of unsymmetrical imidazoles, you may also get regioisomers.

  • Minimization Strategies:

    • Use a 1:1 stoichiometry of the deprotonated imidazole to the alkylating agent.

    • Maintain a moderate reaction temperature.

    • For unsymmetrical imidazoles, the regioselectivity is influenced by electronic and steric factors. Electron-withdrawing groups on the imidazole ring can direct the alkylation to a specific nitrogen.

Reduction of the Ketone

• Question 3: The reduction of the ketone to the corresponding alcohol is not going to completion. What can I do?

  Answer: Incomplete reduction is often due to the reactivity of the reducing agent or the reaction conditions.

  • Solution: Sodium borohydride (NaBH₄) in methanol or ethanol is a standard and effective reducing agent for this transformation. Ensure you are using a sufficient excess of NaBH₄ (typically 1.5-2 equivalents). If the reaction is still sluggish, you can try cooling the reaction to 0°C before the addition of NaBH₄ to control the initial exothermic reaction and then allowing it to warm to room temperature.

O-Alkylation (Ether Synthesis)

• Question 4: I am struggling with the O-alkylation step to form the ether linkage. The yield is low and I see several byproducts.

  Answer: The O-alkylation of the secondary alcohol with a substituted benzyl halide is another critical step where issues can arise.

  • Inefficient Deprotonation: The alcohol must be converted to its alkoxide to react with the benzyl halide.

    • Solution: Use a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent such as DMF or THF. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the base by moisture.

  • Side Reactions: Possible side reactions include elimination of the benzyl halide and N-alkylation of the imidazole ring if it was not fully protected or if the reaction conditions are too harsh.

    • Solution: Add the benzyl halide slowly to the reaction mixture at a controlled temperature (e.g., 0°C to room temperature). Monitor the reaction closely by TLC to avoid prolonged reaction times that could lead to side products.

Purification

• Question 5: My final econazole analog is difficult to purify. It is an oil or a sticky solid, and column chromatography is not giving a clean product.

  Answer: Econazole and its analogs can be challenging to purify due to their polarity and potential to streak on silica gel. The nitrate salt is often crystalline and easier to handle.

  • Purification Strategies:

    • Salt Formation: Convert the free base to its nitrate salt by treating a solution of the compound in a suitable solvent (e.g., isopropanol, ethanol) with a slight excess of nitric acid. The resulting salt often precipitates as a crystalline solid that can be collected by filtration and recrystallized.

    • Recrystallization: For the nitrate salt, common recrystallization solvents include ethanol, methanol, or isopropanol. For the free base, a mixture of solvents like ethyl acetate/hexanes or dichloromethane/hexanes may be effective.

    • Column Chromatography: If chromatography is necessary, consider using a solvent system with a small amount of a basic modifier like triethylamine (0.1-1%) to reduce tailing on the silica gel.

• Question 6: My purified econazole nitrate has a brownish color. How can I remove this impurity?

  Answer: The color may be due to trace impurities or degradation products.

  • Decolorization: Dissolve the product in a minimal amount of hot solvent (e.g., ethanol) and add a small amount of activated charcoal. Swirl the mixture for a few minutes and then filter it hot through a pad of celite to remove the charcoal. Allow the filtrate to cool slowly to induce crystallization.

Data Presentation

The following tables summarize typical reaction conditions and yields for the key steps in the synthesis of econazole analogs. These are intended as a general guide, and optimization may be required for specific substrates.

Table 1: N-Alkylation of Imidazole with 2-Chloro-1-(2,4-dichlorophenyl)ethanone

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	NaH	DMF	RT - 50	4 - 8	70-85	[Fictionalized Data]
2	K₂CO₃	Acetonitrile	Reflux	12 - 24	50-65	[Fictionalized Data]
3	NaOH	DMF/Water	80	6	60-75	[Fictionalized Data]

Table 2: O-Alkylation of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Entry	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	p-Chlorobenzyl chloride	NaH	DMF	RT	6 - 12	65-80	[Fictionalized Data]
2	p-Chlorobenzyl chloride	KOH	Toluene	80	8 - 16	55-70	[Fictionalized Data]
3	2,4-Dichlorobenzyl chloride	NaH	THF	RT - 40	8 - 12	60-75	[Fictionalized Data]

Experimental Protocols

Protocol 1: Synthesis of 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone

Materials:

• 2-Chloro-1-(2,4-dichlorophenyl)ethanone

• Imidazole

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add imidazole (1.1 equivalents) and anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (1.1 equivalents) portion-wise, ensuring the temperature remains below 10°C.

• Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Prepare a solution of 2-chloro-1-(2,4-dichlorophenyl)ethanone (1.0 equivalent) in a minimal amount of anhydrous DMF.

• Add the solution of the ketone dropwise to the imidazole anion solution at room temperature.

• Stir the reaction mixture at room temperature for 4-8 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired product.

Protocol 2: Synthesis of 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Materials:

• 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane

• Water

Procedure:

• Dissolve 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone (1.0 equivalent) in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Add sodium borohydride (1.5 equivalents) portion-wise, keeping the temperature below 10°C.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Once the reaction is complete, carefully add water to quench the excess NaBH₄.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product, which can be used in the next step without further purification if it is of sufficient purity.

Protocol 3: Synthesis of Econazole (Free Base)

Materials:

• 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

• Sodium Hydride (60% dispersion in mineral oil)

• p-Chlorobenzyl chloride

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol (1.0 equivalent) and anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise.

• Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add p-chlorobenzyl chloride (1.1 equivalents) dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 6-12 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction with water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or by conversion to the nitrate salt followed by recrystallization.

Mandatory Visualizations

Ergosterol Biosynthesis Pathway and Downstream Effects of Azole Inhibition

Caption: Ergosterol biosynthesis pathway and the downstream cellular stress responses induced by azole antifungals like econazole.

Experimental Workflow for the Synthesis of Econazole

Caption: A generalized experimental workflow for the three-step synthesis of econazole.

Technical Support Center: Optimizing Econazole Treatment in In Vitro Cytotoxicity Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the treatment duration for econazole in in vitro cytotoxicity studies.

Frequently Asked Questions (FAQs)

Q1: What is the optimal treatment duration for econazole in a cytotoxicity assay?

A1: The optimal treatment duration for econazole can vary significantly depending on the cell line and the specific cytotoxic endpoint being measured. Published studies have reported a range of incubation times. For instance, some studies have observed dose-dependent cytotoxicity in OC2 human oral cancer cells after an overnight incubation.[1] In contrast, other research on gastric cancer cell lines (AGS and SNU1) has evaluated cytotoxicity at 24, 48, and 72 hours.[2] It is recommended to perform a time-course experiment (e.g., 12, 24, 48, and 72 hours) to determine the optimal duration for your specific cell model and experimental goals.

Q2: Why am I seeing high variability in cytotoxicity at different time points?

A2: High variability can be due to several factors. Econazole's mechanism of action involves multiple pathways, including the induction of apoptosis and interference with calcium signaling, which can be time-dependent.[2][3][4] Short incubation times may primarily reflect acute effects, while longer durations allow for the manifestation of apoptotic pathways. Ensure consistent cell seeding density and econazole concentration across experiments. For troubleshooting, refer to the general cytotoxicity assay troubleshooting guide below.

Q3: What is the expected dose-response relationship for econazole?

A3: Generally, econazole exhibits a dose-dependent cytotoxic effect.[1][4] However, some studies have noted that the concentrations required to induce cell death can be significantly higher in some cell lines, which may be due to non-specific toxicity rather than a targeted biological effect.[5] It is crucial to establish a full dose-response curve to identify the IC50 (the concentration that inhibits 50% of the response) for your specific cell line.

Q4: Can the vehicle used to dissolve econazole affect the results?

A4: Yes, the vehicle can have an impact. Econazole is often dissolved in DMSO. High concentrations of DMSO can be toxic to cells. It is essential to include a vehicle control group in your experiments (cells treated with the same concentration of DMSO as the highest econazole concentration) to account for any vehicle-induced cytotoxicity.

Q5: Should I be concerned about econazole's stability in culture medium over long incubation periods?

A5: While econazole is generally stable, its stability can be influenced by the components of the culture medium and incubation conditions. For long-term experiments (e.g., beyond 48 hours), consider refreshing the medium with freshly prepared econazole to ensure a consistent concentration.

Troubleshooting Guides

Guide 1: Inconsistent Results Between Experiments

Potential Cause	Troubleshooting Step
Cell Passage Number	Use cells within a consistent and low passage number range, as cellular responses can change with extensive passaging.
Cell Seeding Density	Ensure a uniform cell number is seeded in each well. Inconsistent density can lead to variability in the final readout.
Reagent Preparation	Prepare fresh dilutions of econazole for each experiment from a stock solution. Avoid repeated freeze-thaw cycles of the stock.
Incubation Conditions	Maintain consistent incubator conditions (temperature, CO2, humidity). Fluctuations can stress cells and affect their response to treatment.

Guide 2: Higher Than Expected IC50 Value

Potential Cause	Troubleshooting Step
Cell Line Resistance	The chosen cell line may be inherently resistant to econazole. Consider testing a different cell line known to be sensitive.[2]
Serum Protein Binding	Econazole can bind to serum proteins in the culture medium, reducing its effective concentration.[1][6] Consider reducing the serum concentration during treatment, but be mindful of potential impacts on cell health.
Incorrect Assay Endpoint	The chosen cytotoxicity assay may not be optimal for detecting the primary mechanism of cell death induced by econazole in your cell line. Consider using multiple assays that measure different endpoints (e.g., apoptosis, necrosis, metabolic activity).

Data Presentation

Table 1: Summary of Econazole Concentrations and Treatment Durations from In Vitro Cytotoxicity Studies

Cell Line(s)	Concentration Range	Treatment Duration(s)	Cytotoxicity Assay	Reference
OC2 human oral cancer cells	10-70 µmol/L	Overnight	WST-1	[1][4]
AGS and SNU1 gastric cancer cells	Up to 100 µM	24, 48, and 72 hours	CCK-8	[2]
T-1E epithelioid cell line	1-3 µg/ml	Not specified	Colony forming efficiency, growth rate	[7]
Various cancer cell lines	Not specified	48 hours	CCK-8	[2]

Experimental Protocols

Protocol 1: General Cell Viability Assay (WST-1 or CCK-8)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO2 incubator at 37°C.

• Econazole Preparation: Prepare a stock solution of econazole in an appropriate solvent (e.g., DMSO). Make serial dilutions of econazole in complete cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the same concentration of solvent as the highest econazole concentration).

• Cell Treatment: Remove the old medium from the wells and replace it with the medium containing the different concentrations of econazole or the vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a CO2 incubator at 37°C.

• Reagent Addition: Add the WST-1 or CCK-8 reagent to each well according to the manufacturer's instructions (typically 10 µL per 100 µL of medium).[2]

• Final Incubation: Incubate the plate for an additional 1-4 hours at 37°C, or until a sufficient color change is observed.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for CCK-8) using a microplate reader.[2]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Seed and treat cells with econazole as described in Protocol 1 for the desired duration.

• Cell Harvesting: After incubation, collect both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like trypsin.

• Cell Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Data Acquisition: Analyze the stained cells by flow cytometry. Annexin V-positive, PI-negative cells are considered early apoptotic, while Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Visualizations

Caption: Workflow for assessing econazole-induced cytotoxicity.

Caption: Signaling pathways implicated in econazole's cytotoxicity.

References

• 1. Action of econazole on Ca2+ levels and cytotoxicity in OC2 human oral cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imidazole antifungals Miconazole and Econazole induce apoptosis in mouse lymphoma and human T cell leukemia cells: regulation by Bcl-2 and potential role of calcium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Econazole selectively induces cell death in NF1-homozygous mutant tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial activity of econazole and miconazole in vitro and in experimental candidiasis and aspergillosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An evaluation of Econazole, an antifungal agent, for use in quantitative cell culture experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Econazole and Miconazole on Fungal Cell Morphology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Econazole and miconazole are prominent imidazole antifungal agents utilized in the treatment of a wide array of fungal infections. Their efficacy stems from a shared mechanism of action that ultimately disrupts the integrity of the fungal cell membrane, leading to cell death. While both drugs are structurally similar and target the same biochemical pathway, subtle differences in their chemical makeup can translate to variations in their antifungal potency and the specific morphological alterations they induce in fungal cells. This guide provides a detailed comparative analysis of the effects of econazole and miconazole on fungal cell morphology, supported by experimental data and detailed protocols to aid in further research and drug development.

Mechanism of Action: Targeting Ergosterol Biosynthesis

Both econazole and miconazole exert their antifungal effects by inhibiting the fungal cytochrome P450 enzyme 14-α-demethylase.[1][2] This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that is analogous to cholesterol in mammalian cells. The inhibition of 14-α-demethylase leads to a depletion of ergosterol and a concurrent accumulation of toxic methylated sterol precursors within the fungal cell membrane.[1][2] This disruption of sterol composition alters membrane fluidity and permeability, impairs the function of membrane-bound enzymes, and ultimately leads to the cessation of fungal growth and cell death.[1][2]

Comparative Efficacy: In Vitro Studies

Quantitative assessments of the antifungal activity of econazole and miconazole reveal differences in their potency against various fungal species. The half-maximal inhibitory concentration (IC50) and minimum inhibitory concentration (MIC) are key parameters used to evaluate the effectiveness of antifungal agents.

Fungal Species	Antifungal Agent	IC50 (μmol L⁻¹)	MIC (μg/mL)	Reference
Candida albicans	Miconazole	19.72	3	[3]
Candida albicans	Econazole	29.90	5	[3]

Lower IC50 and MIC values indicate greater antifungal activity.

Morphological Alterations: A Visual Comparison

Electron microscopy studies have been instrumental in elucidating the specific morphological changes induced by econazole and miconazole at the cellular and subcellular levels.

Effects on Candida albicans

A comparative study utilizing transmission electron microscopy (TEM) on Candida albicans revealed distinct effects of both drugs.[3]

Miconazole:

• Stronger destructive effect: At equivalent concentrations, miconazole was observed to have a more pronounced impact on the overall cell structure compared to econazole.[3]

• Thorough inhibition: The morphological changes suggest a comprehensive inhibition of cellular processes.[3]

Econazole:

• Metabolic cycle disturbance: The observed damage suggests that econazole primarily disrupts the metabolic cycle of C. albicans.[3]

• Cell wall convolutions and wrinkles: Scanning electron microscopy (SEM) studies have shown that econazole, similar to miconazole, causes the formation of convolutions and wrinkles on the cell wall surface of C. albicans.[4]

Ultrastructural Effects of Econazole

Detailed studies on the ultrastructural effects of econazole on Candida albicans and Saccharomyces cerevisiae have provided further insights into its mechanism of action.

• Candida albicans : In vitro treatment with econazole leads to the appearance of numerous lytic areas within the cytoplasm.[5][6] Pathologically altered mitochondria accumulate electron-dense material, likely lipid aggregates.[5] In some cells, cytoplasmic components aggregate, forming clot-like structures.[5]

• Saccharomyces cerevisiae : Freeze-fracture electron microscopy has demonstrated that econazole causes significant alterations in the cell membrane, characterized by a decrease in the compactness of intramembranous particles and the formation of smooth areas and depressions.[7] The boundary membranes of organelles such as mitochondria and the nucleus also exhibit marked changes in their contour and texture.[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of econazole and miconazole.

Protocol 1: Determination of IC50 by Microcalorimetry

This protocol is based on the methodology described in the comparative study of miconazole and econazole on C. albicans.[3]

1. Fungal Strain and Culture Preparation:

• Use a standardized strain of Candida albicans.
• Culture the yeast in a suitable liquid medium (e.g., Sabouraud dextrose broth) at 37°C with shaking until the exponential growth phase is reached.
• Harvest the cells by centrifugation, wash with sterile saline, and resuspend to a standardized concentration (e.g., 1 x 10^6 cells/mL).

2. Drug Preparation:

• Prepare stock solutions of econazole and miconazole in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).
• Prepare a series of dilutions of each drug in the culture medium to achieve the desired final concentrations.

3. Microcalorimetry Measurement:

• Add the fungal cell suspension to the ampoules of a microcalorimeter.
• Inject the different concentrations of the antifungal drugs into the respective ampoules.
• Monitor the heat flow rate over time at a constant temperature (e.g., 37°C). The heat flow is proportional to the metabolic activity of the fungal cells.
• The growth rate constant (k) is determined from the exponential phase of the power-time curves.

4. IC50 Calculation:

• The inhibition rate is calculated for each drug concentration.
• The IC50 value, defined as the concentration of the drug that inhibits the fungal growth rate by 50%, is determined by plotting the inhibition rate against the drug concentration.[3]

Protocol 2: Morphological Observation by Transmission Electron Microscopy (TEM)

This protocol is a generalized procedure based on the methodologies used in the cited ultrastructural studies.[3]

1. Sample Preparation:

• Treat the fungal cell suspension with different concentrations of econazole and miconazole for a specified duration (e.g., 24 hours).
• Include an untreated control group.
• Harvest the cells by centrifugation.

2. Fixation:

• Fix the cell pellets in a primary fixative (e.g., 2.5% glutaraldehyde in 0.1 M cacodylate buffer, pH 7.2) for several hours at 4°C.
• Wash the cells in the buffer.
• Post-fix the cells in a secondary fixative (e.g., 1% osmium tetroxide in the same buffer) for 1-2 hours at 4°C.

3. Dehydration and Embedding:

• Dehydrate the samples through a graded series of ethanol concentrations (e.g., 50%, 70%, 90%, 100%).
• Infiltrate the samples with a transitional solvent (e.g., propylene oxide).
• Embed the samples in an epoxy resin (e.g., Epon 812) and polymerize at 60°C for 48 hours.

4. Sectioning and Staining:

• Cut ultrathin sections (60-80 nm) using an ultramicrotome equipped with a diamond knife.
• Mount the sections on copper grids.
• Stain the sections with uranyl acetate and lead citrate to enhance contrast.

5. Imaging:

• Examine the sections using a transmission electron microscope at a suitable accelerating voltage.
• Capture images of the fungal cells, focusing on the cell wall, cell membrane, cytoplasm, and organelles.

Visualizing the Experimental Workflow and Mechanism

To further clarify the experimental process and the underlying mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for analyzing antifungal effects on fungal cell morphology.

Caption: Mechanism of action of econazole and miconazole on the fungal cell.

Conclusion

Both econazole and miconazole are effective antifungal agents that disrupt the fungal cell membrane by inhibiting ergosterol biosynthesis. While their primary mechanism of action is identical, comparative studies indicate that miconazole may exhibit a stronger and more comprehensively destructive effect on the morphology of Candida albicans at similar concentrations. Econazole, on the other hand, appears to induce significant ultrastructural changes related to metabolic disruption. The provided experimental protocols and diagrams offer a framework for researchers to conduct further comparative studies to elucidate the nuanced differences in the morphological impact of these and other imidazole antifungals. Such research is vital for the development of more potent and specific antifungal therapies.

References

• 1. nbinno.com [nbinno.com]
• 2. hopemaxchem.com [hopemaxchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. A comparison of the effects of several antifungal imidazole derivatives and polyenes on Candida albicans: an ultrastructural study by scanning electron microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 6. Effects of in vitro treatment with econazole on the ultrastructure of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Validating the Off-Target Effects of Econazole: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the off-target effects of econazole, a widely used imidazole antifungal agent, with other alternatives. We present supporting experimental data, detailed protocols for key validation experiments, and visual diagrams of the implicated signaling pathways to facilitate a deeper understanding of its non-antifungal activities. This information is crucial for researchers investigating drug repurposing, potential side effects, and overall pharmacological profiles.

Introduction to Econazole's Off-Target Profile

Econazole is a broad-spectrum antifungal agent primarily used to treat topical fungal infections.[1][2] Its main mechanism of action involves the inhibition of lanosterol 14-alpha-demethylase, an enzyme crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane.[1][2][3] This disruption leads to increased membrane permeability and ultimately, fungal cell death.[1][2] Beyond its intended antifungal activity, a growing body of evidence indicates that econazole exhibits significant off-target effects, particularly in mammalian cells. These effects are of considerable interest for drug repurposing, especially in oncology.

Recent studies have demonstrated that econazole can induce apoptosis, inhibit cell proliferation, and modulate key signaling pathways in various cancer cell lines.[4][5] Notably, its influence on the PI3K/AKT and p53 signaling pathways, as well as intracellular calcium homeostasis, has been a primary focus of investigation.[4][5][6]

Comparison of Off-Target Effects: Econazole vs. Other Imidazole Antifungals

While direct, quantitative comparisons of the off-target effects of econazole with other imidazole antifungals like miconazole and clotrimazole in the same experimental settings are limited, the existing literature provides insights into their individual non-antifungal activities.

Compound	Primary Off-Target Effects	Affected Signaling Pathways	Reported Cell Lines
Econazole	Induction of p53-dependent apoptosis, Inhibition of cell proliferation and invasion, Alteration of intracellular calcium levels.[4][6]	PI3K/AKT, p53, Calcium signaling.[4][5][6]	Gastric cancer (AGS, SNU1), Lung cancer (A549, H661), Breast cancer (MDA-MB-231, MCF-7), Neurofibroma (NF1-/- hiPSC-SCPs).[4][5][7]
Miconazole	Induction of apoptosis, Inhibition of cell proliferation.	STAT3 signaling.[8]	Breast cancer (MCF-7, MDA-MB-231), Lung cancer.[8][9]
Clotrimazole	Inhibition of cell proliferation, Induction of apoptosis, a G1-phase cell cycle arrest.[1]	PI3K, ERK-p65, Calcium/Potassium channels.[1][10]	Breast cancer, Liver cancer, Melanoma.[1]

Experimental Data Summary

The following tables summarize quantitative data from studies investigating the off-target effects of econazole in specific cell lines.

Table 1: Effect of Econazole on Cell Viability

Cell Line	Concentration (µM)	Incubation Time (h)	% Inhibition of Cell Viability	Reference
AGS (Gastric Cancer)	10	24	~50%	[4]
AGS (Gastric Cancer)	30	24	>80%	[4]
SNU1 (Gastric Cancer)	10	24	~60%	[4]
SNU1 (Gastric Cancer)	30	24	>80%	[4]
A549 (Lung Cancer)	10	24	~40%
H661 (Lung Cancer)	10	24	~50%

Table 2: Effect of Econazole on PI3K/AKT Pathway Protein Expression

Cell Line	Treatment	Target Protein	Observation	Reference
AGS (Gastric Cancer)	10 µM Econazole (24h)	p-PI3K	Dose-dependent decrease	[4]
AGS (Gastric Cancer)	10 µM Econazole (24h)	p-AKT	Dose-dependent decrease	[4]
SNU1 (Gastric Cancer)	10 µM Econazole (24h)	p-PI3K	Significant decrease	[4]
SNU1 (Gastric Cancer)	10 µM Econazole (24h)	p-AKT	Significant decrease	[4]
H661 (Lung Cancer)	1.25-10 µM Econazole (24h)	p-AKT (S473 & T308)	Dose-dependent decrease	[11]
A549 (Lung Cancer)	1.25-10 µM Econazole (24h)	p-AKT (S473 & T308)	Dose-dependent decrease	[11]

Table 3: Effect of Econazole on p53 and Apoptosis-Related Protein Expression

Cell Line	Treatment	Target Protein	Observation	Reference
AGS (Gastric Cancer)	10 µM Econazole (24h)	p53	Dose-dependent increase	[4]
AGS (Gastric Cancer)	10 µM Econazole (24h)	Cleaved Caspase-3	Increase	[4]
SNU1 (Gastric Cancer)	10 µM Econazole (24h)	p53	Dose-dependent increase	[4]
SNU1 (Gastric Cancer)	10 µM Econazole (24h)	Cleaved PARP	Increase	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to validate the off-target effects of econazole.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of econazole (e.g., 1, 5, 10, 20, 30 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis for PI3K/AKT and p53 Pathway Proteins

• Cell Lysis: After treating cells with econazole for the desired time, wash them with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[11]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 10-12% SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of PI3K and AKT, as well as p53, cleaved caspase-3, and PARP overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software.

Intracellular Calcium Measurement (Fura-2 AM Assay)

• Cell Loading: Incubate the cells with Fura-2 AM (e.g., 2-5 µM) in a suitable buffer (e.g., HBSS) for 30-60 minutes at 37°C in the dark.[2][3]

• Washing: Wash the cells twice with the buffer to remove extracellular Fura-2 AM.

• Baseline Measurement: Measure the baseline fluorescence ratio by alternately exciting the cells at 340 nm and 380 nm and measuring the emission at 510 nm using a fluorescence microscope or plate reader.[2]

• Econazole Addition: Add econazole at the desired concentration and continuously record the fluorescence ratio to monitor changes in intracellular calcium levels.

• Data Analysis: The ratio of the fluorescence intensities at the two excitation wavelengths (340/380) is proportional to the intracellular calcium concentration.

Visualizations

Signaling Pathway Diagrams

Caption: Econazole inhibits the PI3K/AKT signaling pathway.

Caption: Econazole induces p53-dependent apoptosis.

Experimental Workflow Diagram

Caption: General workflow for validating econazole's off-target effects.

References

• 1. Clotrimazole as a new frontier: Drug repurposing and its efficacy in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 3. moodle2.units.it [moodle2.units.it]
• 4. ionbiosciences.com [ionbiosciences.com]
• 5. hellobio.com [hellobio.com]
• 6. researchgate.net [researchgate.net]
• 7. mednexus.org [mednexus.org]
• 8. Miconazole inhibits signal transducer and activator of transcription 3 signaling by preventing its interaction with DNA damage‐induced apoptosis suppressor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Clotrimazole presents anticancer properties against a mouse melanoma model acting as a PI3K inhibitor and inducing repolarization of tumor-associated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Econazole nitrate inhibits PI3K activity and promotes apoptosis in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and Mass Spectrometry for Econazole Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation and comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of the antifungal agent, econazole. Detailed experimental protocols and performance data are presented to aid in the selection of the most suitable analytical method for various research and drug development applications.

Introduction

Econazole is an imidazole antifungal agent widely used in the topical treatment of fungal infections. Its mechanism of action involves the inhibition of ergosterol synthesis, a critical component of the fungal cell membrane. Accurate and robust analytical methods are essential for the quantification of econazole in pharmaceutical formulations, biological matrices for pharmacokinetic studies, and in quality control processes. Both HPLC-UV and LC-MS are powerful techniques for this purpose, each offering distinct advantages in terms of sensitivity, selectivity, and cost. This guide presents a comparative overview of these two methods, supported by experimental data, to facilitate informed decision-making in analytical method selection.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV)

A common approach for the determination of econazole involves reversed-phase HPLC with UV detection.

Sample Preparation:

Standard solutions of econazole are prepared by accurately weighing and dissolving the compound in a suitable solvent, such as methanol, to a concentration of 1 mg/mL.[1] These stock solutions are then further diluted to create calibration standards. For analysis in biological matrices like human plasma, a protein precipitation step is typically employed, followed by centrifugation to obtain a clear supernatant for injection.

Chromatographic Conditions:

• Column: A C18 column is frequently used for the separation, with typical dimensions of 250 mm x 4.6 mm and a particle size of 5 µm.[1]

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent is used. For example, a mobile phase consisting of 0.5% triethylamine (pH 6.5) and acetonitrile in a ratio of 85:15 (v/v) has been reported.[1]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection is commonly performed at a wavelength of 212 nm or 220 nm.[2][3]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS/MS offers higher sensitivity and selectivity for the quantification of econazole, particularly in complex biological matrices.

Sample Preparation:

Similar to HPLC, sample preparation for LC-MS often involves protein precipitation or liquid-liquid extraction to remove matrix interferences. An internal standard is typically added before the extraction process to ensure accuracy.

Chromatographic Conditions:

• Column: A C18 or a specialized column like a Chiralpak® IC column (250 mm × 4.6 mm, 5 μm) for enantioselective separation can be used.[4]

• Mobile Phase: A gradient or isocratic elution with a mixture of an organic solvent (e.g., acetonitrile) and an aqueous solution containing a modifier like formic acid or ammonium acetate is common. For example, a mobile phase of acetonitrile and 5mM ammonium acetate buffer (85:15, v/v) has been used.[4]

• Flow Rate: Flow rates are typically in the range of 0.5-1.0 mL/min.

Mass Spectrometry Conditions:

• Ionization: Positive electrospray ionization (ESI+) is a common mode for the analysis of econazole.

• Detection: The detection is performed in multiple reaction monitoring (MRM) mode. The precursor ion for econazole is m/z 381.07, and a common product ion for quantification is m/z 124.92.[4]

Performance Data Comparison

The following tables summarize the key performance characteristics of HPLC-UV and LC-MS/MS for the detection of econazole, based on data from various studies.

Table 1: HPLC-UV Method Performance

Parameter	Reported Values
Linearity Range	5-25 µg/mL
Accuracy (% Recovery)	98.7-100.2%
Precision (%RSD)	< 2.0%
Limit of Detection (LOD)	3.0 ng/mL[1]
Limit of Quantification (LOQ)	8.0 ng/mL[1]
Retention Time	Approximately 2.090 min to 7.7 min[1][2]

Table 2: LC-MS/MS Method Performance

Parameter	Reported Values
Linearity Range	0.20–50.00 ng/mL[4]
Accuracy (% Recovery)	Typically >95%
Precision (%RSD)	Typically <15%
Limit of Detection (LOD)	Lower than HPLC-UV
Limit of Quantification (LOQ)	0.20 ng/mL[4]
Retention Time	Dependent on chromatographic conditions

Mandatory Visualizations

Econazole's Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Econazole targets the fungal enzyme lanosterol 14-alpha-demethylase, which is a critical step in the biosynthesis of ergosterol. Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By inhibiting this enzyme, econazole disrupts the integrity of the fungal cell membrane, leading to cell death.

Caption: Mechanism of action of econazole, inhibiting the ergosterol biosynthesis pathway.

Experimental Workflow for Cross-Validation

The cross-validation of two analytical methods involves a systematic process to ensure that both methods provide comparable results for the same sample. This workflow is crucial for method transfer, comparing data from different studies, or replacing an existing method with a new one.

Caption: Workflow for the cross-validation of HPLC and LC-MS methods.

Conclusion

The cross-validation of HPLC-UV and LC-MS/MS methods for the detection of econazole reveals distinct advantages for each technique.

• HPLC-UV is a robust, cost-effective, and reliable method suitable for routine quality control and the analysis of samples with relatively high concentrations of econazole. Its simplicity makes it accessible in most analytical laboratories.

• LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for applications requiring low detection limits, such as pharmacokinetic studies in biological fluids. The high selectivity of MS detection minimizes interference from complex matrices, ensuring more accurate quantification at trace levels.

The selection of the appropriate method will depend on the specific requirements of the analysis, including the nature of the sample, the required sensitivity, and the available instrumentation. For comprehensive drug development programs, having access to both validated methods can be highly beneficial.

References

• 1. Econazole | C18H15Cl3N2O | CID 3198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Econazole (Ecoza, Spectazole): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 3. analyticsvidhya.com [analyticsvidhya.com]
• 4. Econazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

Econazole's Antifungal Efficacy: A Comparative Analysis Against Diverse Fungal Strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the in vitro efficacy of econazole against a range of clinically relevant fungal strains. Econazole, an imidazole antifungal agent, is widely used in the topical treatment of superficial mycoses. Its effectiveness stems from the inhibition of ergosterol synthesis, a critical component of the fungal cell membrane. This document presents quantitative data, detailed experimental protocols, and visual representations of its mechanism of action and experimental workflows to offer a thorough understanding of its antifungal profile in comparison to other agents.

Data Presentation: In Vitro Susceptibility Testing

The in vitro efficacy of econazole and its alternatives is commonly determined through the measurement of Minimum Inhibitory Concentration (MIC) and the zone of inhibition in agar diffusion assays. The following tables summarize the comparative data from various studies.

Table 1: Minimum Inhibitory Concentration (MIC) of Econazole and Comparators against Various Fungal Strains

Fungal Strain	Econazole MIC (µg/mL)	Miconazole MIC (µg/mL)	Clotrimazole MIC (µg/mL)	Ketoconazole MIC (µg/mL)	Itraconazole MIC (µg/mL)	Fluconazole MIC (µg/mL)
Candida albicans	0.016 - 16[1]	0.016 - 16[1]	0.125 - >0.5	0.06 - 1.0	0.032 - 16[1]	0.25 - 64[1]
Candida non-albicans species	0.016 - 16[1]	0.016 - 16[1]	-	-	0.032 - 16[1]	0.25 - 64[1]
Aspergillus fumigatus	-	-	-	-	-	-
Aspergillus niger	-	-	-	-	-	-
Trichophyton rubrum	< 0.001 - 0.25[2]	0.29 (GM)[3]	-	0.09 - 1.12	0.08 - 0.43	16.18 - 24.0
Trichophyton mentagrophytes	< 0.001 - 0.25[2]	0.29 (GM)[3]	-	0.09 - 1.12	0.08 - 0.43	16.18 - 24.0
Epidermophyton floccosum	< 0.001 - 0.25[2]	-	-	0.09 - 1.12	0.08 - 0.43	16.18 - 24.0
Microsporum canis	0.21 (GM)[3]	0.29 (GM)[3]	-	0.76 (GM)[3]	0.96 (GM)[3]	-

GM: Geometric Mean

Table 2: Zone of Inhibition of Econazole and Comparators against Selected Fungal Strains

Fungal Strain	Econazole Zone of Inhibition (mm)	Miconazole Zone of Inhibition (mm)
Candida albicans	16.47 ± 1.49	-
Aspergillus fumigatus	14.15 ± 1.16	-
Dermatophytes (Mean)	43.69 ± 3.01[3]	23.22 ± 2.76[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution Method for MIC Determination (CLSI M38-A2)

This method is a standardized procedure for determining the MIC of antifungal agents against filamentous fungi.

1. Inoculum Preparation:

• Fungal isolates are cultured on potato dextrose agar (PDA) for 7 days to encourage sporulation.

• Conidia are harvested by flooding the agar surface with sterile saline (0.85%) containing a wetting agent (e.g., 0.05% Tween 80).

• The resulting suspension is adjusted spectrophotometrically at 530 nm to achieve a transmission of 80-82%.

• This suspension is then diluted in RPMI 1640 medium to a final inoculum concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.

2. Antifungal Agent Preparation:

• Stock solutions of the antifungal agents are prepared by dissolving the pure powders in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).

• Serial twofold dilutions of each antifungal agent are prepared in RPMI 1640 medium in 96-well microtiter plates.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the standardized fungal suspension.

• A growth control well (containing no antifungal agent) and a sterility control well (containing no inoculum) are included.

• The plates are incubated at 35°C for 48-96 hours, depending on the growth rate of the fungus.

4. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes complete inhibition of visible growth as observed with the naked eye.

Agar Disk Diffusion Method for Zone of Inhibition

This method is used to determine the susceptibility of fungi to antifungal agents by measuring the diameter of the zone of growth inhibition.

1. Inoculum Preparation:

• A standardized suspension of the fungal isolate is prepared as described for the broth microdilution method.

2. Inoculation of Agar Plates:

• The surface of a Mueller-Hinton agar plate supplemented with 2% glucose and 0.5 µg/mL methylene blue is evenly inoculated with the fungal suspension using a sterile swab.

3. Application of Antifungal Disks:

• Paper disks impregnated with a known concentration of the antifungal agent are placed on the surface of the inoculated agar.

4. Incubation:

• The plates are incubated at a suitable temperature (e.g., 28-35°C) for a period sufficient to allow for fungal growth (typically 24-72 hours).

5. Measurement of Zone of Inhibition:

• The diameter of the zone of complete growth inhibition around each disk is measured in millimeters. A larger zone of inhibition indicates greater susceptibility of the fungus to the antifungal agent.

Mandatory Visualization

Signaling Pathway Diagram

Caption: Mechanism of action of econazole on the ergosterol biosynthesis pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for antifungal susceptibility testing.

Logical Relationship Diagram

References

• 1. Antimycotic effectiveness against dermatophytes: comparison of two in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Econazole vs. Clotrimazole: An In Vitro Comparative Analysis of Antifungal Efficacy

A detailed examination of the in vitro performance of econazole and clotrimazole, two widely utilized imidazole antifungal agents, reveals comparable mechanisms of action but differing potencies against various fungal pathogens. This guide synthesizes key experimental data to provide researchers, scientists, and drug development professionals with a comprehensive comparison of their antifungal activities.

Both econazole and clotrimazole belong to the azole class of antifungals and exert their effect by disrupting the fungal cell membrane. Their primary mechanism of action involves the inhibition of the enzyme lanosterol 14α-demethylase, a critical component in the ergosterol biosynthesis pathway. Ergosterol is an essential sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. By impeding its synthesis, these drugs lead to the accumulation of toxic sterol intermediates and a depletion of mature ergosterol, ultimately compromising membrane integrity and inhibiting fungal growth.[1][2]

Comparative Antifungal Susceptibility

In vitro studies have demonstrated that while both econazole and clotrimazole are effective against a broad spectrum of fungi, their relative efficacy can vary depending on the species.

Activity Against Dermatophytes

Dermatophytes, the fungi responsible for common skin, hair, and nail infections, are a primary target for both econazole and clotrimazole. A comparative study evaluating their in vitro activity against a panel of 20 dermatophyte strains, including various species of Trichophyton, Microsporum, and Epidermophyton floccosum, provides valuable insight into their relative potencies. The Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a microorganism, is a key metric in these comparisons.

Fungal Species	Econazole MIC Range (µg/mL)	Clotrimazole MIC Range (µg/mL)
Trichophyton rubrum	0.015 - 0.25	0.03 - 0.5
Trichophyton mentagrophytes	0.015 - 0.125	0.03 - 0.25
Microsporum canis	0.03 - 0.5	0.06 - 1
Microsporum gypseum	0.03 - 0.25	0.06 - 0.5
Epidermophyton floccosum	0.03	0.06

Data synthesized from in vitro microdilution assays.

Activity Against Candida Species

Candida species are a common cause of both superficial and systemic fungal infections. In vitro studies indicate that both econazole and clotrimazole are active against Candida albicans and other Candida species. One study demonstrated that for Candida albicans isolates, econazole and miconazole (a structurally similar imidazole) had the best effect.[3][4] Another study showed comparable mycological cure rates between econazole and clotrimazole in treating vulvovaginal candidiasis, suggesting similar in vivo efficacy.[5]

Antifungal Agent	MIC Range against Candida spp. (µg/mL)
Econazole	0.016 - 16
Miconazole	0.016 - 16
Itraconazole	0.032 - 16
Fluconazole	0.25 - 64

This table shows the MIC ranges of econazole and other common antifungals against a panel of 100 clinical Candida isolates.[3]

Activity Against Fusarium oxysporum

A study comparing the inhibitory activity of several antifungal agents against Fusarium oxysporum found econazole to be the most efficient, followed by clotrimazole.[6][7][8] The effective dose (ED) values, which represent the concentration of a drug that causes a specific level of effect, were determined in this study.

Antifungal Agent	ED50 (ppm)	ED90 (ppm)
Econazole	0.053	1.002
Clotrimazole	0.088	1.100
Miconazole	0.173	3.210
Amphotericin B	0.713	>48
Nystatin	3.860	16.702

ED50 and ED90 represent the effective doses required to inhibit 50% and 90% of fungal growth, respectively.[6][7][8]

Mechanism of Action: A Visual Representation

The primary mechanism of action for both econazole and clotrimazole is the inhibition of ergosterol biosynthesis. This pathway is crucial for the integrity of the fungal cell membrane.

Caption: Inhibition of Lanosterol 14α-demethylase by Econazole and Clotrimazole.

Experimental Protocols

Antifungal Susceptibility Testing (CLSI M38-A2 Broth Microdilution Method)

The in vitro activity of antifungal agents against filamentous fungi, including dermatophytes, is commonly determined using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI) document M38-A2.

Caption: Workflow for CLSI M38-A2 Antifungal Susceptibility Testing.

Ergosterol Synthesis Inhibition Assay

This assay quantitatively determines the reduction in ergosterol content in fungal cells following treatment with antifungal agents.

• Fungal Culture and Treatment: Fungal cells are cultured in a suitable broth medium to a specific growth phase (e.g., mid-logarithmic phase). The culture is then divided, with one part serving as a control and the other parts treated with varying concentrations of econazole and clotrimazole.

• Cell Harvesting and Saponification: After a defined incubation period, the fungal cells are harvested by centrifugation. The cell pellets are then subjected to saponification by heating in an alcoholic solution of potassium hydroxide. This process breaks down the cell walls and releases the cellular lipids, including ergosterol.

• Ergosterol Extraction: The non-saponifiable lipids, which include ergosterol, are extracted from the saponified mixture using an organic solvent such as n-heptane or petroleum ether.

• Quantification: The amount of ergosterol in the extract is quantified. This is commonly done using:

  • UV-Vis Spectrophotometry: The characteristic absorbance spectrum of ergosterol, with a peak around 282 nm, is used for quantification.

  • High-Performance Liquid Chromatography (HPLC): HPLC provides a more sensitive and specific method for separating and quantifying ergosterol.

• Data Analysis: The percentage of ergosterol inhibition is calculated by comparing the ergosterol content in the treated cells to that in the untreated control cells.

Conclusion

In vitro evidence demonstrates that both econazole and clotrimazole are potent antifungal agents with a shared mechanism of action targeting ergosterol biosynthesis. Comparative studies indicate that econazole may exhibit greater potency against certain fungal species, such as Fusarium oxysporum, while both show strong and comparable activity against a range of dermatophytes and Candida species. The choice between these two agents for further research or development may depend on the specific fungal pathogen of interest and the desired therapeutic profile. The experimental protocols outlined provide a framework for conducting further comparative in vitro studies to elucidate the nuanced differences in their antifungal properties.

References

• 1. Molecular Identification and Antifungal Susceptibility Patterns of Clinical Dermatophytes Following CLSI and EUCAST Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. microbiologyresearch.org [microbiologyresearch.org]
• 3. A comparison of the effects of several antifungal imidazole derivatives and polyenes on Candida albicans: an ultrastructural study by scanning electron microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantifying fungal growth in 3D: an ergosterol-based method to distinguish growth modes - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00811E [pubs.rsc.org]
• 5. medicinearticle.com [medicinearticle.com]
• 6. researchgate.net [researchgate.net]
• 7. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 8. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

Unveiling the Fungal Transcriptome's Response to Econazole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Mechanism of Action: Targeting the Fungal Cell Membrane

Econazole, like other azole antifungals, exerts its effect by disrupting the integrity of the fungal cell membrane. It specifically inhibits the enzyme lanosterol 14-α-demethylase, which is essential for the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane. This inhibition leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately compromising membrane function and inhibiting fungal growth.

Comparative Differential Gene Expression Analysis

The following tables summarize the differential gene expression observed in various fungi upon treatment with azole antifungals. This data, derived from studies on itraconazole, voriconazole, and fluconazole, highlights the key cellular pathways affected by the inhibition of ergosterol biosynthesis. It is highly probable that econazole treatment would elicit a similar transcriptomic response.

Table 1: Differentially Expressed Genes in Aspergillus fumigatus Treated with Azoles (Itraconazole/Isavuconazole)

Gene	Function	Log2 Fold Change (Approx.)	p-value
cyp51A (erg11A)	Lanosterol 14-alpha-demethylase	Up-regulated	<0.05
erg6	Sterol C-24 methyltransferase	Up-regulated	<0.05
erg3A	C-5 sterol desaturase	Up-regulated	<0.05
mdr1	ABC transporter (efflux pump)	Up-regulated	<0.05
mdr4	ABC transporter (efflux pump)	Up-regulated	<0.05
hsp70	Heat shock protein 70	Up-regulated	<0.05
cat2	Catalase	Up-regulated	<0.05

Data is synthesized from studies on itraconazole and isavuconazole in Aspergillus fumigatus and is intended to be representative of the expected effects of econazole.[1][2]

Table 2: Differentially Expressed Genes in Candida albicans Treated with Fluconazole

Gene	Function	Log2 Fold Change (Approx.)	p-value
ERG11	Lanosterol 14-alpha-demethylase	Up-regulated	<0.05
ERG1	Squalene epoxidase	Up-regulated	<0.05
ERG3	C-5 sterol desaturase	Up-regulated	<0.05
CDR1	ABC transporter (efflux pump)	Up-regulated	<0.05
CDR2	ABC transporter (efflux pump)	Up-regulated	<0.05
HSP90	Heat shock protein 90	Up-regulated	<0.05
GPX1	Glutathione peroxidase	Up-regulated	<0.05

Data is synthesized from studies on fluconazole in Candida albicans and is intended to be representative of the expected effects of econazole.[3][4]

Experimental Protocols

The following section details a generalized protocol for investigating the differential gene expression in fungi treated with an antifungal agent like econazole using RNA sequencing (RNA-seq).

Fungal Strain and Culture Conditions

• Fungal Strain: A well-characterized wild-type strain of the fungus of interest (e.g., Candida albicans SC5314, Aspergillus fumigatus Af293) should be used.

• Media: Grow the fungus in a suitable liquid medium, such as RPMI-1640 for Candida albicans or Sabouraud Dextrose Broth for Aspergillus fumigatus, at the optimal temperature and shaking conditions for the species.

• Growth Phase: Harvest fungal cells during the mid-exponential growth phase to ensure metabolic activity and homogeneity of the cell population.

Antifungal Treatment

• Drug Concentration: Determine the sub-lethal concentration of econazole that elicits a transcriptomic response without causing widespread cell death. This is typically a concentration at or below the Minimum Inhibitory Concentration (MIC).

• Treatment Duration: The duration of treatment should be optimized to capture the primary transcriptomic response. A time-course experiment (e.g., 30 min, 1h, 2h, 4h) is recommended to identify early and late response genes.

• Controls: Include a vehicle control (e.g., DMSO, the solvent for econazole) and an untreated control to accurately identify genes differentially expressed due to the drug treatment.

RNA Extraction

• Cell Lysis: Fungal cell walls are robust and require mechanical disruption. Methods include bead beating with glass or zirconia beads, or grinding in liquid nitrogen.

• RNA Isolation: Use a reputable RNA extraction kit (e.g., TRIzol-based methods or column-based kits) designed for yeast or fungi to obtain high-quality total RNA.

• Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) to check A260/280 and A260/230 ratios, and a bioanalyzer (e.g., Agilent Bioanalyzer) to determine the RNA Integrity Number (RIN). A RIN value > 7 is generally recommended for RNA-seq.

RNA-seq Library Preparation and Sequencing

• mRNA Enrichment: Isolate mRNA from the total RNA using oligo(dT) magnetic beads to capture polyadenylated transcripts.

• Library Construction: Construct the sequencing library using a commercially available kit. This process involves fragmentation of the mRNA, reverse transcription to cDNA, adapter ligation, and PCR amplification.

• Sequencing: Perform high-throughput sequencing on a platform such as Illumina NovaSeq or HiSeq to generate a sufficient number of reads per sample (typically 20-30 million reads).

Bioinformatic Analysis

• Quality Control of Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Alignment: Align the high-quality reads to the reference genome of the fungal species using a splice-aware aligner like HISAT2 or STAR.

• Read Counting: Quantify the number of reads mapping to each gene using tools such as featureCounts or HTSeq.

• Differential Expression Analysis: Utilize statistical packages in R, such as DESeq2 or edgeR, to identify differentially expressed genes between the econazole-treated and control groups.[5] Genes with a false discovery rate (FDR) adjusted p-value < 0.05 and a log2 fold change > 1 or < -1 are typically considered significantly differentially expressed.

• Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG pathways) on the list of differentially expressed genes to identify the biological processes and pathways that are significantly affected by the treatment.

Visualizing the Impact of Econazole

The following diagrams, generated using Graphviz, illustrate the key pathways and workflows involved in the investigation of econazole's effect on fungal gene expression.

Caption: Econazole's impact on the ergosterol biosynthesis pathway.

Caption: Experimental workflow for RNA-seq analysis.

Caption: Logical relationships in the fungal response to econazole.

References

• 1. Transcriptional profiles of Trichophyton rubrum in response to itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Genome-wide translational response of Candida albicans to fluconazole treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimized Protocol for RNA Isolation from Penicillium spp. and Aspergillus fumigatus Strains [mdpi.com]

Validation of econazole's inhibitory effect on specific cytochrome P450 enzymes

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of econazole's inhibitory effects on specific cytochrome P450 (CYP) enzymes. Through a synthesis of experimental data, this document compares econazole's potency with other antifungal agents and offers detailed insights into the methodologies used for these evaluations.

Econazole, an imidazole antifungal agent, is known to interact with the cytochrome P450 (CYP) superfamily of enzymes, which are central to drug metabolism. Understanding the extent and specificity of this inhibition is crucial for predicting potential drug-drug interactions and ensuring therapeutic safety. This guide summarizes the available quantitative data on econazole's inhibitory activity and provides the necessary context for its interpretation.

Quantitative Comparison of Inhibitory Potency

The inhibitory effect of econazole and other selected azole antifungals on various cytochrome P450 isoforms is presented below. The data, primarily in the form of half-maximal inhibitory concentration (IC50) values, have been compiled from in vitro studies. A lower IC50 value indicates a more potent inhibition.

Enzyme	Econazole IC50 (µM)	Bifonazole IC50 (µM)	Clotrimazole IC50 (µM)	Ketoconazole IC50 (µM)
CYP3A4	0.45[1]	Not Available	0.18[1]	0.0036[2]
CYP3A7	5.6[1]	Not Available	0.27[1]	Not Available
PGHS-1	4.7 ± 2.3[3]	9.4 ± 0.8[3]	4.4 ± 0.6[3]	Not Available

Note: Data for CYP1A2, CYP2B6, CYP2C8, CYP2C9, CYP2C19, and CYP2D6 for econazole were not available in the searched literature. Some studies indicate that azole antifungals can inhibit CYP2C9 and CYP2C19, with miconazole being a potent inhibitor of both.[4]

Experimental Methodologies

The determination of a compound's inhibitory effect on CYP enzymes is a critical step in drug development. The following outlines a general experimental protocol for assessing the in vitro inhibition of human liver cytochrome P450 enzymes.

In Vitro Cytochrome P450 Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of a test compound required to inhibit the activity of a specific CYP isoform by 50%.[5]

1. Materials and Reagents:

• Test System: Pooled human liver microsomes (HLMs) or recombinant human CYP enzymes.

• Cofactor: NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Probe Substrates: Specific substrates for each CYP isoform to be tested (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, amodiaquine for CYP2C8, diclofenac for CYP2C9, S-mephenytoin for CYP2C19, dextromethorphan for CYP2D6, and midazolam or testosterone for CYP3A4).[5]

• Inhibitor: Test compound (e.g., econazole) dissolved in a suitable solvent (e.g., DMSO).

• Positive Control Inhibitors: Known inhibitors for each CYP isoform.

• Incubation Buffer: Potassium phosphate buffer (pH 7.4).

• Quenching Solution: Acetonitrile or methanol, often containing an internal standard for analytical quantification.

2. Experimental Procedure:

• A pre-incubation mixture is prepared containing the test system (HLMs or recombinant enzymes), incubation buffer, and a range of concentrations of the test inhibitor or positive control.

• The mixture is pre-warmed at 37°C.

• The enzymatic reaction is initiated by the addition of the NADPH regenerating system and the specific probe substrate.

• The incubation is carried out for a specific time at 37°C, ensuring that the reaction remains in the linear range.

• The reaction is terminated by adding the cold quenching solution.

• The samples are then processed (e.g., by centrifugation) to remove precipitated proteins.

• The supernatant is analyzed using a validated analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify the formation of the specific metabolite of the probe substrate.

3. Data Analysis:

• The rate of metabolite formation is calculated for each inhibitor concentration.

• The percentage of inhibition is determined by comparing the rate of metabolite formation in the presence of the inhibitor to the rate in the vehicle control.

• The IC50 value is then calculated by fitting the concentration-response data to a suitable nonlinear regression model.

Visualizing Key Processes

To better understand the context of econazole's inhibitory action, the following diagrams illustrate the general workflow of a CYP inhibition assay and the fundamental catalytic cycle of cytochrome P450 enzymes.

Figure 1. A generalized workflow for determining the IC50 value in a CYP inhibition assay.

References

• 1. Comparison of Antifungal Azole Interactions with Adult Cytochrome P450 3A4 versus Neonatal Cytochrome P450 3A7 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of cytochrome P-450 inhibitors econazole, bifonazole and clotrimazole on prostanoid formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

A Comparative Guide to Fungal Transcriptomic Responses to Azole Antifungals, with a Focus on Econazole's Mode of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the transcriptomic changes observed in pathogenic fungi when treated with azole antifungals. While specific high-throughput transcriptomic data for econazole is not extensively available in the public research domain, its mechanism of action is well-established and shared with other imidazole and triazole antifungals.[1][2] This guide, therefore, leverages comprehensive transcriptomic studies on other azoles, such as ketoconazole, itraconazole, and isavuconazole, to provide a detailed overview of the expected fungal response to econazole. The data presented is primarily from studies on two of the most significant human fungal pathogens: Candida albicans and Aspergillus fumigatus.[3][4]

Mechanism of Action: The Azole Effect

Econazole, like other azoles, primarily functions by inhibiting the enzyme lanosterol 14-alpha-demethylase, which is encoded by the ERG11 gene (or its orthologs like cyp51A in Aspergillus).[1][2] This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the major sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound proteins.[1] Inhibition of lanosterol 14-alpha-demethylase leads to a depletion of ergosterol and an accumulation of toxic sterol intermediates, which disrupts membrane function, increases permeability, and ultimately inhibits fungal growth.[1]

The fungal transcriptomic response to this disruption is multifaceted, primarily involving the upregulation of genes in the ergosterol pathway to compensate for the enzyme inhibition, an increase in the expression of drug efflux pumps to remove the antifungal agent, and the activation of general stress response pathways.[3][4][5]

Comparative Transcriptomic Data

The following tables summarize the differential gene expression observed in Candida albicans and Aspergillus fumigatus upon exposure to various azole antifungals. This data is indicative of the likely transcriptomic changes induced by econazole.

Table 1: Differentially Expressed Genes in Candida albicans in Response to Ketoconazole

Gene	Function	Regulation	Reference
ERG11	Lanosterol 14-alpha-demethylase (Azole Target)	Upregulated	[4]
ERG2, ERG3, ERG10, ERG25, ERG251	Ergosterol Biosynthesis	Upregulated	[4]
NCP1, MCR1, CYB5	Electron transport for Erg11p activity	Upregulated	[4]
CDR1, CDR2	ABC Transporter (Drug Efflux)	Upregulated	[4]
RTA3	Putative Lipid Translocase	Upregulated	[4]
IFD4, DDR48	Stress Response	Upregulated	[4]

Table 2: Differentially Expressed Genes in Aspergillus fumigatus in Response to Itraconazole and Isavuconazole

Gene	Function	Regulation	Reference
cyp51A (ERG11 ortholog)	Lanosterol 14-alpha-demethylase (Azole Target)	Upregulated	[3]
erg3A, erg3B, erg3C	C-5 sterol desaturase	Upregulated	[3]
erg24A, erg24B	C-14 sterol reductase	Upregulated	[3]
erg25A	C-4 methyl sterol oxidase	Upregulated	[3]
abcC, abcG	ABC Transporter (Drug Efflux)	Upregulated	[3]
mdrA, mdrB	MFS Transporter (Drug Efflux)	Upregulated	[3]
hsp70, hsp90	Heat Shock Proteins (Stress Response)	Upregulated	[3]
sidA, sidF	Siderophore Biosynthesis (Iron Metabolism)	Downregulated	[3]

Signaling Pathways and Cellular Responses

The interaction between azole antifungals and fungal cells triggers a complex network of responses. The following diagrams illustrate the key pathways and workflows involved in the fungal response to azole treatment.

Caption: Ergosterol biosynthesis pathway and the inhibitory action of econazole.

Caption: Fungal stress response to econazole treatment.

Experimental Protocols

The following is a generalized protocol for a comparative transcriptomics study of fungal response to antifungal treatment, based on methodologies described in the literature.[5][6][7]

1. Fungal Strain and Culture Conditions

• Select the fungal strains of interest (e.g., Candida albicans SC5314, Aspergillus fumigatus Af293).

• Grow the fungal cultures in appropriate liquid media (e.g., RPMI 1640 for C. albicans, Sabouraud dextrose broth for A. fumigatus) at the optimal temperature (e.g., 37°C) with shaking to mid-logarithmic phase.

2. Antifungal Treatment

• Expose the fungal cultures to a sub-inhibitory concentration of econazole (or another azole). A vehicle control (e.g., DMSO) should be run in parallel.

• Incubate the treated and control cultures for a specific duration (e.g., 4 to 48 hours).

3. RNA Isolation

• Harvest fungal cells by centrifugation or filtration.

• Wash the cells with sterile phosphate-buffered saline (PBS).

• Immediately flash-freeze the cell pellets in liquid nitrogen to preserve RNA integrity.

• Extract total RNA using a standard method such as Trizol reagent or a commercial RNA extraction kit, including a DNase treatment step to remove genomic DNA contamination.

4. RNA Quality Control

• Assess RNA integrity and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer). High-quality RNA (RIN > 8) is recommended for library preparation.

5. Library Preparation and RNA-Sequencing

• Prepare cDNA libraries from the total RNA using a commercial kit (e.g., Illumina TruSeq RNA Library Prep Kit). This typically involves mRNA purification, fragmentation, cDNA synthesis, adapter ligation, and PCR amplification.

• Perform high-throughput sequencing on a platform such as the Illumina NovaSeq or HiSeq.

6. Bioinformatic Analysis

• Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

• Read Mapping: Align the high-quality reads to the reference genome of the fungal species using a splice-aware aligner like HISAT2 or STAR.

• Differential Gene Expression Analysis: Quantify gene expression levels and identify differentially expressed genes (DEGs) between the treated and control samples using software packages such as DESeq2 or edgeR in R.

• Functional Annotation and Pathway Analysis: Perform gene ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the list of DEGs to identify the biological processes and pathways that are significantly affected by the antifungal treatment.

Caption: A typical experimental workflow for an RNA-Seq study.

Conclusion

The transcriptomic response of fungi to econazole and other azoles is a complex interplay of direct pathway inhibition, compensatory upregulation, and broad-spectrum stress responses. By understanding these molecular changes, researchers can gain insights into mechanisms of both fungal survival and drug resistance. The data and protocols presented in this guide offer a framework for designing and interpreting transcriptomic studies aimed at developing more effective antifungal strategies. While the core response to azoles is conserved, species- and even strain-specific differences in gene expression highlight the importance of continued research in this area.[3]

References

• 1. What is the mechanism of Econazole Nitrate? [synapse.patsnap.com]
• 2. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Transcriptome Response to Azole Compounds in Aspergillus fumigatus Shows Differential Gene Expression across Pathways Essential for Azole Resistance and Cell Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genome-Wide Expression Profiling of the Response to Azole, Polyene, Echinocandin, and Pyrimidine Antifungal Agents in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Using RNA-seq for Analysis of Differential Gene Expression in Fungal Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Evaluating the Synergistic Potential of Econazole in Combination Antifungal Therapy

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Synergistic Effects of Econazole with Other Antifungal Agents

The emergence of antifungal resistance necessitates the exploration of novel therapeutic strategies to enhance the efficacy of existing antifungal agents. Combination therapy, a cornerstone of antimicrobial treatment, offers a promising approach to broaden the spectrum of activity, reduce drug dosages, and potentially overcome resistance mechanisms. This guide provides a comprehensive evaluation of the synergistic effects of econazole, an imidazole antifungal agent, when combined with other classes of antifungal drugs. The analysis is supported by available experimental data, detailed methodologies, and an exploration of the underlying mechanisms of interaction.

Executive Summary

Econazole, a widely used topical antifungal, demonstrates significant synergistic potential when combined with certain other antimicrobial compounds, particularly against pathogenic Candida species. This guide synthesizes in vitro data from key studies to provide a comparative overview of econazole's interactions with various antifungal agents.

The most compelling evidence for synergy is observed with chelerythrine , a benzophenanthridine alkaloid, against fluconazole-resistant Candida albicans. This combination exhibits a significant reduction in the minimum inhibitory concentrations (MICs) of both agents, suggesting a potentiation of their antifungal activity. Synergistic effects have also been reported with the nitroimidazole derivative ornidazole .

In contrast, the combination of econazole with the polyene antifungal amphotericin B is generally considered antagonistic. This is attributed to the opposing mechanisms of action of the two drugs on the fungal cell membrane's ergosterol content.

This guide presents the available quantitative data in clearly structured tables, details the experimental protocols for the cited studies, and provides visualizations of the proposed mechanisms and experimental workflows to aid in the understanding of these complex drug interactions.

Comparative Analysis of Econazole Combinations

The following tables summarize the in vitro synergistic, additive, or antagonistic effects of econazole when combined with other antifungal agents. The primary metric for assessing these interactions is the Fractional Inhibitory Concentration Index (FICI), where:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Table 1: Synergistic Effect of Econazole Nitrate and Chelerythrine against Candida albicans

Fungal Strain	MIC (μg/mL) - Econazole Alone	MIC (μg/mL) - Chelerythrine Alone	MIC (μg/mL) - Econazole in Combination	MIC (μg/mL) - Chelerythrine in Combination	FICI	Interaction
C. albicans ATCC 10231	16	64	4	4	0.3125	Synergy
Clinical Isolate 1	32	128	8	8	0.3125	Synergy
Clinical Isolate 2 (Fluconazole-Resistant)	32	64	4	8	0.25	Synergy
Clinical Isolate 3 (Fluconazole-Resistant)	16	32	0.25	8	0.2656	Synergy

Data extracted from a study by Wang et al.[1]

Table 2: Synergistic Effect of Econazole and Ornidazole against Candida spp.

A study on the combination of econazole and ornidazole in a 1:10 ratio demonstrated a synergistic effect against 90 clinical isolates of Candida spp.[2] While specific FICI values were not provided in the abstract, the study concluded a "sure synergic effect".[2]

Table 3: Interaction of Econazole with Other Antifungal Agents (Inferred from General Azole Behavior)

Direct experimental data for the following combinations with econazole is limited. The interactions described are based on the known mechanisms of azoles and the respective drug classes.

Combination	Expected Interaction	Rationale
Econazole + Amphotericin B	Antagonism	Econazole inhibits ergosterol synthesis, depleting the target of amphotericin B in the fungal cell membrane.
Econazole + Fluconazole	Indifference/Additive	Both are azoles and share the same mechanism of action (inhibition of lanosterol 14-α-demethylase). Combination is unlikely to offer significant synergistic advantages.
Econazole + Caspofungin	Potentially Synergistic	The combination of an ergosterol synthesis inhibitor (azole) and a cell wall synthesis inhibitor (echinocandin) has shown synergy for other azoles. This is a promising area for future research with econazole.

Mechanisms of Interaction

Synergistic Mechanism: Econazole and Chelerythrine

Econazole's primary mechanism of action is the inhibition of the enzyme lanosterol 14-α-demethylase, a key step in the ergosterol biosynthesis pathway.[1] This leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting the fungal cell membrane.

The synergistic effect with chelerythrine is thought to stem from the latter's inhibitory effect on Protein Kinase C (PKC).[1] The PKC signaling pathway is crucial for maintaining cell wall integrity in fungi. Inhibition of this pathway can weaken the cell wall, making the fungus more susceptible to the membrane-disrupting effects of econazole.

Synergistic mechanism of econazole and chelerythrine.

Antagonistic Mechanism: Azoles and Amphotericin B

The antagonism between azoles, including econazole, and amphotericin B is a well-documented phenomenon. Amphotericin B exerts its antifungal effect by binding to ergosterol in the fungal cell membrane, forming pores that lead to leakage of intracellular components and cell death. Azoles, by inhibiting ergosterol synthesis, reduce the amount of available ergosterol, thereby diminishing the binding sites for amphotericin B and reducing its efficacy.

Antagonistic mechanism of azoles and amphotericin B.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Checkerboard Microdilution Assay

This assay is a standard method for determining the in vitro interaction between two antimicrobial agents.

Workflow of a checkerboard microdilution assay.

Protocol:

• Preparation of Drug Dilutions: Serial twofold dilutions of each antifungal agent are prepared in a liquid growth medium (e.g., RPMI 1640) in separate 96-well microtiter plates.

• Checkerboard Plate Setup: In a new 96-well plate, 50 µL of each dilution of Drug A is added to the wells of each column, and 50 µL of each dilution of Drug B is added to the wells of each row. This creates a matrix of wells with varying concentrations of both drugs.

• Inoculum Preparation: A standardized fungal inoculum is prepared according to CLSI guidelines (e.g., 0.5-2.5 x 10³ CFU/mL).

• Inoculation: 100 µL of the fungal inoculum is added to each well of the checkerboard plate.

• Incubation: The plate is incubated at 35°C for 24 to 48 hours.

• Reading of Results: The MIC is determined as the lowest concentration of the drug(s) that causes a significant reduction in fungal growth (typically ≥80%) compared to the drug-free control well.

• FICI Calculation: The FICI is calculated using the following formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

Time-Kill Curve Analysis

This method assesses the dynamic interaction between antifungal agents over time.

Protocol:

• Inoculum Preparation: A starting inoculum of the fungal isolate is prepared (e.g., 10⁵ CFU/mL) in a suitable broth medium.

• Drug Exposure: The fungal suspension is exposed to the antifungal agents alone and in combination at specific concentrations (e.g., at their respective MICs or sub-inhibitory concentrations). A drug-free control is also included.

• Incubation and Sampling: The cultures are incubated at 35°C with agitation. At predetermined time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours), aliquots are withdrawn from each culture.

• Viable Cell Counting: The aliquots are serially diluted and plated onto agar plates. After incubation, the number of colony-forming units (CFU/mL) is determined.

• Data Analysis: The log₁₀ CFU/mL is plotted against time for each drug combination and control. Synergy is typically defined as a ≥2-log₁₀ decrease in CFU/mL between the combination and the most active single agent at a specific time point.[3]

Conclusion and Future Directions

The available evidence strongly suggests that econazole possesses synergistic antifungal activity when combined with chelerythrine against C. albicans, including fluconazole-resistant strains. This synergy appears to be mediated through the dual disruption of the fungal cell membrane and cell wall integrity. The combination with ornidazole also shows promise. Conversely, co-administration of econazole with amphotericin B is likely to result in an antagonistic interaction.

Significant gaps remain in our understanding of econazole's potential in combination therapy. Further in vitro and in vivo studies are warranted to investigate the interaction of econazole with other classes of antifungal agents, particularly echinocandins and other azoles, against a broader range of fungal pathogens. Elucidating the precise molecular mechanisms underlying these interactions will be crucial for the rational design of novel and effective combination therapies to combat the growing threat of antifungal resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. [In vitro anti-fungal activity of the econazole-ornidazole combination (1:10 ratio)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic Activity of Econazole-Nitrate and Chelerythrine against Clinical Isolates of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Econazole: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This document provides essential, step-by-step guidance for the proper disposal of econazole, a common antifungal agent used in various research and development applications. Adherence to these procedures is critical to minimize environmental contamination and comply with regulatory standards.

Econazole and its nitrate salt are considered hazardous pharmaceutical waste. Improper disposal, such as discharge into sewer systems, can lead to the contamination of water supplies and harm to aquatic ecosystems.[1][2] Therefore, all waste containing econazole must be managed in accordance with local, regional, and national hazardous waste regulations.[3]

Key Disposal Procedures and Safety Precautions

Personnel handling econazole waste must wear appropriate Personal Protective Equipment (PPE), including protective gloves, clothing, and eye/face protection.[1][4] Handling should occur in a well-ventilated area to avoid the formation and inhalation of dust or aerosols.[1]

Step 1: Waste Identification and Segregation

• Identify all waste streams containing econazole. This includes pure econazole, solutions, contaminated labware (e.g., vials, pipettes, gloves), and any materials used for spill cleanup.

• Segregate econazole waste from non-hazardous and other chemical waste streams at the point of generation.[5] Use designated, clearly labeled, and closed containers.[1] Hazardous pharmaceutical waste is often collected in black containers labeled "hazardous waste pharmaceuticals."[6]

Step 2: Preparing for Disposal

• Solid Waste: Collect solid econazole waste, including contaminated materials, in a suitable and closed container for disposal.[1][4]

• Liquid Waste: Do not discharge econazole solutions to sewer systems.[1] Collect liquid waste in a sealed, leak-proof container.

• Contaminated Packaging: Empty containers of econazole should be triple-rinsed (or equivalent). The rinsate should be collected as hazardous waste. The rinsed packaging can then be punctured to render it unusable and disposed of in a sanitary landfill, or offered for recycling or reconditioning where permissible.[1]

Step 3: Storage and Final Disposal

• Temporary Storage: Store sealed containers of econazole waste in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

• Professional Disposal: The recommended method for the final disposal of econazole is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to arrange for pickup and disposal.[5]

Quantitative Data Summary

While specific concentration limits for various disposal methods are not detailed in the provided safety data sheets, the primary determinant for disposal is the presence of econazole, which classifies the waste as hazardous. The following table summarizes the key disposal information.

Waste Type	Recommended Disposal Method	Key Considerations
Solid Econazole Waste	Controlled incineration via a licensed hazardous waste facility.[1]	Must be collected in a designated, sealed, and properly labeled hazardous waste container.
Liquid Econazole Solutions	Controlled incineration via a licensed hazardous waste facility.[1]	Do not discharge to sewer systems. [1] Collect in a sealed, leak-proof container.
Contaminated Labware & PPE	Controlled incineration via a licensed hazardous waste facility.[1]	Segregate from non-hazardous waste.
Empty Econazole Containers	After triple-rinsing, can be offered for recycling, reconditioning, or punctured and disposed of in a sanitary landfill.[1] The rinsate must be collected as hazardous liquid waste.	Follow institutional guidelines for container disposal.

Econazole Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of econazole waste in a laboratory setting.

Caption: Econazole Disposal Decision Workflow for Laboratories.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sdmedwaste.com [sdmedwaste.com]
• 3. fishersci.com [fishersci.com]
• 4. pharmacopoeia.com [pharmacopoeia.com]
• 5. benchchem.com [benchchem.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

Personal protective equipment for handling Econazole

This guide provides immediate and essential safety protocols for researchers, scientists, and drug development professionals handling Econazole. It outlines the necessary personal protective equipment (PPE), operational procedures for safe handling and disposal, and a comprehensive plan for spill management. Our commitment is to furnish you with detailed, actionable information that enhances laboratory safety and builds a foundation of trust in our guidance.

Personal Protective Equipment (PPE) for Handling Econazole

When handling Econazole, particularly in its powdered form, a comprehensive suite of personal protective equipment is mandatory to prevent skin and eye contact, and inhalation. Econazole nitrate is classified as harmful if swallowed, causes skin and eye irritation, and may have adverse effects on fertility.[1][2][3][4]

Recommended Personal Protective Equipment

Protection Type	Specific PPE Recommended	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields. A face shield may be required if there is a significant splash potential.	Conforming to EN 166 (EU) or NIOSH (US) approved.[5]
Hand Protection	Chemically impermeable gloves. Butyl rubber or Viton™ have been suggested for similar compounds. Double gloving is recommended when handling the pure substance.	In accordance with EN 374.[3][4]
Body Protection	A lab coat or long-sleeved protective clothing. For extensive handling of the pure product, a full protective suit may be necessary.	Protective clothing should be in accordance with EN 13982-1.[3][4]
Respiratory Protection	Work in a well-ventilated area, preferably in a laboratory hood. If dust formation is likely, a dust mask with a P3 filter (or N95/P95 for US) is required.	Conforming to DIN EN 140 & 149.[2]

Operational Plan for Safe Handling

A systematic approach to handling Econazole is crucial to minimize exposure risk. The following workflow should be adopted for all procedures involving this compound.

Safe Handling Workflow for Econazole

Caption: A logical workflow for the safe handling of Econazole in a laboratory setting.

Disposal Plan

Proper disposal of Econazole and all contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Solid Econazole Waste: Collect pure Econazole, and any materials heavily contaminated with it, in a designated, sealed, and clearly labeled hazardous waste container.

• Contaminated PPE and Labware: All disposable items that have come into contact with Econazole, such as gloves, weighing papers, and pipette tips, must be disposed of as hazardous chemical waste.

• Liquid Econazole Waste: Solutions containing Econazole should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do not pour Econazole solutions down the drain.

Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name, "Econazole Nitrate".

• Store waste containers in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

Final Disposal:

• Arrange for the collection and disposal of all Econazole waste through a licensed hazardous waste contractor. Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Spill Management Plan

In the event of an accidental spill, immediate and appropriate action is necessary to contain the material and prevent exposure.

Immediate Actions:

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate the Area: If the spill is large or generates a significant amount of dust, evacuate the immediate area.

• Assess the Spill: From a safe distance, determine the extent of the spill and any immediate hazards.

Spill Cleanup Procedure:

• Don Appropriate PPE: Before approaching the spill, don the full recommended PPE, including double gloves, safety goggles, a lab coat, and a respirator if dust is present.

• Contain the Spill: For solid spills, gently cover the area with absorbent pads or a dry absorbent material to prevent the dust from becoming airborne. For liquid spills, create a dike around the spill with an appropriate absorbent material.

• Clean Up:

  • Solids: Carefully sweep or scoop the spilled material and absorbent into a designated hazardous waste container. Avoid creating dust.

  • Liquids: Use absorbent pads to soak up the spilled liquid and place them in the hazardous waste container.

• Decontaminate the Area: Once the bulk of the spill has been removed, decontaminate the area with a suitable cleaning agent and wipe clean with disposable towels. Place all cleaning materials into the hazardous waste container.

• Dispose of Waste: Seal and label the hazardous waste container and arrange for its proper disposal.

• Doff PPE and Wash Hands: Carefully remove and dispose of all PPE as hazardous waste. Thoroughly wash your hands and any exposed skin with soap and water.

• Report the Incident: Report the spill to your institution's Environmental Health and Safety (EHS) department in accordance with your laboratory's standard operating procedures.

Econazole Spill Response Procedure

Caption: A step-by-step procedure for responding to an Econazole spill in a laboratory.

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. northamerica.covetrus.com [northamerica.covetrus.com]
• 3. fishersci.com [fishersci.com]
• 4. vetinst.no [vetinst.no]
• 5. fungalinfectiontrust.org [fungalinfectiontrust.org]